(R)-FL118

Core Science & Biosynthesis

(R)-FL118 as a Potent, Multi-Targeted Survivin Inhibitor: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Abstract

(R)-FL118, a novel camptothecin (B557342) analogue, has emerged as a promising anti-cancer agent with a unique mechanism of action that extends beyond simple topoisomerase 1 inhibition. Initially identified through a high-throughput screening for inhibitors of the survivin promoter, FL118 has demonstrated superior anti-tumor efficacy in a p53-independent manner.[1][2] Its potency stems from the ability to selectively and independently downregulate multiple key anti-apoptotic proteins, including Survivin (BIRC5), Mcl-1, XIAP, and cIAP2.[1][3][4] This multi-targeted approach allows FL118 to overcome common drug resistance mechanisms and effectively eliminate large, established tumors in preclinical models.[1][5] Recent studies suggest that the oncoprotein DDX5 is an upstream master regulator targeted by FL118, leading to the degradation of these downstream survival proteins.[6][7][8] This technical guide provides a comprehensive overview of FL118, focusing on its mechanism of action, quantitative preclinical data, and detailed experimental protocols relevant to its study.

Core Mechanism of Action

FL118, chemically known as 10,11-methylenedioxy-20(S)-camptothecin, was discovered using a cancer cell-based survivin-reporter system.[1] While structurally similar to irinotecan, its primary anti-cancer activity is not derived from DNA topoisomerase 1 (Top1) inhibition; FL118 is not a more potent Top1 inhibitor than SN-38 (the active metabolite of irinotecan), yet it effectively inhibits cancer cell growth at sub-nanomolar concentrations.[2]

The principal mechanism of FL118 involves the targeted inhibition of several key cancer survival genes.[1][3] Studies have shown that FL118 binds to the oncoprotein DDX5 (p68), inducing its dephosphorylation and subsequent degradation.[6] DDX5 acts as a master regulator for multiple oncogenic proteins.[7] By targeting DDX5, FL118 effectively suppresses the expression of a cohort of anti-apoptotic proteins:

• Survivin (BIRC5): A critical member of the Inhibitor of Apoptosis (IAP) family, survivin is involved in both the inhibition of apoptosis and the regulation of mitosis. FL118 selectively inhibits survivin promoter activity and gene expression.[1][2]

• Mcl-1: An anti-apoptotic member of the Bcl-2 family, often implicated in cancer cell survival and resistance to chemotherapy.

• XIAP (X-linked inhibitor of apoptosis protein): The most potent endogenous caspase inhibitor.

• cIAP2 (Cellular inhibitor of apoptosis protein 2): Another member of the IAP family that regulates apoptosis and signaling pathways.

Importantly, the inhibition of these four proteins by FL118 occurs as independent events. For instance, the genetic knockdown of survivin does not affect the expression levels of Mcl-1, XIAP, or cIAP2, confirming that FL118 acts on a common upstream regulator or pathway controlling these genes.[2][3] This action is independent of the p53 tumor suppressor status, making FL118 effective against a wide range of cancers, including those with mutated or null p53, which are often resistant to conventional DNA-damaging agents.[3][4]

FL118 Mechanism of Action

Quantitative Data Summary

The following tables summarize the quantitative data regarding the efficacy of FL118 across various preclinical studies.

Table 1: In Vitro Efficacy of FL118 in Human Cancer Cell Lines

Cell Line	Cancer Type	Assay	Endpoint	Result	Reference
HCT-8	Colon	MTT Assay	Viability	IC50 < 1 nM	[2]
HT-29	Colon	MTT Assay	Viability	IC50 ~ 1 nM	[2]
A549	Lung	CCK-8 Assay	Viability	IC50 ~ 100-300 nM	[9]
H460	Lung	CCK-8 Assay	Viability	IC50 ~ 1 nM	[9]
FaDu	Head & Neck	Western Blot	Protein Level	10 nM FL118 effectively inhibits Survivin, Mcl-1, cIAP2	[10]
PC-3	Prostate	Survivin Promoter Assay	Luciferase Activity	Inhibition at 1-10 nM	[3]
EKVX	NSCLC	Western Blot	Protein Level	10 nM FL118 reduces survivin by 68%	[2]
UMUC-3	Bladder	Western Blot	Protein Level	Strong inhibition of Mcl-1, Survivin, and XIAP at 10-100 nM	[7]
Multiple Myeloma (MM) Cell Lines	Multiple Myeloma	Bioluminescence Imaging	Viability (EC50)	0.2 - 2.0 nM	[11]

Table 2: In Vivo Antitumor Activity of FL118

Tumor Model	Cancer Type	Treatment Schedule	Key Finding	Reference
Human Tumor Xenografts	Colon, Head & Neck	Weekly x 4	Tumor regression and elimination, superior to multiple standard chemotherapies	[1]
UM9 MM Xenograft	Multiple Myeloma	0.2 mg/kg for 5 days	Reduced initial tumor volume to 14%, delayed tumor growth up to 5 weeks	[11]
PDAC PDX Models	Pancreatic	N/A	Elimination of PDX tumors and inhibition of metastasis	[8]
Irinotecan/Topotecan-Resistant Xenografts	Colon, Head & Neck	N/A	Effectively eliminated tumors, overcoming resistance	[5]

Key Experimental Protocols

This section provides detailed methodologies for key experiments used in the evaluation of FL118.

Cell Viability and Cytotoxicity Assay (MTT/CCK-8)

This protocol is used to determine the concentration at which FL118 inhibits cancer cell growth and viability.

• Cell Plating: Plate cancer cells (e.g., A549, HCT-8) in 96-well plates at a density of 3,000-8,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of FL118 (e.g., 0.1 nM to 1 µM) in complete culture medium. Remove the old medium from the plates and add 100 µL of the FL118 dilutions or vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plates for a specified period, typically 48 to 72 hours.

• Reagent Addition:

  • For MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Then, remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • For CCK-8 Assay: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours until a color change is apparent.

• Data Acquisition: Measure the absorbance on a microplate reader. For MTT, the wavelength is typically 570 nm. For CCK-8, it is 450 nm.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log concentration of FL118 and determine the IC50 value using non-linear regression analysis (e.g., in GraphPad Prism).

Western Blot Analysis for Protein Expression

This protocol is used to quantify the effect of FL118 on the expression of target proteins like Survivin, Mcl-1, XIAP, and cIAP2.

• Cell Culture and Lysis: Culture cells to 70-80% confluency and treat with FL118 (e.g., 10 nM, 100 nM) or vehicle control for 24-48 hours.[7] After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE: Denature 20-40 µg of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by size on a 10-15% polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies specific for Survivin, Mcl-1, XIAP, cIAP2, or a loading control (e.g., GAPDH, Actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Imaging: After further washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Densitometry: Quantify the band intensity using software like ImageJ. Normalize the target protein levels to the loading control to determine the relative change in expression.

Workflow for FL118 Evaluation

Survivin Promoter-Reporter Assay

This assay quantifies FL118's ability to specifically inhibit the transcriptional activity of the survivin gene promoter.

• Cell Line Generation: Establish a stable cancer cell line (e.g., PC-3, HCT-8) by transfecting a plasmid containing a luciferase reporter gene driven by the full-length human survivin promoter.[2] Select and maintain the stable clone using an appropriate antibiotic.

• Assay Plating: Plate the stable reporter cells in a white, clear-bottom 96-well plate.

• Drug Treatment: Treat the cells with various concentrations of FL118 (e.g., 0.1 nM to 100 nM) for 24 hours.[2] Include a vehicle control and potentially a positive control inhibitor.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a commercial luciferase assay system according to the manufacturer's instructions on a luminometer.

• Data Normalization: In parallel plates, perform a cell viability assay (e.g., CCK-8) to normalize the luciferase activity to the number of viable cells, ensuring that the observed effect is due to promoter inhibition and not cytotoxicity.

• Analysis: Express the results as a percentage of the luciferase activity of the vehicle control and plot against FL118 concentration to determine the inhibitory effect.

Structure-Activity Relationship (SAR)

The potent anti-cancer activity of FL118 is highly dependent on its specific structure and steric configuration.[10] A comparative study with FL113, a structurally similar analogue, revealed that the presence of a free hydroxyl group in the lactone ring of FL118 is critical for its high efficacy. FL118 is significantly more effective at inhibiting its downstream targets (Survivin, Mcl-1, cIAP2) and inducing tumor regression compared to FL113.[10] This highlights the importance of the specific stereochemistry at the C20 position for its biological activity.

FL118 Structure-Activity Relationship

Clinical Development

Based on its robust preclinical efficacy and favorable toxicology profile, FL118 is advancing into clinical trials.[8] A Phase I clinical trial (NCT06206876) is currently underway to evaluate the safety, side effects, and optimal dose of FL118 in patients with advanced pancreatic ductal adenocarcinoma (PDAC).[12][13] The trial involves oral administration of FL118 on days 1, 8, and 15 of a 28-day cycle.[12][14] The selection of PDAC for the first-in-human trial is driven by the high unmet clinical need and the high efficacy of FL118 in preclinical PDAC models, including patient-derived xenografts (PDX).[8]

Conclusion

(R)-FL118 is a highly promising anti-cancer agent that distinguishes itself from other camptothecin analogues through a unique, multi-targeted mechanism of action. By targeting an upstream regulator, DDX5, FL118 coordinately downregulates several critical anti-apoptotic proteins—Survivin, Mcl-1, XIAP, and cIAP2—leading to potent, p53-independent tumor cell apoptosis. Its ability to overcome common resistance mechanisms and its superior efficacy in preclinical models have established it as a strong candidate for clinical development. Ongoing Phase I trials will be crucial in translating the significant preclinical promise of FL118 into a viable therapeutic strategy for patients with difficult-to-treat cancers like pancreatic adenocarcinoma.

References

• 1. A novel small molecule FL118 that selectively inhibits survivin, Mcl-1, XIAP and cIAP2 in a p53-independent manner, shows superior antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 3. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. e-century.us [e-century.us]
• 5. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. RePORT ⟩ RePORTER [reporter.nih.gov]
• 9. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FL118 for Treating Patients With Advanced Pancreatic Ductal Adenocarcinoma [ctv.veeva.com]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. FL118 for Pancreatic Cancer · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]

(R)-FL118 Targeting the DDX5 Oncoprotein: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

DEAD-box helicase 5 (DDX5), also known as p68, is a multifunctional oncoprotein frequently overexpressed in a multitude of cancers, where it plays a critical role in tumorigenesis, proliferation, metastasis, and treatment resistance.[1][2][3] Its position as a master regulator of numerous oncogenic signaling pathways makes it a compelling target for cancer therapy.[2][4] (R)-FL118, a novel camptothecin (B557342) analogue, has been identified as a potent anti-cancer agent that directly targets DDX5.[4][5][6] Unlike its structural predecessors, irinotecan (B1672180) and topotecan (B1662842), which primarily inhibit topoisomerase I, FL118 exhibits a distinct mechanism of action centered on the targeted degradation of DDX5.[4][5][7] This technical guide provides an in-depth overview of the (R)-FL118-DDX5 axis, summarizing quantitative data, detailing key experimental protocols, and visualizing the core biological processes to support ongoing research and drug development efforts.

Core Mechanism of Action: FL118 as a Molecular Glue Degrader

FL118 functions as a 'molecular glue degrader', a novel mechanism that distinguishes it from conventional inhibitors.[4][8] It directly binds to the DDX5 oncoprotein, initiating a cascade of events that leads to its targeted destruction.[4][9]

Key Events in FL118-Mediated DDX5 Degradation:

• Binding: FL118 strongly binds to the DDX5 protein.[4][10]

• Dephosphorylation: Upon binding, FL118 rapidly induces the tyrosine dephosphorylation of DDX5.[4]

• Proteasomal Degradation: This dephosphorylation marks DDX5 for degradation via the proteasome pathway, a process that occurs without a corresponding decrease in DDX5 mRNA levels.[4][9][11]

This targeted degradation of DDX5 effectively shuts down its function as a master regulator, leading to the downstream inhibition of multiple oncogenic proteins crucial for cancer cell survival and proliferation.[4][12]

Figure 1. FL118's 'molecular glue degrader' mechanism of action.

DDX5: A Central Hub in Oncogenic Signaling

DDX5 is an ATP-dependent RNA helicase that participates in nearly all aspects of RNA metabolism, including transcription, splicing, and miRNA processing.[3][13][14] Its role extends beyond RNA metabolism, acting as a transcriptional co-activator for numerous key signaling pathways implicated in cancer.[1][3][13] The aberrant expression of DDX5 disrupts these pathways, promoting cell proliferation, survival, and tumorigenesis.[13][14]

Key DDX5-Regulated Pathways:

• Wnt/β-catenin Pathway: DDX5 can form a complex with β-catenin, promoting its nuclear translocation and activating the transcription of target oncogenes like c-Myc and Cyclin D1.[3][13][14]

• NF-κB Pathway: DDX5 promotes the nuclear translocation of the p50 subunit and phosphorylation of the p65 subunit of NF-κB, thereby enhancing the transcription of its target genes.[1][13]

• p53 Pathway: DDX5 can act as a coactivator for the tumor suppressor p53, playing a role in the DNA damage response.[2][13] However, FL118's anti-tumor activity is notably independent of p53 status (wild type, mutant, or null).[7][15]

• Steroid Hormone Receptors: DDX5 co-activates androgen (AR) and estrogen (ER) receptors, modulating the transcription of a large number of steroid hormone target genes.[13]

• AKT/mTOR Pathway: DDX5 has been shown to facilitate hepatocellular carcinoma cell growth via the Akt signaling pathway and is implicated in gastric cancer proliferation through the mTOR pathway.[2][16]

Figure 2. DDX5 as a central regulator of RNA metabolism and oncogenic pathways.

Quantitative Data Presentation

The efficacy of FL118 has been demonstrated across various preclinical models. The following tables summarize the available quantitative data.

Table 1: In Vitro Cytotoxicity of FL118

Cell Line	Cancer Type	IC50 / EC50	Notes	Reference
K562	Chronic Myeloid Leukemia	51.9 nM	More potent than Camptothecin (IC50 = 229.4 nM).	[17]
HCT-8	Human Colorectal Carcinoma	< 6.4 nM	-	[18]
MCF-7	Human Breast Adenocarcinoma	< 6.4 nM	-	[18]
HepG2	Human Liver Cancer	< 6.4 nM	-	[18]
MM cell lines	Multiple Myeloma	Dose-dependent lysis	Effective against primary patient samples, particularly from relapsed/refractory patients.	[19]

Table 2: In Vivo Antitumor Activity of FL118

Tumor Model	Cancer Type	Dosing Schedule	Key Outcomes	Reference
SW620 Xenograft	Colorectal Cancer	1-6 mg/kg, p.o., once/week x 4 weeks	Dose-dependent tumor inhibition.	[20]
PDX17624 Xenograft	Pancreatic Cancer	5 mg/kg, p.o., once/week x 4 weeks	Significant tumor growth inhibition.	[20]
UM9 Xenograft	Multiple Myeloma	0.2 mg/kg for 5 days	Reduced initial tumor volume to 14%; delayed tumor growth up to 5 weeks.	[19]
Irinotecan-resistant Xenografts	Colon & Head-and-Neck	1.5 mg/kg, i.p., q2d x 5	Effectively eliminated tumors that had acquired resistance to irinotecan.	[21]

Table 3: FL118-DDX5 Binding Characteristics

Parameter	Method(s) Used	Result	Reference
Binding Confirmation	Affinity Purification, Mass Spectrometry, Isothermal Titration Calorimetry (ITC)	Confirmed strong, direct binding to DDX5.	[4][11][22]
Binding Affinity (Kd)	Isothermal Titration Calorimetry (ITC)	The specific Kd value has not been publicly reported, but studies describe the interaction as "strong binding".	[4][11]

Experimental Protocols & Workflows

This section provides detailed methodologies for key experiments used to characterize the interaction between FL118 and DDX5 and its downstream consequences.

Determination of FL118-DDX5 Binding

Objective: To confirm the direct physical interaction between FL118 and the DDX5 protein.

Methodology: Affinity Purification followed by Mass Spectrometry

• Ligand Immobilization: Synthesize an FL118 analogue with a linker arm suitable for covalent attachment to a solid support matrix (e.g., NHS-activated sepharose beads).

• Cell Lysate Preparation: Culture cancer cells with high DDX5 expression (e.g., SW620, Mia Paca-2) to ~80-90% confluency. Lyse cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Affinity Chromatography: Incubate the pre-cleared cell lysate with the FL118-conjugated beads. As a negative control, use beads conjugated with a vehicle or an inactive analogue.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads, typically by using a competitive soluble FL118 compound or by changing buffer conditions (e.g., pH, salt concentration).

• Protein Identification: Resolve the eluted proteins by SDS-PAGE and visualize with silver or Coomassie staining. Excise unique bands present in the FL118 lane and identify the protein(s) using mass spectrometry (LC-MS/MS).[11]

Other cited methods for confirming binding include isothermal titration calorimetry (ITC) and the use of Nanosep centrifugal devices.[4][11][23][24]

Western Blot Analysis of DDX5 and Downstream Targets

Objective: To quantify the protein levels of DDX5 and its downstream targets (e.g., survivin, Mcl-1, XIAP) following FL118 treatment.

Methodology:

• Cell Treatment: Seed cancer cells (e.g., SW620, FaDu) and allow them to adhere. Treat cells with various concentrations of FL118 or a vehicle control (DMSO) for a specified time (e.g., 24-48 hours).[25]

• Protein Extraction: Lyse the treated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for DDX5, survivin, Mcl-1, XIAP, or a loading control (e.g., Actin, GAPDH) overnight at 4°C.[18][26][27][28]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using densitometry software.

Figure 3. Standard workflow for Western Blot analysis.

Cell Viability Assay

Objective: To determine the cytotoxic effects and calculate the IC50 value of FL118 on cancer cell lines.

Methodology: MTT/CCK-8 Assay

• Cell Seeding: Seed cells into 96-well plates at a density of approximately 5 x 10³ cells/well and allow them to adhere overnight.[18]

• Compound Preparation: Prepare serial dilutions of FL118 in complete culture medium. Recommended concentrations can range from 0.1 nM to 1 µM.[18]

• Treatment: Replace the overnight medium with 100 µL of medium containing the various concentrations of FL118. Include vehicle (DMSO) and no-treatment controls.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.[18]

• Reagent Addition: Add 10 µL of MTT solution (to a final concentration of 0.45-0.5 mg/mL) or CCK-8 solution to each well.[18][29]

• Final Incubation: Incubate for 1-4 hours at 37°C. For the MTT assay, formazan (B1609692) crystals will form.

• Solubilization (MTT only): Add 100 µL of a solubilization solution (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.[18][29]

• Measurement: Read the absorbance on a microplate reader at the appropriate wavelength (e.g., ~570 nm for MTT, 450 nm for CCK-8).

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value using non-linear regression.

Figure 4. Workflow for a typical cell viability assay.

In Vivo Xenograft Studies

Objective: To evaluate the antitumor efficacy and tolerability of FL118 in a living organism.

Methodology:

• Animal Model: Use immunocompromised mice (e.g., athymic nude or SCID mice). All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[20][21][30]

• Tumor Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-3 x 10⁶ cells) or implant tumor fragments into the flank of the mice.[20][30]

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor tumor volume using caliper measurements (Volume = 0.5 x Length x Width²).

• Randomization: Randomize mice into treatment and control groups (typically 5-10 mice per group).

• Treatment Administration: Administer FL118 via the desired route (e.g., oral gavage (p.o.), intraperitoneal (i.p.), or intravenous (i.v.)) according to a predetermined dose and schedule (e.g., 5 mg/kg, p.o., once weekly).[20] The control group receives a vehicle solution.

• Monitoring: Monitor tumor volume and mouse body weight regularly (e.g., 2-3 times per week) to assess efficacy and toxicity.[20]

• Endpoint: The study concludes when tumors in the control group reach a predetermined maximum size, or after a set number of treatment cycles.[31] Efficacy is determined by comparing the tumor growth curves between treated and control groups.

References

• 1. researchgate.net [researchgate.net]
• 2. Role of the DEAD-box RNA helicase DDX5 (p68) in cancer DNA repair, immune suppression, cancer metabolic control, virus infection promotion, and human microbiome (microbiota) negative influence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DDX5 promotes proliferation and tumorigenesis of non-small-cell lung cancer cells by activating β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Facebook [cancer.gov]
• 10. login.medscape.com [login.medscape.com]
• 11. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Multiple functions of the DEAD-box RNA helicase, DDX5 (p68), make DDX5 a superior oncogenic biomarker and target for targeted cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | DDX5 and DDX17—multifaceted proteins in the regulation of tumorigenesis and tumor progression [frontiersin.org]
• 14. bellbrooklabs.com [bellbrooklabs.com]
• 15. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 16. DDX5 DEAD-box helicase 5 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 17. FL118 Is a Potent Therapeutic Agent against Chronic Myeloid Leukemia Resistant to BCR-ABL Inhibitors through Targeting RNA Helicase DDX5 [mdpi.com]
• 18. benchchem.com [benchchem.com]
• 19. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Video: Protein-Drug Binding: Determination Methods [jove.com]
• 24. researchgate.net [researchgate.net]
• 25. mdpi.com [mdpi.com]
• 26. DDX5 antibody (10804-1-AP) | Proteintech [ptglab.com]
• 27. DDX5 antibody (26385-1-AP) | Proteintech [ptglab.com]
• 28. DDX5 Antibody | Cell Signaling Technology [cellsignal.com]
• 29. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. e-century.us [e-century.us]
• 31. aacrjournals.org [aacrjournals.org]

(R)-FL118: A Multi-Targeted Inhibitor of Mcl-1, XIAP, and cIAP2 for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(R)-FL118, a novel camptothecin (B557342) analogue, has emerged as a promising anti-cancer agent with a distinct mechanism of action. Unlike traditional chemotherapeutics, FL118 exhibits potent and selective inhibitory activity against multiple key anti-apoptotic proteins, including myeloid cell leukemia-1 (Mcl-1), X-linked inhibitor of apoptosis protein (XIAP), and cellular inhibitor of apoptosis protein 2 (cIAP2). This multi-targeted approach allows FL118 to overcome common mechanisms of drug resistance and induce apoptosis in a wide range of cancer cell types. This technical guide provides a comprehensive overview of the core mechanisms of (R)-FL118, focusing on its inhibition of Mcl-1, XIAP, and cIAP2. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways and experimental workflows.

Introduction

Cancer is characterized by the dysregulation of apoptosis, or programmed cell death. The overexpression of anti-apoptotic proteins is a common mechanism by which cancer cells evade apoptosis and develop resistance to therapy. Mcl-1, a member of the Bcl-2 family, and the IAP family members XIAP and cIAP2 are critical regulators of apoptosis that are frequently overexpressed in various malignancies.[1][2]

(R)-FL118 was identified as a potent small molecule that selectively downregulates the expression of these key survival proteins.[3][4] Its unique ability to simultaneously target multiple anti-apoptotic pathways makes it a highly attractive candidate for cancer drug development.[1]

Mechanism of Action: Inhibition of Mcl-1, XIAP, and cIAP2

(R)-FL118 exerts its anti-cancer effects primarily by downregulating the expression of Mcl-1, XIAP, and cIAP2.[5] This is not achieved through direct binding to these proteins, but rather by targeting an upstream master regulator, the DEAD-box helicase 5 (DDX5), also known as p68.[6][7] FL118 binds to DDX5, leading to its dephosphorylation and subsequent degradation via the proteasome pathway.[6] The degradation of DDX5, in turn, suppresses the transcription of its downstream targets, including Mcl-1, XIAP, and cIAP2.[6][7] This multi-targeted downregulation of key anti-apoptotic proteins shifts the cellular balance towards apoptosis, leading to cancer cell death.[1]

dot

Caption: (R)-FL118 signaling pathway.

Quantitative Data

While direct IC50 values for the inhibition of Mcl-1, XIAP, and cIAP2 protein expression are not extensively reported, the cytotoxic effects of (R)-FL118 have been quantified across various cancer cell lines. This data provides a strong indication of its potent anti-cancer activity, which is a direct consequence of the downregulation of these key survival proteins.

Table 1: (R)-FL118 IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
HCT-116	Colorectal Carcinoma	< 6.4[8]
MCF-7	Breast Adenocarcinoma	< 6.4[8]
HepG2	Liver Cancer	< 6.4[8]
A549	Lung Carcinoma	8.94 ± 1.54[8]
MDA-MB-231	Breast Carcinoma	24.73 ± 13.82[8]
RM-1	Mouse Prostate Carcinoma	69.19 ± 8.34[8]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of (R)-FL118 on cancer cell lines.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-FL118 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.[8]

• Prepare serial dilutions of (R)-FL118 in complete culture medium. Recommended starting concentrations range from 0.1 nM to 1 µM.[8]

• Remove the overnight culture medium and replace it with 100 µL of the medium containing various concentrations of (R)-FL118. Include a vehicle control (DMSO).

• Incubate the plates for 48 or 72 hours at 37°C in a humidified incubator with 5% CO₂.[9]

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8]

• Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals. Mix thoroughly for 20 minutes at room temperature.[9]

• Measure the absorbance at 570 nm using a microplate reader.

dot

Caption: Workflow for MTT cell viability assay.

Western Blot Analysis

This protocol is used to detect the expression levels of Mcl-1, XIAP, and cIAP2 proteins following treatment with (R)-FL118.

Materials:

• Cancer cell line of interest

• (R)-FL118

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-Mcl-1, anti-XIAP, anti-cIAP2, anti-GAPDH/β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat subconfluent cancer cells with a range of (R)-FL118 concentrations (e.g., 10-100 nM) for 24 to 48 hours.[10]

• Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the protein bands using a chemiluminescent substrate and an imaging system.

dot

References

• 1. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 3. FL118 for Pancreatic Cancer · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 4. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 5. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

(R)-FL118 Structure-Activity Relationship: A Technical Guide

(R)-FL118 , also known as 10,11-(Methylenedioxy)-20(S)-camptothecin, is a potent, orally active small molecule inhibitor of survivin with a unique mechanism of action that distinguishes it from other camptothecin (B557342) analogs.[1][2] This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of (R)-FL118, summarizing key quantitative data, detailing experimental protocols, and visualizing critical biological pathways and experimental workflows.

Core Structure and Mechanism of Action

(R)-FL118 is a synthetic derivative of camptothecin (CPT) characterized by a distinctive 10,11-methylenedioxy group, which is crucial for its unique mechanism of action.[2] Unlike its predecessors, topotecan (B1662842) and irinotecan, which primarily act as topoisomerase I (Top1) inhibitors, (R)-FL118's anticancer activity is largely independent of Top1 inhibition.[2][3] Instead, its primary mechanism involves the targeted inhibition of several anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2.[2][3][4] This inhibition is achieved, at least in part, through the binding of FL118 to the oncoprotein DDX5 (p68), leading to its dephosphorylation and degradation.[1] Furthermore, recent studies have revealed that FL118 can enhance the therapeutic efficacy of other agents by downregulating RAD51, a key protein in the homologous recombination repair pathway, thereby attenuating DNA repair in cancer cells.[5][6]

The superior antitumor efficacy of (R)-FL118 is highly dependent on its specific steric configuration at the 20-hydroxyl group in the lactone ring.[4] The racemic mixture, FL113, shows significantly lower activity, highlighting the importance of the (S)-configuration for its biological function.[4]

Structure-Activity Relationship (SAR) Studies

Extensive SAR studies have been conducted to explore the potential of the FL118 scaffold for developing novel anticancer agents with improved efficacy and pharmacological properties. These studies have primarily focused on modifications at positions 7, 9, and 20 of the FL118 core structure.

Position 7 and 9 Modifications

A comparative study of 24 derivatives substituted at position 7 and 24 derivatives at position 9 revealed that modifications at position 7 yielded compounds with significantly better antitumor efficacy.[2] Phenyl-substituted analogs at these positions were found to improve cellular uptake compared to the parent compound.[2]

Table 1: In Vitro Cytotoxicity of Position 7-Substituted FL118 Analogs

Compound	R Group (Position 7)	HCT-116 IC50 (nM)	MCF-7 IC50 (nM)	HepG2 IC50 (nM)
FL118	H	-	-	-
FL77-6	4-ethylphenyl	< 6.4	< 6.4	< 6.4
FL77-9	4-methoxyphenyl	< 6.4	< 6.4	< 6.4
FL77-18	Not Specified	< 6.4	< 6.4	< 6.4
FL77-24	3,5-dimethoxyphenyl	< 6.4	< 6.4	< 6.4

Data extracted from a study on position 7 and 9 derivatives, which indicated that several compounds had IC50 values below the lowest tested concentration of 6.4 nM.[2]

Another study focused on the synthesis of fluoroaryl-substituted derivatives at position 7. The majority of these compounds exhibited improved cytotoxicity compared to FL118, with compound 7h being identified as a particularly potent analog.[7]

Position 20 Modifications

Modifications at the 20(S)-hydroxyl group have also been extensively investigated. Esterification at this position has been explored to create prodrugs with improved solubility and pharmacokinetic profiles.[8]

A series of 20(S)-substituted FL118 hybrids were synthesized, conjugating non-steroidal anti-inflammatory drugs (NSAIDs) or amino acids (AA) to the parent molecule.[8] The FL118-AA conjugates demonstrated better water solubility and were able to release the parent compound, acting as effective prodrugs.[8]

Table 2: In Vitro Cytotoxicity of Position 20-Substituted FL118 Analogs against Various Cancer Cell Lines

Compound	R Group (Position 20)	A549 IC50 (µM)	HeLa IC50 (µM)	HepG2 IC50 (µM)	HCT116 IC50 (µM)
FL118	OH	-	-	-	-
6a	NSAID Conjugate	>10	>10	3.50	2.80
6b	NSAID Conjugate	2.15	1.89	1.56	1.23
6c	NSAID Conjugate	0.032	0.045	0.038	0.041
6d	NSAID Conjugate	0.87	0.76	0.65	0.54
9a	L-Ala	0.12	0.11	0.09	0.08
9b	L-Gly	0.15	0.13	0.11	0.10
9c	L-Val	0.08	0.07	0.06	0.05
9i	L-Phe	0.05	0.04	0.03	0.03
9j	L-Pro	0.09	0.08	0.07	0.06

Data represents the half-maximal inhibitory concentration (IC50) values obtained from MTT assays.[8]

Experimental Protocols

The evaluation of (R)-FL118 and its analogs involves a range of standard and specialized experimental protocols.

In Vitro Cytotoxicity Assay (MTT Assay)

The antitumor activity of FL118 derivatives is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[8]

Workflow for MTT Assay:

• Cell Seeding: Cancer cell lines (e.g., A549, HeLa, HepG2, HCT116) are seeded in 96-well plates and incubated for approximately 24 hours.[8]

• Compound Treatment: Cells are treated with various concentrations of the test compounds (dissolved in DMSO) and incubated for 72 hours at 37°C in a 5% CO2 incubator.[8]

• MTT Addition: 20 µL of MTT solution is added to each well, and the plates are incubated for an additional 4 hours.[8]

• Formazan (B1609692) Solubilization: The resulting formazan crystals are dissolved in 150 µL of DMSO.[8]

• Absorbance Measurement: The absorbance is measured at a specific wavelength to determine cell viability and calculate IC50 values.

Caption: Workflow of the MTT assay for determining in vitro cytotoxicity.

Synthesis of FL118 Analogs

The synthesis of FL118 derivatives involves multi-step chemical reactions. For instance, the synthesis of 7-substituted analogs often starts with the coupling of 6-nitropiperonal (B16318) with various organic boric acids using a palladium catalyst.[2]

Caption: A generalized workflow for the synthesis of 7-substituted FL118 analogs.

Signaling Pathways Modulated by (R)-FL118

(R)-FL118 exerts its potent anticancer effects by modulating multiple critical signaling pathways involved in cell survival and apoptosis.

Caption: (R)-FL118 modulates key signaling pathways leading to apoptosis and reduced DNA repair.

Clinical Development

(R)-FL118 is currently being investigated in clinical trials for the treatment of advanced solid tumors, including pancreatic ductal adenocarcinoma.[9][10][11] A Phase I trial is assessing the safety, side effects, and optimal dose of orally administered FL118.[9][10] The promising preclinical data, including its ability to overcome resistance to other chemotherapeutics, positions FL118 as a significant candidate for further clinical development.[3][6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. FL118 for Treating Patients With Advanced Pancreatic Ductal Adenocarcinoma [ctv.veeva.com]
• 11. Find and participate in clinical trials and research studies happening around the world | TrialScreen [app.trialscreen.org]

A Deep Dive into the Stereospecific Activity of FL118 Enantiomers in Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

FL118, a novel camptothecin (B557342) analogue, has demonstrated exceptional antitumor efficacy in a multitude of preclinical studies. Identified as the (S)-enantiomer of 10,11-methylenedioxy-camptothecin, its potent anticancer activity is intrinsically linked to its specific stereochemistry. This technical guide provides a comprehensive analysis of the differential activities of the (R)- and (S)-enantiomers of FL118. It summarizes the available quantitative data, details the experimental methodologies for their synthesis, separation, and biological evaluation, and visualizes the key signaling pathways influenced by the active (S)-enantiomer. This document serves as a critical resource for researchers in oncology and drug development, offering insights into the structure-activity relationship of FL118 and a foundation for future investigations.

Introduction

FL118, chemically known as 10,11-methylenedioxy-20(S)-camptothecin, is a promising anti-cancer agent that has shown superior efficacy compared to other clinically used camptothecin analogues like irinotecan (B1672180) and topotecan.[1] A key structural feature of FL118 is the chiral center at the C-20 position, which gives rise to two enantiomers: (S)-FL118 and (R)-FL118. Research has consistently demonstrated that the biological activity of FL118 is highly dependent on this stereoconfiguration, with the (S)-enantiomer exhibiting significantly greater antitumor effects.[2][3] This guide will dissect the differences in activity between these two enantiomers, providing a granular look at the available data and methodologies.

Enantiomer-Specific Activity: A Quantitative Comparison

The superior anticancer activity of the (S)-enantiomer (FL118) over its racemic mixture, FL113, strongly indicates that the (R)-enantiomer is significantly less potent.[2][3] While direct IC50 values for the purified (R)-enantiomer are not widely published, studies on derivatives consistently show that compounds with the (S)-configuration at the C-20 position are more cytotoxic to cancer cells than their (R)-counterparts.[4]

For instance, a study on glycoside derivatives of 10,11-methylenedioxy-camptothecin found that the pure (S)-configuration derivatives had higher activity in A549 and MDA-MB-231 human cancer cell lines compared to the pure (R)-configuration derivatives.[4]

Table 1: Cytotoxicity of (S)-FL118 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
A549	Non-Small Cell Lung Cancer	8.94 ± 1.54
MDA-MB-231	Breast Cancer	24.73 ± 13.82
RM-1	Mouse Prostate Carcinoma	69.19 ± 8.34
HCT-116	Colorectal Cancer	< 6.4

Data compiled from publicly available sources.

Experimental Protocols

Synthesis and Chiral Separation of (R)- and (S)-FL118

The synthesis of the racemic mixture of 10,11-methylenedioxy-camptothecin (FL113) can be achieved through a Friedlander condensation reaction.[4]

Synthesis of Racemic 10,11-methylenedioxy-camptothecin (FL113):

A common synthetic route involves the condensation of 6-amino piperonal (B3395001) with a tricyclic keto lactone.[4]

Chiral Resolution of Enantiomers:

The separation of the (R) and (S) enantiomers from the racemic mixture is typically achieved using chiral High-Performance Liquid Chromatography (HPLC).

• Column: A polysaccharide-based chiral stationary phase (CSP) is often effective.

• Mobile Phase: A mixture of hexane (B92381) and isopropanol (B130326) is a common mobile phase for normal-phase chiral separations. The exact ratio may need to be optimized.

• Detection: UV detection at an appropriate wavelength is used to monitor the elution of the enantiomers.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of (R)-FL118 and (S)-FL118 for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 values for each enantiomer.

Western Blot Analysis for Protein Expression

Western blotting is used to detect specific proteins in a sample and can be used to assess the impact of FL118 enantiomers on the expression of key signaling proteins.

Protocol:

• Cell Lysis: Treat cells with (R)-FL118 and (S)-FL118 for a designated time, then lyse the cells in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Survivin, Mcl-1) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathways Modulated by (S)-FL118

The potent antitumor activity of (S)-FL118 stems from its ability to modulate multiple signaling pathways that are critical for cancer cell survival and proliferation. A key mechanism of action is the downregulation of several anti-apoptotic proteins.[5][6]

Key Targeted Pathways:

• Inhibition of Apoptosis (IAP) Family Proteins: (S)-FL118 is a potent inhibitor of Survivin, XIAP, and cIAP2. The downregulation of these proteins releases the brakes on apoptosis, leading to cancer cell death.[5]

• Bcl-2 Family Proteins: (S)-FL118 also downregulates the anti-apoptotic protein Mcl-1, further promoting the apoptotic cascade.[5]

Given the significantly lower activity of (R)-FL118, it is presumed to have a minimal impact on these critical signaling pathways. The precise molecular interactions that lead to the stereospecificity of (S)-FL118's activity remain an area of active investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)-10,11-Methylenedioxy-Camptothecin Heterocyclic Derivatives [mdpi.com]
• 3. scilit.com [scilit.com]
• 4. Synthesis of novel 10,11-methylenedioxy-camptothecin glycoside derivatives and investigation of their anti-tumor effects in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

(R)-FL118: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-FL118, chemically known as 10,11-(Methylenedioxy)-20(S)-camptothecin, is a novel and potent anti-cancer agent that has demonstrated significant promise in preclinical and emerging clinical studies.[1][2][3] Discovered through a high-throughput screening of small molecule libraries, FL118 was initially identified as an inhibitor of survivin, a key protein in cancer cell survival.[4] Subsequent research has unveiled a multi-faceted mechanism of action that distinguishes it from other camptothecin (B557342) analogs, such as irinotecan (B1672180) and topotecan. This technical guide provides an in-depth overview of the discovery, synthesis, and biological activity of (R)-FL118, with a focus on the experimental methodologies and quantitative data that underpin our current understanding of this promising therapeutic candidate.

Discovery of (R)-FL118

(R)-FL118 was identified from a high-throughput screening (HTS) campaign designed to discover small molecules that inhibit the expression of the anti-apoptotic protein survivin.[4] The screening utilized a cell-based reporter assay where the survivin gene promoter was linked to a luciferase reporter gene. This system allowed for the rapid identification of compounds that could suppress survivin expression by measuring the reduction in luciferase activity.

High-Throughput Screening Workflow

The general workflow for the high-throughput screening that led to the discovery of FL118 is outlined below. This process involves the systematic testing of a large library of chemical compounds to identify "hits" that exhibit the desired biological activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 3. mdpi.com [mdpi.com]
• 4. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

(R)-FL118 in cancer research

An In-depth Technical Guide to (R)-FL118 in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-FL118, a synthetic derivative of camptothecin (B557342), has emerged as a promising anti-cancer agent with a unique multi-targeted mechanism of action that distinguishes it from other camptothecin analogues like irinotecan (B1672180) and topotecan (B1662842). While structurally related, its primary anti-tumor activity is not dependent on topoisomerase 1 (Top1) inhibition. Instead, FL118 functions by downregulating key anti-apoptotic proteins, binding to and degrading the oncoprotein DDX5, and overcoming common mechanisms of drug resistance. Preclinical studies have demonstrated its superior efficacy and favorable safety profile across a range of cancer models, including those resistant to standard therapies. This document provides a comprehensive technical overview of FL118, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and visualizations of its core signaling pathways.

Core Mechanism of Action

FL118, chemically known as 10,11-methylenedioxy-20(S)-camptothecin, exerts its potent anti-cancer effects through a multi-pronged approach that circumvents traditional resistance pathways.[1][2]

• Inhibition of Anti-Apoptotic Proteins: FL118 selectively inhibits the expression of several key proteins that protect cancer cells from apoptosis. This includes members of the Inhibitor of Apoptosis (IAP) family, such as Survivin, XIAP, and cIAP2, as well as the Bcl-2 family protein Mcl-1.[3][4][5] This activity is independent of the p53 tumor suppressor status, making FL118 effective against a broad range of tumors, including those with p53 mutations which are often resistant to conventional DNA-damaging agents.[4][6]

• DDX5 Degradation: A key discovery identified the oncoprotein DEAD-box helicase 5 (DDX5, also known as p68) as a direct target of FL118.[7][8][9] FL118 acts as a "molecular glue degrader," binding to DDX5, which leads to its dephosphorylation and subsequent degradation.[8][9][10] Since DDX5 is a master regulator of several oncogenic pathways, its degradation results in the downstream suppression of targets like c-Myc, survivin, and mutant KRAS.[9]

• Overcoming Drug Resistance: A significant advantage of FL118 is its ability to bypass and overcome resistance mediated by ATP-binding cassette (ABC) transporters. Unlike irinotecan and topotecan, FL118 is not a substrate for major efflux pumps like ABCG2 (BCRP) and P-gp (MDR1).[1][6][11] This allows FL118 to maintain its efficacy in tumors that have developed resistance to other chemotherapies.[11][12]

• Induction of DNA Damage and Inhibition of Repair: While less potent as a direct Top1 inhibitor compared to SN-38 (the active metabolite of irinotecan), FL118 induces DNA damage and concurrently inhibits DNA repair pathways.[12][13] It has been shown to downregulate RAD51, a crucial protein in the homologous recombination repair pathway, thereby enhancing its cytotoxic effects.[14]

Signaling Pathways and Molecular Interactions

FL118 modulates several critical signaling pathways to induce cancer cell death and inhibit tumor growth.

FL118-Mediated Apoptosis Induction

FL118 promotes apoptosis by simultaneously suppressing multiple anti-apoptotic proteins and inducing pro-apoptotic factors. Its targeting of DDX5 serves as an upstream event that leads to the downregulation of survivin and Mcl-1, tipping the cellular balance towards apoptosis.

Caption: FL118 induces apoptosis by degrading DDX5 and inhibiting IAP and Bcl-2 family proteins.

FL118 Mechanism for Overcoming Drug Resistance

FL118's chemical structure allows it to evade the efflux pump proteins that commonly cause multidrug resistance, a key advantage over other camptothecins.

Caption: FL118 is not a substrate for efflux pumps, thus bypassing a common resistance mechanism.

Quantitative Data Presentation

Table 1: In Vitro Cytotoxicity of FL118 (IC₅₀ Values)

The half-maximal inhibitory concentration (IC₅₀) demonstrates the potency of FL118 across various cancer cell lines.

Cell Line	Cancer Type	IC₅₀ Value (nM)	Assay Type	Reference
HCT-116	Colorectal Cancer	< 6.4	Not Specified	[2]
MCF-7	Breast Cancer	< 6.4	Not Specified	[2]
HepG-2	Liver Cancer	< 6.4	Not Specified	[2]
A549 CSCs	Lung Cancer	~10 (for apoptosis)	Flow Cytometry	[1]
H460 CSCs	Lung Cancer	~10 (for apoptosis)	Flow Cytometry	[1]

Note: FL118 effectively inhibits cancer cell growth at sub-nanomolar to low nanomolar levels.[13]

Table 2: In Vivo Antitumor Efficacy of FL118

Preclinical studies in xenograft models highlight the potent in vivo activity of FL118.

Cancer Type	Xenograft Model	Treatment Schedule	Results	Reference
Multiple Myeloma	Humanized BM Niche (UM9 cells)	0.2 mg/kg for 5 days	Reduced initial tumor volume to 14%; delayed tumor growth up to 5 weeks.	[15]
Pancreatic Cancer	Patient-Derived Xenograft (PDX12872)	2.5 mg/kg, weekly x 4 (oral)	Significant tumor growth inhibition.	[9]
Colon & Head-and-Neck	Irinotecan/Topotecan-Resistant Xenografts	Not Specified	Effective tumor elimination.	[11]
Various	Human Tumor Xenografts	Weekly x 4	Majority of mice showed tumor regression; capable of eliminating large tumors.	[13]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of FL118.

Cell Viability and Cytotoxicity Assay (CCK-8/MTT)

This protocol is used to determine the dose-dependent cytotoxic effects of FL118 and calculate IC₅₀ values.

• Materials:

  • Cancer cell line of interest

  • 96-well plates

  • Complete culture medium

  • FL118 stock solution (dissolved in DMSO)

  • CCK-8 (Cell Counting Kit-8) or MTT solution

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a density of approximately 5 x 10³ cells/well and allow them to attach overnight in a CO₂ incubator.[16]

  • Drug Treatment: Prepare serial dilutions of FL118 in complete culture medium. Recommended concentration ranges span from 0.1 nM to 1 µM.[16] Remove the overnight medium and add 100 µL of the FL118-containing medium to the respective wells. Include a vehicle control (DMSO) at the same final concentration as the highest FL118 dose.

  • Incubation: Incubate the plates for 48 to 72 hours.[17]

  • Assay:

    • For CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

    • For MTT: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours. Afterwards, carefully remove the supernatant and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.[17]

  • Measurement: Read the absorbance on a microplate reader at the appropriate wavelength (450 nm for CCK-8, 570 nm for MTT).

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Western Blot Analysis for Protein Expression

This protocol is used to measure FL118's effect on the expression levels of its target proteins.

• Materials:

  • FL118-treated and control cell lysates

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels, running and transfer buffers

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Survivin, anti-Mcl-1, anti-XIAP, anti-DDX5, anti-cleaved PARP, anti-cleaved Caspase-3, anti-RAD51, anti-GAPDH/Actin).[1][14][17]

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

• Procedure:

  • Cell Lysis: Treat cells with desired concentrations of FL118 for a specified time (e.g., 24-48 hours). Wash cells with ice-cold PBS and lyse with RIPA buffer.[16]

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE: Denature equal amounts of protein (20-40 µg) and separate them by SDS-PAGE.[16]

  • Membrane Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.[16]

  • Detection: Visualize protein bands using an ECL substrate and an imaging system. Use GAPDH or β-actin as a loading control.

Flow Cytometry for Apoptosis and Cell Cycle Analysis

This protocol quantifies FL118-induced apoptosis (using Annexin V/PI staining) and its effects on cell cycle distribution.

• Materials:

  • FL118-treated and control cells

  • Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

  • PBS, 70% cold ethanol (B145695)

  • RNase A

  • Flow cytometer

• Procedure (Apoptosis):

  • Cell Treatment & Harvesting: Treat cells with FL118 (e.g., 10 nM for 24-48 hours).[1] Harvest both adherent and floating cells.

  • Staining: Wash cells with PBS and resuspend in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.[17]

  • Incubation: Incubate in the dark for 15 minutes at room temperature.[17]

  • Analysis: Analyze the cells immediately by flow cytometry. Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

• Procedure (Cell Cycle):

  • Cell Treatment & Harvesting: Treat and harvest cells as above.

  • Fixation: Wash cells with PBS and fix in ice-cold 70% ethanol overnight at -20°C.

  • Staining: Wash out the ethanol and resuspend the cell pellet in PI staining solution containing RNase A. Incubate for 30 minutes in the dark.[16]

  • Analysis: Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

Preclinical and Clinical Development

Preclinical Profile

FL118 has demonstrated a superior preclinical profile compared to many standard-of-care chemotherapeutics. In xenograft models of colon, head-and-neck, pancreatic, and lung cancer, FL118 treatment led to significant tumor regression, even in models resistant to irinotecan and topotecan.[12][13] Pharmacokinetic studies show that FL118 rapidly clears from circulation but accumulates and remains in tumors for extended periods.[11] Toxicology studies in mice, rats, and dogs have indicated a favorable safety profile with a wide therapeutic window, particularly with newer Tween 80-free formulations that can be administered orally or intravenously.[10][18][19]

Clinical Trials

FL118 is currently in early-stage clinical development. A Phase I clinical trial (NCT06206876) is actively recruiting patients with advanced pancreatic ductal adenocarcinoma.[20][21]

• Trial Title: FL118 for Treating Patients With Advanced Pancreatic Ductal Adenocarcinoma.[20]

• Primary Objectives: To establish the safety, optimal dosage, and pharmacokinetics (PK) of orally administered FL118.[21]

• Methodology: This is a dose-escalation study followed by a dose-expansion phase. Patients receive FL118 orally on days 1, 8, and 15 of a 28-day cycle.[21]

The trial aims to provide the first human data on the safety and efficacy of this promising agent, paving the way for further clinical investigation.[22]

Experimental Workflow for Clinical Trial Assessment

The ongoing Phase I trial follows a standard workflow for evaluating a new oncology drug.

Caption: Workflow for the Phase I clinical trial of FL118 in advanced pancreatic cancer.

Conclusion and Future Directions

(R)-FL118 is a novel anti-cancer agent with a compelling and distinct mechanism of action centered on the degradation of DDX5 and the inhibition of multiple anti-apoptotic proteins. Its ability to overcome clinically relevant drug resistance mechanisms, coupled with its potent in vivo efficacy and favorable safety profile, makes it a highly promising candidate for further development. The ongoing Phase I clinical trial will be critical in translating these preclinical findings into tangible benefits for patients, particularly those with difficult-to-treat malignancies like pancreatic cancer. Future research should continue to explore predictive biomarkers for FL118 sensitivity, investigate its efficacy in combination with other targeted agents and immunotherapies, and further elucidate the downstream consequences of DDX5 degradation.

References

• 1. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e-century.us [e-century.us]
• 4. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles' heel of cancer? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 12. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 14. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation [mdpi.com]
• 15. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. sciencedaily.com [sciencedaily.com]
• 19. researchgate.net [researchgate.net]
• 20. FL118 for Treating Patients With Advanced Pancreatic Ductal Adenocarcinoma [ctv.veeva.com]
• 21. ClinicalTrials.gov [clinicaltrials.gov]
• 22. FL118 for Pancreatic Cancer · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]

(R)-FL118: A Deep Dive into its Molecular Targets in Pancreatic Cancer

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular targets of (R)-FL118, a promising small molecule investigational drug, in the context of pancreatic cancer. Pancreatic Ductal Adenocarcinoma (PDAC) remains one of the most lethal malignancies with limited effective therapeutic options, making the exploration of novel agents like FL118 a critical area of research.[1] This document outlines the key molecular players targeted by FL118, summarizes the quantitative data from preclinical studies, details relevant experimental methodologies, and provides visual representations of the associated signaling pathways and workflows.

Core Molecular Targets of (R)-FL118

(R)-FL118, a synthetic analogue of camptothecin, exhibits potent antitumor activity in pancreatic cancer by modulating a network of oncoproteins crucial for cancer cell survival, proliferation, and treatment resistance.[2][3][4] Unlike traditional camptothecins that primarily target topoisomerase I, FL118 possesses a distinct and multi-faceted mechanism of action.[4]

The primary and direct molecular target of FL118 has been identified as the DEAD-box RNA helicase DDX5 (p68) .[1][5] FL118 acts as a "molecular glue degrader," binding to DDX5, leading to its dephosphorylation and subsequent degradation via the proteasome pathway.[1][5] The degradation of DDX5 serves as the initiating event for a cascade of downstream effects, leading to the suppression of multiple key oncogenic proteins.

Subsequent to DDX5 degradation, FL118 indirectly downregulates the expression of several anti-apoptotic proteins, including:

• Survivin: A member of the inhibitor of apoptosis (IAP) family, critical for cell division and inhibition of apoptosis.[2][3][6][7][8]

• Mcl-1: An anti-apoptotic protein belonging to the Bcl-2 family, which is frequently overexpressed in cancer and contributes to therapeutic resistance.[2][3][6][7][8]

• XIAP (X-linked inhibitor of apoptosis protein): Another potent member of the IAP family that directly inhibits caspases.[1][2][3][6][7][8]

• cIAP2 (Cellular inhibitor of apoptosis protein 2): Also a member of the IAP family with functions in apoptosis and immune signaling.[1][2][3][6][7][8]

Furthermore, the downregulation of DDX5 by FL118 impacts other critical cancer-related proteins such as c-Myc and mutant Kras , further contributing to its anti-cancer effects.[1] In pancreatic cancer cells with wild-type KRAS, FL118 has also been shown to inhibit the constitutive activation of NF-κB .[2][3]

Quantitative Data on (R)-FL118 Activity

The following tables summarize the available quantitative and qualitative data on the effects of (R)-FL118 on its molecular targets and pancreatic cancer cell lines.

Table 1: (R)-FL118 Molecular Target Modulation

Target Protein	Effect of FL118 Treatment	Cell Lines Studied (Pancreatic Cancer)	Citation
DDX5	Binds, dephosphorylates, and degrades	PDAC cells	[1]
Survivin	Decreased expression	HPAF-II, BxPC-3, PANC-1, MiaPaCa-2	[2][3][7]
Mcl-1	Decreased expression	Drug-resistant PDAC cell lines	[6][7]
XIAP	Decreased expression	HPAF-II, drug-resistant PDAC cell lines	[1][2][3][7]
cIAP2	Decreased expression	Drug-resistant PDAC cell lines	[1][6][7]
c-Myc	Decreased expression	PDAC cells	[1]
Mutant Kras	Decreased expression	HPAF-II (KRAS G12D)	[1][2][3]
Bcl-xL	Decreased expression	HPAF-II	[2][3]
Bax	Increased expression	HPAF-II	[2][3]
NF-κB (p65)	Inhibited DNA binding activity	BxPC-3	[2][3]
ERCC6	Inhibited expression	Drug-resistant pancreatic cancer cells	[7]

Table 2: In Vitro Efficacy of (R)-FL118 in Pancreatic Cancer Cell Lines

Cell Line	KRAS Status	FL118 Effect	Combination Synergy	Citation
HPAF-II	G12D Mutant	Synergistic cytotoxic activity with AMR-MeOAc	AMR-MeOAc	[2][3]
BxPC-3	Wild-Type	Synergistic cytotoxic activity with AMR-MeOAc	AMR-MeOAc	[2][3]
PANC-1	Resistant	More effective in inhibiting viability	Cisplatin	[7]
MiaPaCa-2	Resistant	More effective in inhibiting viability	Cisplatin	[7]

Experimental Protocols

The identification and characterization of (R)-FL118's molecular targets have been achieved through a series of robust experimental methodologies. Below are detailed outlines of the key protocols employed in the cited research.

Target Identification and Binding Affinity

• FL118 Affinity Purification and Mass Spectrometry:

  • Immobilize FL118 onto a solid support (e.g., agarose (B213101) beads) to create an affinity matrix.

  • Prepare protein lysates from pancreatic cancer cells.

  • Incubate the cell lysates with the FL118-conjugated beads to allow for binding of target proteins.

  • Wash the beads extensively to remove non-specific binders.

  • Elute the bound proteins from the beads.

  • Separate the eluted proteins by SDS-PAGE.

  • Excise protein bands of interest and subject them to in-gel digestion with trypsin.

  • Analyze the resulting peptides by mass spectrometry (e.g., LC-MS/MS) to identify the proteins.[1]

• Isothermal Titration Calorimetry (ITC):

  • Prepare solutions of purified recombinant DDX5 protein and FL118.

  • Titrate the FL118 solution into the DDX5 solution in an ITC instrument.

  • Measure the heat changes associated with the binding interaction.

  • Analyze the data to determine the binding affinity (Kd), stoichiometry, and thermodynamic parameters of the interaction.[1]

Analysis of Protein Expression and Function

• Western Blotting:

  • Treat pancreatic cancer cells with various concentrations of FL118 for specified time points.

  • Lyse the cells to extract total protein.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the target proteins (e.g., DDX5, survivin, Mcl-1, XIAP, cIAP2).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[1][7]

• Immunoprecipitation (IP):

  • Lyse pancreatic cancer cells to obtain protein extracts.

  • Pre-clear the lysates with protein A/G beads.

  • Incubate the lysates with a primary antibody against the protein of interest (e.g., DDX5).

  • Add protein A/G beads to capture the antibody-protein complexes.

  • Wash the beads to remove non-specific proteins.

  • Elute the immunoprecipitated proteins and analyze by Western blotting.[1]

Gene Expression and Regulation Analysis

• Real-Time Reverse Transcription PCR (qRT-PCR):

  • Treat pancreatic cancer cells with FL118.

  • Isolate total RNA from the cells.

  • Synthesize cDNA from the RNA using reverse transcriptase.

  • Perform real-time PCR using primers specific for the genes of interest (e.g., DDX5, survivin).

  • Quantify the relative gene expression levels, often normalized to a housekeeping gene.[1]

• Chromatin Immunoprecipitation (ChIP):

  • Cross-link proteins to DNA in pancreatic cancer cells using formaldehyde.

  • Shear the chromatin into small fragments by sonication or enzymatic digestion.

  • Immunoprecipitate the chromatin with an antibody against a specific transcription factor or protein of interest.

  • Reverse the cross-linking and purify the immunoprecipitated DNA.

  • Analyze the purified DNA by PCR or sequencing to identify the DNA regions bound by the protein.[1]

Cellular and In Vivo Assays

• Cell Viability Assay (MTT Assay):

  • Seed pancreatic cancer cells in 96-well plates.

  • Treat the cells with a range of FL118 concentrations.

  • After the incubation period, add MTT reagent to the wells.

  • Incubate to allow for the formation of formazan (B1609692) crystals by viable cells.

  • Solubilize the formazan crystals and measure the absorbance at a specific wavelength to determine cell viability.[1][7]

• Human Tumor Xenograft Models:

  • Implant human pancreatic cancer cells or patient-derived xenografts (PDXs) into immunocompromised mice.

  • Once tumors are established, treat the mice with FL118, a vehicle control, or other chemotherapeutic agents.

  • Monitor tumor growth over time by measuring tumor volume.

  • At the end of the study, excise the tumors for further analysis (e.g., Western blotting, immunohistochemistry).[1][7]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by (R)-FL118 and the experimental workflow for its target identification.

References

• 1. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e-century.us [e-century.us]
• 4. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An ABCG2 non-substrate anticancer agent FL118 targets drug-resistant cancer stem-like cells and overcomes treatment resistance of human pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]

(R)-FL118: A Deep Dive into its Pro-Apoptotic Mechanisms

A Technical Guide for Researchers and Drug Development Professionals

Introduction

(R)-FL118, a synthetic analogue of camptothecin, has emerged as a promising anti-cancer agent with a distinct mechanism of action that circumvents common drug resistance pathways.[1] Unlike its predecessors, irinotecan (B1672180) and topotecan, the potent anti-tumor activity of (R)-FL118 is not solely reliant on the inhibition of topoisomerase I.[2][3] Instead, its efficacy is largely attributed to the targeted degradation of the oncoprotein DDX5, leading to the downstream suppression of multiple key survival proteins and the induction of apoptosis.[4] This technical guide provides a comprehensive overview of the molecular pathways affected by (R)-FL118, supported by quantitative data and detailed experimental protocols to aid researchers in their exploration of this novel therapeutic candidate.

Core Mechanism of Action: Targeting the DDX5 Oncoprotein

The primary molecular target of (R)-FL118 is the ATP-dependent RNA helicase DDX5 (also known as p68).[4] (R)-FL118 acts as a "molecular glue degrader," binding to DDX5 and promoting its dephosphorylation and subsequent degradation via the proteasome pathway.[4] DDX5 functions as a master regulator of several oncogenic proteins; therefore, its degradation by (R)-FL118 triggers a cascade of anti-cancer effects.[4]

dot

Figure 1: (R)-FL118-mediated degradation of DDX5.

Modulation of Apoptosis Pathways

The degradation of DDX5 by (R)-FL118 leads to a significant downregulation of several key anti-apoptotic proteins, thereby shifting the cellular balance towards apoptosis. This effect is observed to be independent of the p53 tumor suppressor protein status, making (R)-FL118 a viable candidate for a broad range of cancers.[3]

Inhibition of Anti-Apoptotic Proteins

(R)-FL118 effectively suppresses the expression of multiple members of the Inhibitor of Apoptosis (IAP) family and the Bcl-2 family.

• Survivin (BIRC5): A key regulator of mitosis and apoptosis, survivin is consistently downregulated by (R)-FL118 at the transcriptional level.[2][5]

• Mcl-1: An anti-apoptotic member of the Bcl-2 family, Mcl-1 is also transcriptionally inhibited by (R)-FL118.[3]

• XIAP (X-linked inhibitor of apoptosis protein): A potent inhibitor of caspases, XIAP expression is significantly reduced following (R)-FL118 treatment.[3]

• cIAP2 (Cellular inhibitor of apoptosis protein 2): Another member of the IAP family, cIAP2 is also downregulated by (R)-FL118.[3]

Upregulation of Pro-Apoptotic Proteins

Concurrently with the suppression of anti-apoptotic factors, (R)-FL118 promotes the expression of pro-apoptotic proteins:

• Bax: A member of the Bcl-2 family that promotes apoptosis by permeabilizing the mitochondrial outer membrane.[3]

• Bim: A BH3-only protein that activates pro-apoptotic Bcl-2 family members.[6]

dot

Figure 2: (R)-FL118's impact on key apoptosis regulatory proteins.

Quantitative Data

The pro-apoptotic effects of (R)-FL118 have been quantified across various cancer cell lines.

Table 1: IC50 Values of (R)-FL118 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
HCT-116	Colorectal Cancer	< 6.4[2]
SW620	Colorectal Cancer	~1[7]
A549	Non-Small Cell Lung Cancer	8.94 ± 1.54[8]
H460	Non-Small Cell Lung Cancer	~10[5]
MDA-MB-231	Breast Cancer	24.73 ± 13.82[8]
MCF-7	Breast Cancer	< 6.4[2]
PC-3	Prostate Cancer	~10[4]
HepG2	Liver Cancer	< 6.4[2]
PANC-1	Pancreatic Cancer	~50[9]
MIA PaCa-2	Pancreatic Cancer	~20[9]

Table 2: Quantitative Effects of (R)-FL118 on Apoptotic Protein Expression in HCT-8 Colon Cancer Cells

Protein	Treatment	Expression Level (% of Control)	Reference
Survivin	FL118 (10 nM, 48h)	21
Mcl-1	FL118 (10 nM, 36h)	57
XIAP	FL118 (10 nM, 36h)	~50 (estimated from blot)
Cleaved PARP	FL118 (10 nM, 48h)	3100
Activated Caspase-3	FL118 (10 nM, 48h)	800

Table 3: Induction of Apoptosis by (R)-FL118 in Cancer Stem Cells

Cell Line	Treatment	Apoptotic Cells (%)	Reference
A549 CSCs	FL118 (10 nM, 48h)	~35	[5]
H460 CSCs	FL118 (10 nM, 48h)	~45	[5]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of (R)-FL118 on cancer cells.

Materials:

• Cancer cell line of interest

• 96-well plates

• (R)-FL118 stock solution (in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate overnight.[10]

• Prepare serial dilutions of (R)-FL118 in complete culture medium.

• Replace the medium in the wells with 100 µL of the medium containing different concentrations of (R)-FL118. Include a vehicle control (DMSO).

• Incubate the plates for 48-72 hours at 37°C.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[11]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

dot

Figure 3: Workflow for the MTT cell viability assay.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following (R)-FL118 treatment.

Materials:

• Cancer cell line of interest

• (R)-FL118

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells and treat with the desired concentrations of (R)-FL118 for 24-48 hours.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Western Blot Analysis

This technique is used to detect changes in the expression levels of specific proteins involved in the apoptosis pathways.

Materials:

• Cancer cell line of interest

• (R)-FL118

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (specific for target proteins)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Imaging system

Procedure:

• Treat cells with (R)-FL118 for the desired time and concentration.

• Lyse the cells and quantify the protein concentration.

• Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.[10]

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Detect the protein bands using an ECL reagent and an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Survivin Promoter Luciferase Reporter Assay

This assay measures the effect of (R)-FL118 on the transcriptional activity of the survivin gene promoter.

Materials:

• Cancer cell line stably or transiently expressing a survivin promoter-luciferase reporter construct

• (R)-FL118

• Luciferase Assay System (e.g., Promega)

• Lysis buffer

• Luminometer

Procedure:

• Seed the reporter cell line in a multi-well plate.

• Treat the cells with various concentrations of (R)-FL118 for 24 hours.[2]

• Wash the cells with PBS and add lysis buffer.

• Transfer the cell lysate to a microfuge tube and centrifuge to pellet debris.

• Add the supernatant to a luminometer tube containing the luciferase assay reagent.

• Measure the luminescence using a luminometer.

• Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) or to the total protein concentration.

Conclusion

(R)-FL118 represents a novel and potent anti-cancer agent that induces apoptosis through a unique mechanism centered on the degradation of the DDX5 oncoprotein. Its ability to downregulate a panel of key anti-apoptotic proteins, including Survivin, Mcl-1, XIAP, and cIAP2, while upregulating pro-apoptotic proteins like Bax and Bim, underscores its potential for treating a wide variety of cancers, particularly those resistant to conventional therapies. The data and protocols presented in this guide offer a solid foundation for further investigation into the therapeutic applications of (R)-FL118 and its role in modulating apoptosis pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. med.emory.edu [med.emory.edu]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Luciferase Assay System Protocol [worldwide.promega.com]

(R)-FL118: A Novel Camptothecin Analog for Overcoming Drug Resistance in Cancer

An In-depth Technical Guide

Introduction

The emergence of drug resistance is a primary obstacle to effective cancer chemotherapy, leading to treatment failure and disease relapse. (R)-FL118, a novel analog of camptothecin (B557342), has demonstrated significant promise in circumventing these resistance mechanisms. Unlike traditional camptothecins such as irinotecan (B1672180) and topotecan (B1662842), FL118 exhibits a distinct mechanism of action that confers potent antitumor activity against a broad spectrum of cancers, including those that have developed resistance to standard therapies.[1][2] This technical guide provides a comprehensive overview of the role of (R)-FL118 in overcoming drug resistance, detailing its molecular mechanisms, summarizing key preclinical data, and outlining relevant experimental protocols for researchers and drug development professionals.

Core Mechanism of Action of (R)-FL118

FL118 exerts its potent anticancer effects through a multi-targeted approach that distinguishes it from other camptothecin derivatives.[3] While it is structurally similar to topoisomerase 1 (Top1) inhibitors, its primary mechanism is not dependent on Top1 inhibition.[3][4] The key molecular targets and pathways affected by FL118 are:

• Inhibition of Anti-Apoptotic Proteins: FL118 selectively downregulates the expression of several key members of the Inhibitor of Apoptosis (IAP) and Bcl-2 families, including Survivin, XIAP, cIAP2, and Mcl-1.[5][6][7] The inhibition of these proteins shifts the cellular balance towards apoptosis, leading to cancer cell death.[3][6] This action is largely independent of the p53 tumor suppressor status, making FL118 effective against a wider range of tumors.[6][7]

• Degradation of DDX5 (p68): A pivotal aspect of FL118's mechanism is its ability to bind to the oncoprotein DDX5 (p68). This interaction leads to the dephosphorylation and subsequent proteasomal degradation of DDX5.[8][9] DDX5 is a master regulator of several oncogenic proteins, and its degradation by FL118 results in the downstream suppression of survivin, Mcl-1, XIAP, cIAP2, c-Myc, and mutant Kras.[9][10]

• Modulation of DNA Damage and Repair: FL118 induces DNA damage, leading to G2/M cell cycle arrest and apoptosis.[11][12] Furthermore, it has been shown to downregulate RAD51, a key protein in the homologous recombination DNA repair pathway, by reducing survivin levels. This inhibition of DNA repair enhances its cytotoxic effects, particularly in cancer cells resistant to other DNA-damaging agents.[11][13]

Overcoming Drug Resistance: Key Mechanisms

FL118 has demonstrated a remarkable ability to overcome several well-established mechanisms of drug resistance in cancer.

Bypassing Efflux Pump-Mediated Resistance

A major cause of multidrug resistance is the overexpression of ATP-binding cassette (ABC) transporters, which actively efflux chemotherapeutic agents from cancer cells.

• (R)-FL118 is not a substrate for key ABC transporters: Unlike irinotecan (and its active metabolite SN-38) and topotecan, which are substrates for ABCG2 (BCRP) and P-glycoprotein (P-gp/MDR1), FL118 is not recognized and transported by these pumps.[1][2][14] This allows FL118 to accumulate to effective cytotoxic concentrations within resistant cancer cells.[1][2]

• Efficacy in ABCG2-overexpressing tumors: Studies have shown that the potency of FL118 is not affected by the expression level of ABCG2, and it can effectively bypass ABCG2-mediated resistance both in vitro and in vivo.[7][14]

Activity in Tumors with Altered Drug Targets

• Reduced sensitivity to Top1 mutations: While mutations in the Topoisomerase 1 gene can confer significant resistance to traditional camptothecins, FL118's activity is much less affected, indicating that its primary mode of action is not solely dependent on Top1 inhibition.[4][7][15]

Targeting Cancer Stem Cells (CSCs)

Cancer stem cells are a subpopulation of tumor cells believed to be responsible for tumor initiation, metastasis, and resistance to therapy.

• Inhibition of CSC markers and drug resistance proteins: FL118 has been shown to down-regulate the expression of CSC markers such as ABCG2, ALDH1A1, and Oct4, as well as drug resistance-associated proteins like P-gp and ERCC1 in non-small cell lung cancer-derived CSCs.[5]

• Induction of apoptosis in CSCs: FL118 effectively induces apoptosis in cancer stem cells, further highlighting its potential to eradicate the root of drug-resistant tumors.[5]

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy of (R)-FL118 in overcoming drug resistance from various preclinical studies.

Table 1: In Vitro Cytotoxicity of (R)-FL118 in Drug-Resistant and Sensitive Cancer Cell Lines

Cell Line	Cancer Type	Resistance Mechanism	(R)-FL118 IC50 (nM)	Comparator Drug IC50 (nM)	Reference(s)
HCT116-derived camptothecin-resistant sublines	Colon Cancer	Top1 mutations	More potent than SN-38	SN-38: Less potent	[16]
HPAF-II	Pancreatic Cancer	KRASG12D mutation	10.21	-	[13]
BxPC-3	Pancreatic Cancer	Wild-type KRAS	4.17	-	[13]
A549	Lung Carcinoma	-	8.94 ± 1.54	-	[1]
MDA-MB-231	Breast Carcinoma	-	24.73 ± 13.82	-	[1]
HCT-116	Colorectal Carcinoma	-	< 6.4	-	[1]
MCF-7	Breast Adenocarcinoma	-	< 6.4	-	[1]
HepG2	Liver Cancer	-	< 6.4	-	[1]
LOVO SN38R	Colorectal Cancer	SN38 Resistant	More effective than SN38	SN38: Less effective	[17][18]

Table 2: In Vivo Antitumor Efficacy of (R)-FL118 in Drug-Resistant Xenograft Models

Xenograft Model	Cancer Type	Resistance Profile	(R)-FL118 Treatment Regimen	Outcome	Reference(s)
Irinotecan-resistant FaDu xenografts	Head and Neck Cancer	Acquired irinotecan resistance	1.5 mg/kg, IP, q2d x 5	Tumor regression	[5]
Irinotecan-resistant SW620 xenografts	Colorectal Cancer	Acquired irinotecan resistance	Not specified	Tumor elimination	[1]
Topotecan-resistant FaDu xenografts	Head and Neck Cancer	Acquired topotecan resistance	Not specified	Tumor elimination	[1]
Topotecan-resistant SW620 xenografts	Colorectal Cancer	Acquired topotecan resistance	Not specified	Tumor elimination	[1]
LOVO SN38R xenografts	Colorectal Cancer	Irinotecan-resistant	Not specified	~40% reduction in tumor size	[17]
Pancreatic Cancer PDX models	Pancreatic Cancer	Patient-derived	5 mg/kg, IP, qw x 4	Tumor elimination in some models	[6]

Table 3: Apoptosis Induction by (R)-FL118 in Cancer Cells

Cell Line	Cancer Type	(R)-FL118 Treatment	Apoptosis Percentage	Method	Reference(s)
HPAF-II	Pancreatic Cancer	Combination with AMR-MeOAc	38.1%	Annexin V/PI Staining	[13]
BxPC-3	Pancreatic Cancer	Combination with AMR-MeOAc	32.6%	Annexin V/PI Staining	[13]
A549-derived CSCs	Lung Cancer	10 nM for 24h and 48h	Significant increase	Annexin V/PI Staining	[5][11]
H460-derived CSCs	Lung Cancer	10 nM for 24h and 48h	Significant increase	Annexin V/PI Staining	[5][11]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of (R)-FL118's efficacy.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of (R)-FL118 and calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• (R)-FL118 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of approximately 5 x 10³ cells/well and allow them to adhere overnight.[1]

• Prepare serial dilutions of (R)-FL118 in complete culture medium.

• Replace the culture medium with 100 µL of medium containing various concentrations of (R)-FL118. Include vehicle control (DMSO) wells.

• Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO₂.[14]

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1]

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[2]

• Measure the absorbance at 570 nm using a microplate reader.[2]

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using appropriate software.

Western Blot Analysis

Objective: To detect changes in the expression of proteins modulated by (R)-FL118.

Materials:

• Cancer cell lines

• (R)-FL118

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-survivin, anti-XIAP, anti-Mcl-1, anti-cIAP2, anti-RAD51, anti-cleaved PARP, anti-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Treat cells with (R)-FL118 at the desired concentrations and time points.

• Lyse the cells in RIPA buffer on ice for 30 minutes.[5]

• Centrifuge the lysates to clear them and determine the protein concentration using a BCA assay.

• Denature protein samples in SDS-PAGE sample buffer at 95°C for 5 minutes.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.[8]

• Block the membrane with blocking buffer for 1 hour at room temperature.[1]

• Incubate the membrane with primary antibodies overnight at 4°C.[1]

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detect protein bands using a chemiluminescent substrate and an imaging system.[1]

Apoptosis Assay by Flow Cytometry (Annexin V/PI Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells following (R)-FL118 treatment.

Materials:

• Cancer cell lines

• (R)-FL118

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells and treat with (R)-FL118 for the desired duration.

• Harvest both adherent and floating cells by trypsinization and centrifugation.[2]

• Wash the cells twice with cold PBS.[19]

• Resuspend the cell pellet in 1X Annexin V binding buffer.[2]

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.[2]

• Incubate the cells in the dark for 15 minutes at room temperature.[2]

• Analyze the stained cells immediately by flow cytometry.[2]

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).[2]

Human Tumor Xenograft Model

Objective: To evaluate the in vivo antitumor efficacy of (R)-FL118 in drug-resistant tumors.

Materials:

• Immunocompromised mice (e.g., SCID or nude mice)

• Drug-resistant human cancer cell lines

• (R)-FL118 formulated for in vivo administration

• Vehicle control solution

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10⁶ cells) into the flank of the mice.[6]

• Allow tumors to grow to a palpable size (e.g., 100-200 mm³).[5]

• Randomize mice into treatment and control groups.

• For acquired resistance models, first treat the mice with the standard chemotherapeutic agent (e.g., irinotecan) until tumors become resistant.[5]

• Administer (R)-FL118 via the desired route (e.g., intraperitoneal injection) at a specified dose and schedule (e.g., 1.5 mg/kg, every other day for five doses).[5]

• Measure tumor volume regularly using calipers (Volume = (Length x Width²)/2).[6]

• Monitor animal body weight as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry).

Visualizations

Signaling Pathways and Mechanisms of (R)-FL118

Caption: Mechanism of (R)-FL118 in overcoming drug resistance.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for assessing (R)-FL118 efficacy in vivo.

Conclusion

(R)-FL118 represents a significant advancement in the development of novel anticancer agents capable of overcoming multifaceted drug resistance. Its unique mechanism of action, centered on the degradation of the oncoprotein DDX5 and the subsequent downregulation of multiple anti-apoptotic and oncogenic proteins, provides a robust strategy to combat resistant tumors. The ability of FL118 to bypass major drug efflux pumps and its efficacy against cancer stem cells further underscore its therapeutic potential. The preclinical data strongly support the continued investigation of (R)-FL118 in clinical settings for patients with drug-refractory cancers. This guide provides a foundational resource for researchers and clinicians working to translate the promise of (R)-FL118 into effective cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. texaschildrens.org [texaschildrens.org]
• 8. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 11. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. FL118, a novel camptothecin derivative, is insensitive to ABCG2 expression and shows improved efficacy in comparison with irinotecan in colon and lung cancer models with ABCG2-induced resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Preclinical Toxicology of (R)-FL118

This technical guide provides a comprehensive overview of the preclinical toxicology studies of (R)-FL118, a novel anticancer agent. The information is compiled from various scientific publications and is intended for researchers, scientists, and professionals involved in drug development. This document summarizes key quantitative toxicological data, details experimental methodologies, and visualizes relevant biological pathways and experimental workflows.

Quantitative Toxicological Data

The preclinical development of FL118 has involved extensive toxicology studies in various animal models to establish its safety profile. These studies have been instrumental in identifying the maximum tolerated dose (MTD) and the highest non-severely toxic dose (HNSTD), providing a therapeutic window for its potent antitumor efficacy.[1][2] Different formulations of FL118 have been developed to optimize its efficacy and reduce toxicity.[1][3]

Table 1: Summary of FL118 Drug Product (DP) Toxicology Studies in Rats and Dogs [1]

Species	Formulation	Route of Administration	Dosing Schedule	Observed Toxicities	HNSTD (mg/kg)	MTD (mg/kg)	Notes
Rat	Preclinical HPMC-formulated thick suspension	Oral	Not Specified	Mild adverse clinical signs at 3.05, 3.81, 4.77 mg/kg in males; Moribund condition/death at higher doses.	<3.05	Not Specified	Doses of 3.05, 3.81, and 4.77 mg/kg induced temporary mild adverse clinical signs in male rats. Higher doses led to death.
Rat	Clinically compatible	Oral	Not Specified	Favorable toxicity profile.	Not Specified	>10	Specific adverse events not detailed, but noted as having a better toxicity profile than the preclinical formulation.
Dog	Clinically compatible	Oral	Not Specified	Favorable toxicity profile.	Not Specified	Not Specified	Studies indicated a favorable safety profile for the clinically compatible formulation.

Table 2: Antitumor Efficacy and Toxicity of FL118 in Xenograft Models

Animal Model	Cancer Type	Formulation	Route of Administration	Dosing Schedule	Antitumor Efficacy	Observed Toxicities
SCID Mice	Human Colorectal Cancer (SW620)	Ethanol-processed, clinically compatible	Oral	10, 7.5, 5, 2.5 mg/kg, once per week for 4 weeks	Dose-dependent tumor growth inhibition; tumor elimination observed.	Transient body weight decrease (≤20%) at 10 mg/kg after the third dose.[1]
SCID Mice	Human Pancreatic Ductal Adenocarcinoma (PDX17624)	GAA/ethanol-processed, clinically compatible	Oral	5 mg/kg, once per week for 4 weeks	Tumor elimination with no relapse.	Low toxicity profile reported.[1]
Nude Mice	Human Colon and Head-and-Neck Tumors	Not Specified	Intraperitoneal	Not Specified	Elimination of tumors without relapse.	Favorable body-weight-loss profiles (temporary and reversible).[2][4][5]
SCID Mice	Not Specified	7-(p-tolyl)-FL118	Not Specified	q2dx3	Not Specified	Body weight loss ≥ 20% and/or moribund state leading to euthanasia.[6]

Experimental Protocols

Detailed experimental protocols for the non-GLP and GLP toxicology studies were conducted by contract research organizations (CROs) such as Covance and WuXi AppTec.[1][7][8] While complete study reports are proprietary, the available literature provides insight into the general methodologies employed.

General In Vivo Toxicology Study Protocol:

• Animal Models: Studies have utilized various rodent and non-rodent species, including Sprague-Dawley rats, Beagle dogs, and immunodeficient mice (athymic nude and SCID) for xenograft studies.[1][2][7][8]

• Housing and Care: Animals were housed under standard laboratory conditions with controlled temperature, humidity, and light-dark cycles. They were provided with standard chow and water ad libitum. All animal procedures were approved by an Institutional Animal Care and Use Committee (IACUC).[1]

• Drug Formulation and Administration: FL118 has been formulated in various vehicles for administration. Early preclinical formulations used HPMC as a suspending agent for oral delivery.[1] To improve solubility and reduce toxicity, newer formulations have been developed, including an intravenous (IV) formulation free of Tween 80 and an orally compatible formulation using glacial acetic acid (GAA) and ethanol (B145695) with hydroxypropyl-β-cyclodextrin (HPβCD).[1][3] Administration routes have included oral (gavage) and intravenous injections.

• Dose Groups: Studies typically included a vehicle control group and multiple dose groups of FL118 to determine dose-response relationships for both efficacy and toxicity.[1]

• Toxicity Monitoring: Animals were monitored for clinical signs of toxicity, including changes in body weight, food and water consumption, and overall behavior.[1][2] For GLP toxicology studies, this would also include regular hematology, clinical chemistry, and histopathological examinations.

• Efficacy Assessment (in xenograft models): Tumor volume was measured regularly using calipers. Body weight was also monitored as an indicator of systemic toxicity.[1][2]

Signaling Pathways and Experimental Workflows

Mechanism of Action of FL118

FL118's primary mechanism of action involves the direct binding to and subsequent degradation of the oncoprotein DEAD-box helicase 5 (DDX5 or p68).[1][9][10] This action as a "molecular glue" leads to the dephosphorylation and degradation of DDX5.[1][9][10] The inhibition of DDX5, a master regulator, results in the downstream suppression of multiple oncogenic proteins.[1][7][8][10] This includes members of the Inhibitor of Apoptosis (IAP) family (Survivin, XIAP, cIAP2) and the Bcl-2 family (Mcl-1), as well as other key cancer-related proteins like c-Myc and mutant Kras.[1][2][10][11] This multi-targeted inhibition of pro-survival pathways is central to FL118's potent antitumor activity.[2][11] While structurally similar to camptothecins, FL118's primary anticancer effects are not mediated through the inhibition of topoisomerase I (Top1), which may contribute to its favorable toxicity profile compared to traditional camptothecin (B557342) analogs.[6][11] However, some hematopoietic toxicity observed may be linked to off-target Top1 inhibition at higher concentrations.[6]

References

• 1. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciencedaily.com [sciencedaily.com]
• 4. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 5. fiercebiotech.com [fiercebiotech.com]
• 6. Topoisomerase I (Top1): a major target of FL118 for its antitumor efficacy or mainly involved in its side effects of hematopoietic toxicity? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RePORT ⟩ RePORTER [reporter.nih.gov]
• 8. NIH 2023 Perform non-GLP and GLP TOX/TK studies, and file a novel drug IND with the FDA for advanced pancreatic cancer patient clinical trials | www.inknowvation.com [inknowvation.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]

(R)-FL118: A Comprehensive Technical Guide on Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pharmacokinetic and pharmacodynamic properties of (R)-FL118, a promising anti-cancer agent. The information is compiled from preclinical studies to serve as a valuable resource for the scientific community.

Pharmacokinetics

(R)-FL118 has demonstrated favorable pharmacokinetic characteristics in preclinical models, including rapid clearance from systemic circulation and effective accumulation in tumor tissues. An intravenous (IV) formulation, free of Tween 80, has been shown to enhance the therapeutic index of FL118 compared to an intraperitoneal (IP) formulation.[1][2][3][4] Furthermore, (R)-FL118 is orally active, and a Phase I clinical trial is currently evaluating an oral formulation in patients with advanced pancreatic ductal adenocarcinoma.[5][6]

Preclinical Pharmacokinetic Parameters of (R)-FL118

The following table summarizes the key pharmacokinetic parameters of (R)-FL118 in female SCID mice bearing human tumor xenografts after a single intravenous injection.

Parameter	FaDu Xenograft	SW620 Xenograft	Plasma
T1/2 (hr)	6.852	12.75	1.788
Tmax (hr)	0.167	0.167	0.167
Cmax (ng/g or ng/mL)	115	158	43
AUC(0-t) (hrng/g or hrng/mL)	413	842	82
AUC(0-inf) (hrng/g or hrng/mL)	448	897	104

Data obtained from a study in female SCID mice following a single 1.5 mg/kg intravenous injection of FL118.[5][7]

Pharmacodynamics

(R)-FL118 exerts its potent anti-tumor effects through a multi-targeted mechanism of action, primarily by modulating the expression of key proteins involved in cell survival and apoptosis.

Mechanism of Action

Unlike traditional camptothecin (B557342) analogs that primarily target Topoisomerase I, the anti-cancer activity of FL118 is largely independent of Topoisomerase I inhibition.[8] The primary mechanism of FL118 involves the downregulation of several anti-apoptotic proteins, including:

• Inhibitor of Apoptosis Proteins (IAPs):

  • Survivin

  • XIAP (X-linked inhibitor of apoptosis protein)

  • cIAP2 (cellular inhibitor of apoptosis protein 2)

• Bcl-2 Family Proteins:

  • Mcl-1 (Myeloid cell leukemia 1)

More recent studies have identified the oncoprotein DDX5 (p68) as a direct binding target of FL118.[8][9] FL118 acts as a "molecular glue," leading to the dephosphorylation and subsequent proteasomal degradation of DDX5.[8][9] This, in turn, downregulates the expression of DDX5's downstream targets, including survivin, Mcl-1, XIAP, cIAP2, c-Myc, and mutant Kras.[8]

This multi-faceted approach contributes to the induction of apoptosis and inhibition of tumor growth in a manner that is independent of the p53 tumor suppressor protein status.[10]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway of (R)-FL118.

FL118 binds to DDX5, leading to its degradation and downregulation of anti-apoptotic proteins.

Experimental Protocols

This section details the methodologies for key experiments used in the evaluation of (R)-FL118.

Western Blot Analysis

This protocol is used to determine the effect of FL118 on the expression levels of target proteins.

• Cell Lysis: Treat cancer cells with the desired concentrations of FL118 for a specified duration. Wash cells with ice-cold phosphate-buffered saline (PBS) and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of the cell lysates using a BCA or Bradford protein assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes to denature the proteins.

• SDS-PAGE and Protein Transfer: Separate the protein samples on a polyacrylamide gel via electrophoresis and then transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., Survivin, Mcl-1, XIAP, cIAP2, DDX5, cleaved caspase-3, cleaved PARP) and a loading control (e.g., β-actin, GAPDH) overnight at 4°C with gentle agitation. Antibody dilutions should be optimized as per the manufacturer's recommendations, typically ranging from 1:500 to 1:2000.[8]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize them to the loading control to determine the relative changes in protein expression.

Cell Viability (MTT) Assay

This colorimetric assay is used to assess the effect of FL118 on cancer cell proliferation and viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[11]

• Compound Treatment: Prepare serial dilutions of FL118 in cell culture medium. Replace the existing medium with the medium containing various concentrations of FL118. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for the desired treatment period (e.g., 48-72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent, such as DMSO or a detergent solution, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ (half-maximal inhibitory concentration) value for FL118.

Human Tumor Xenograft Model

This in vivo model is used to evaluate the anti-tumor efficacy of FL118.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10⁶ cells) into the flank of immunocompromised mice (e.g., athymic nude or SCID mice). For patient-derived xenografts (PDX), small fragments of a patient's tumor are implanted.[12]

• Tumor Growth Monitoring: Once tumors are established and reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[13]

• Drug Administration: Administer FL118 via the desired route (e.g., intravenous, intraperitoneal, or oral gavage) according to a specified dosing schedule (e.g., once weekly for 4 weeks). The control group receives the vehicle solution.

• Efficacy Evaluation: Measure tumor volume regularly using calipers. Monitor the body weight of the mice as an indicator of toxicity. The primary endpoint is typically tumor growth inhibition (TGI), calculated by comparing the tumor volumes in the treated groups to the vehicle control group. In some cases, tumor regression or complete elimination is observed.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines a typical workflow for assessing the in vivo efficacy of (R)-FL118 in a xenograft model.

A generalized workflow for conducting in vivo studies of (R)-FL118.

Conclusion

(R)-FL118 is a novel anti-cancer agent with a unique pharmacodynamic profile characterized by the multi-targeted inhibition of key cell survival proteins, primarily through the degradation of DDX5. Its favorable preclinical pharmacokinetic properties, including oral availability and preferential tumor accumulation, further support its potential as a therapeutic candidate. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals interested in further exploring the therapeutic utility of (R)-FL118.

References

• 1. e-century.us [e-century.us]
• 2. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drugdiscoverytoday.com [drugdiscoverytoday.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. RePORT ⟩ RePORTER [reporter.nih.gov]
• 7. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]

(R)-FL118 and its Analogues: A Technical Guide to Their Anticancer Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-FL118, a novel camptothecin (B557342) analogue, has emerged as a promising anticancer agent with a distinct and multifaceted mechanism of action that overcomes common drug resistance pathways. This technical guide provides an in-depth overview of the anticancer properties of (R)-FL118 and its analogues, focusing on their mechanism of action, preclinical efficacy, and detailed experimental methodologies. Quantitative data on the cytotoxic activity of these compounds are presented in structured tables for comparative analysis. Furthermore, key signaling pathways and experimental workflows are visualized using DOT language diagrams to facilitate a deeper understanding of their therapeutic potential.

Introduction

(R)-FL118, chemically known as 10,11-methylenedioxy-20(S)-camptothecin, was identified through high-throughput screening for inhibitors of survivin, a key inhibitor of apoptosis (IAP) family protein.[1] While structurally related to the topoisomerase I (Top1) inhibitors irinotecan (B1672180) and topotecan (B1662842), FL118 exhibits superior anticancer activity through a mechanism that is largely independent of Top1 inhibition.[2][3] Its potent, multi-targeted approach and its ability to bypass drug efflux pumps make it a compelling candidate for further development.[4][5] This guide delves into the core aspects of FL118 and its analogues, providing a comprehensive resource for the cancer research and drug development community.

Mechanism of Action

(R)-FL118 exerts its anticancer effects through a novel mechanism centered on the direct binding and subsequent degradation of the oncoprotein DDX5 (p68), a DEAD-box RNA helicase.[6][7] This action positions FL118 as a "molecular glue degrader."[8][9] The degradation of DDX5 leads to the downstream suppression of multiple key cancer survival proteins.

The DDX5-Mediated Signaling Cascade

FL118 binds to DDX5, leading to its dephosphorylation and subsequent ubiquitination-mediated degradation by the proteasome.[8] DDX5 acts as a master regulator, and its degradation by FL118 results in the transcriptional repression of several anti-apoptotic and oncogenic proteins, including:

• Inhibitor of Apoptosis (IAP) Family: Survivin, XIAP, and cIAP2[2][10]

• Bcl-2 Family: Mcl-1[2][10]

• Oncogenic Transcription Factors: c-Myc[9]

• Oncogenic Signaling Molecules: Mutant KRAS[9]

This multi-pronged attack on cancer cell survival and proliferation pathways contributes to the potent and broad-spectrum anticancer activity of FL118.[8] The activity of FL118 is notably independent of the p53 tumor suppressor status of the cancer cells.[1][2]

Figure 1: (R)-FL118 Mechanism of Action via DDX5 Degradation.

In Vitro Anticancer Activity

(R)-FL118 and its analogues have demonstrated potent cytotoxic activity against a wide range of human cancer cell lines, often in the nanomolar to sub-nanomolar range. The following tables summarize the 50% inhibitory concentration (IC50) values for FL118 and some of its promising analogues.

Table 1: IC50 Values of (R)-FL118 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
HCT-116	Colorectal Cancer	< 6.4	[11]
SW620	Colorectal Cancer	~1	[3]
HCT-8	Colorectal Cancer	~1	[3]
FaDu	Head and Neck Cancer	~1	[3]
A549	Lung Cancer	9 - 83	[2][7]
NCI-H446	Small Cell Lung Cancer	~1.37	[10]
HepG2	Liver Cancer	< 6.4	[11]
MCF-7	Breast Cancer	< 6.4	[11]
ES-2	Ovarian Cancer	Varies	[5]
SK-OV-3	Ovarian Cancer	Varies	[5]
HeLa	Cervical Cancer	Varies	[7]

Table 2: Comparative IC50 Values of (R)-FL118 Analogues

Compound	HCT-116 (nM)	HepG2 (nM)	MCF-7 (nM)	A549 (nM)	HeLa (nM)	Reference
FL118	< 6.4	< 6.4	< 6.4	83	Varies	[2][11]
FL77-18	< 6.4	< 6.4	< 6.4	Varies	Varies	[11]
FL77-24	< 6.4	< 6.4	< 6.4	Varies	Varies	[11]
7b	12-26	12-26	12-26	12-26	12-26	[7]
7l	12-26	12-26	12-26	12-26	12-26	[7]
7n	Varies	Varies	Varies	9	Varies	[7]
12e	Varies	Varies	Varies	1.37-38.71	Varies	[10]
SN-38	>100	Varies	Varies	Varies	Varies	[7]

In Vivo Antitumor Efficacy

(R)-FL118 has demonstrated significant antitumor activity in various human tumor xenograft models, including those resistant to conventional chemotherapies like irinotecan and topotecan.[3][4]

Table 3: Summary of In Vivo Efficacy of (R)-FL118

Xenograft Model	Treatment and Dosage	Outcome	Reference
Pancreatic Cancer PDX	5 mg/kg, i.p., weekly x 4	Tumor elimination
Colorectal Cancer (LOVO)	0.5-0.75 mg/kg, weekly	Tumor growth inhibition
SN38-resistant LOVO	0.75-1 mg/kg, weekly	Tumor growth inhibition
Head and Neck (FaDu)	i.v. administration	Tumor regression	[12]
Colon Cancer (SW620)	i.v. administration	Tumor regression	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the anticancer properties of (R)-FL118 and its analogues.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of FL118 on cancer cell lines.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.[5]

• Drug Preparation: Prepare a stock solution of FL118 in DMSO. Perform serial dilutions in complete cell culture medium to achieve the desired final concentrations (e.g., 0.1 nM to 1 µM).[5]

• Treatment: Replace the overnight culture medium with 100 µL of the medium containing various concentrations of FL118. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 48 or 72 hours at 37°C in a humidified incubator with 5% CO₂.[1]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Formazan (B1609692) Solubilization: Remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 2: Workflow for a standard MTT cell viability assay.

Western Blot Analysis

This protocol is used to detect the expression levels of target proteins following FL118 treatment.

• Cell Lysis: Treat cells with FL118 at desired concentrations and time points. Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• SDS-PAGE: Separate the protein samples on a polyacrylamide gel by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., DDX5, survivin, Mcl-1, XIAP, cIAP2, cleaved PARP, and a loading control like actin or tubulin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities and normalize them to the loading control to determine relative protein expression levels.

In Vivo Xenograft Model

This protocol describes a general procedure for evaluating the in vivo antitumor efficacy of FL118.

• Cell Culture and Animal Models: Culture human cancer cell lines under standard conditions. Use immunocompromised mice (e.g., SCID or athymic nude) for tumor implantation.[13]

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (1-3 x 10⁶ cells) into the flank of each mouse. For patient-derived xenografts (PDX), implant tumor fragments.[3]

• Tumor Growth Monitoring: Once tumors are established (e.g., 100-200 mm³), randomize mice into treatment and control groups. Measure tumor volume regularly using calipers (Volume = (Length x Width²)/2).[13]

• Drug Formulation and Administration: Formulate FL118 in a suitable vehicle for the chosen route of administration (e.g., intraperitoneal - i.p., or intravenous - i.v.). A common i.p. formulation consists of FL118 in DMSO, Tween-80, and saline.[14] An i.v. formulation may use DMSO and hydroxypropyl-β-cyclodextrin in saline.[14] Administer the drug according to a predefined schedule (e.g., once weekly for 4 weeks).[13]

• Toxicity Monitoring: Monitor animal body weight and general health throughout the study.[12]

• Efficacy Evaluation: At the end of the study, euthanize the mice and excise the tumors. The primary endpoint is typically tumor growth inhibition (TGI), calculated by comparing the change in tumor volume in the treated groups to the vehicle control group. Tumor weight can also be measured.

Synthesis of (R)-FL118 Analogues

The synthesis of FL118 analogues often involves modifications at various positions of the camptothecin core structure. For example, 7-substituted analogues can be synthesized via a Suzuki coupling reaction.[11]

Figure 3: Generalized synthetic scheme for 7-substituted FL118 analogues.

A detailed synthetic procedure for 7-substituted FL118 analogues involves the coupling of 6-nitropiperonal (B16318) with various organic boric acids using a palladium catalyst, followed by several transformation steps to yield the final product.[11] Similarly, modifications at other positions, such as the 20-hydroxyl group, have been explored to improve solubility and efficacy.[10]

Conclusion

(R)-FL118 and its analogues represent a promising new class of anticancer agents with a unique mechanism of action that circumvents known resistance mechanisms. Their ability to target the DDX5 oncoprotein and subsequently downregulate a broad spectrum of cancer survival proteins provides a strong rationale for their continued development. The data and protocols presented in this technical guide offer a comprehensive resource for researchers and drug developers working to advance these compounds toward clinical application. Further investigation into the structure-activity relationships of novel analogues and their performance in a wider range of preclinical models will be crucial in realizing the full therapeutic potential of the FL118 platform.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Facebook [cancer.gov]
• 10. Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)-10,11-Methylenedioxy-Camptothecin Heterocyclic Derivatives [mdpi.com]
• 11. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. benchchem.com [benchchem.com]
• 14. e-century.us [e-century.us]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-FL118 In Vitro Cell Culture Assays

Introduction

(R)-FL118, also known as 10,11-(Methylenedioxy)-20(S)-camptothecin, is a novel analogue of camptothecin (B557342) with potent antitumor activity demonstrated across a wide range of human cancers.[1][2][3] Unlike traditional camptothecin derivatives that primarily target Topoisomerase 1 (Top1), FL118 exhibits a unique mechanism of action, making it effective even in cancer models resistant to conventional therapies.[4][5][6] Its primary mode of action involves acting as a 'molecular glue degrader,' binding to the oncoprotein DDX5 (p68), which leads to the downregulation of multiple anti-apoptotic proteins.[6][7][8] These application notes provide a comprehensive overview and detailed protocols for utilizing (R)-FL118 in in vitro cell culture assays to assess its anticancer effects.

Mechanism of Action

FL118's anticancer activity is multifaceted. It selectively inhibits the expression of several key anti-apoptotic proteins, including Survivin, Mcl-1, XIAP, and cIAP2, in a manner that is independent of the p53 tumor suppressor protein status.[3][4][9] This p53-independent activity is crucial, as many advanced cancers harbor p53 mutations. Concurrently, FL118 can induce the expression of pro-apoptotic proteins such as Bax and Bim.[1][4] The downstream effects of these modulations include the induction of apoptosis, cell cycle arrest at the G2/M phase, and attenuation of DNA repair processes.[10][11]

FL118 Mechanism of Action

Data Presentation: In Vitro Efficacy

FL118 has demonstrated potent cytotoxicity across a variety of human cancer cell lines, often at nanomolar concentrations. The half-maximal inhibitory concentration (IC50) values highlight its broad applicability.

Cell Line	Cancer Type	p53 Status	IC50 (nM)	Reference
HCT-8	Colorectal	Wild-Type	~1-10	[3]
HCT116	Colorectal	Wild-Type	~1-10	[9]
HCT116-p53-/-	Colorectal	Null	~1-10	[9]
LOVO	Colorectal	Wild-Type	<100	[11]
LS1034	Colorectal	Mutant	<100	[11]
A549	Lung	Wild-Type	~100-300	[5]
H460	Lung	Wild-Type	~1-10	[5]
PANC-1	Pancreatic	Mutant	~10-100	[2]
MIA PaCa-2	Pancreatic	Mutant	~10-100	[2]
BxPC-3	Pancreatic	Mutant	~10-100	[1][2]
HPAF-II	Pancreatic	Mutant	<20	[1]
Du145	Prostate	Mutant	~10-40	[4]
ES-2	Ovarian	Not Specified	~10-50	[7]
SK-O-V3	Ovarian	Null	~10-50	[7]

Experimental Protocols

General Handling and Preparation of FL118

Principle: (R)-FL118 has poor aqueous solubility. Proper handling and solubilization are critical for reproducible in vitro results.

Reagents:

• (R)-FL118 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade, anhydrous

Procedure:

• Prepare a high-concentration stock solution of FL118 (e.g., 1-10 mM) in 100% DMSO.[8]

• Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

• When preparing working solutions, dilute the DMSO stock directly into pre-warmed (37°C) cell culture medium.[8]

• Vortex gently and immediately after dilution to aid dispersion and prevent precipitation.[8]

• Crucially , ensure the final concentration of DMSO in the cell culture medium does not exceed a non-toxic level (typically ≤ 0.5%, but must be validated for each cell line).

• Always include a vehicle control (medium with the same final DMSO concentration as the highest FL118 dose) in all experiments.

Cell Viability / Cytotoxicity Assay (CCK-8 or MTT)

Principle: To quantify the effect of FL118 on cell proliferation and viability over time.

Materials:

• 96-well cell culture plates

• Cancer cell lines of interest

• Complete cell culture medium

• FL118 stock solution

• CCK-8 or MTT reagent

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a predetermined optimal density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight.[5]

• Prepare serial dilutions of FL118 in complete medium from the DMSO stock. A typical concentration range is 0, 1, 10, 50, 100, and 200 nM.[5][7]

• Remove the old medium and add 100 µL of the medium containing the respective FL118 concentrations (or vehicle control).

• Incubate the plates for 24, 48, and 72 hours at 37°C in a 5% CO₂ incubator.[5][7]

• At each time point, add 10 µL of CCK-8 reagent (or 20 µL of MTT solution) to each well and incubate for 1-4 hours.

• Measure the absorbance at the appropriate wavelength (450 nm for CCK-8, 570 nm for MTT).

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining)

Principle: To quantify the induction of apoptosis by FL118 by detecting the externalization of phosphatidylserine (B164497) (Annexin V) and loss of membrane integrity (PI).

Materials:

• 6-well cell culture plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat cells with FL118 at desired concentrations (e.g., 10 nM, 20 nM, 100 nM) and a vehicle control for 24 or 48 hours.[1][5][9]

• Harvest the cells, including any floating cells in the supernatant, by trypsinization and centrifugation.

• Wash the cell pellet twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's protocol.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the samples immediately by flow cytometry. Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Western Blot Analysis

Principle: To detect changes in the expression levels of key proteins involved in FL118's mechanism of action, such as Survivin, Mcl-1, cleaved PARP, and cleaved Caspase-3.

Materials:

• 6-well or 10 cm cell culture dishes

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels, electrophoresis, and transfer apparatus

• PVDF or nitrocellulose membranes

• Primary antibodies (e.g., anti-Survivin, anti-Mcl-1, anti-PARP, anti-Caspase-3, anti-p53, anti-p21, anti-Bax, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

Procedure:

• Seed and treat cells with FL118 as described for the apoptosis assay.

• After treatment, wash cells with cold PBS and lyse them on ice with RIPA buffer.

• Clear the lysate by centrifugation and determine the protein concentration of the supernatant.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash again and detect the protein bands using an ECL substrate and an imaging system. Analyze the changes in protein expression relative to the loading control.

Visualizations

Typical Experimental Workflow

p53-Independent Mechanism

References

• 1. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 4. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for (R)-FL118 in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-FL118, also known as 10,11-methylenedioxy-20(S)-camptothecin, is a novel camptothecin (B557342) analog with potent and broad-spectrum anticancer activity.[1] Unlike other camptothecin derivatives such as irinotecan (B1672180) and topotecan (B1662842) that primarily target topoisomerase I (Top1), FL118 exhibits a unique mechanism of action, making it effective against a wide range of human cancers, including those resistant to conventional therapies.[1][2][3] FL118's multifaceted approach involves the inhibition of several key cancer survival proteins and the modulation of critical signaling pathways, positioning it as a promising therapeutic agent for further clinical development.[4][5]

Mechanism of Action

FL118 exerts its anticancer effects through a multi-targeted mechanism, primarily centered on the degradation of the oncoprotein DDX5 (p68), a DEAD-box RNA helicase.[6][7][8] This action classifies FL118 as a 'molecular glue degrader'.[8] The degradation of DDX5 leads to the downstream suppression of several anti-apoptotic and oncogenic proteins.

Key molecular targets and effects of FL118 include:

• Inhibition of Anti-Apoptotic Proteins: FL118 selectively downregulates the expression of multiple members of the Inhibitor of Apoptosis (IAP) family, including survivin, XIAP, and cIAP2.[2][9] It also inhibits the anti-apoptotic protein Mcl-1, a member of the Bcl-2 family.[2] This activity is independent of the p53 tumor suppressor protein status, suggesting broad applicability across various cancer types.[1][2]

• Degradation of DDX5: FL118 directly binds to DDX5, leading to its dephosphorylation and subsequent degradation via the ubiquitin-proteasome pathway.[6][7]

• Downregulation of Oncogenic Proteins: The degradation of DDX5 results in the reduced expression of its downstream targets, which include survivin, Mcl-1, XIAP, cIAP2, c-Myc, and mutant Kras.[6]

• Modulation of Signaling Pathways: FL118 has been shown to inhibit the PI3K/AKT/mTOR and RAF/ERK signaling pathways, which are crucial for cancer cell proliferation and survival.[6][10]

• Overcoming Drug Resistance: FL118 is not a substrate for the drug efflux pumps ABCG2 (BCRP) and P-glycoprotein (P-gp), which are common mediators of resistance to irinotecan and topotecan.[1][4] This allows FL118 to be effective in drug-resistant tumors.[4]

Quantitative Data

The following table summarizes the 50% inhibitory concentration (IC50) values of FL118 in various human cancer cell lines, demonstrating its potent cytotoxic activity.

Cell Line	Cancer Type	IC50 (nM)
HCT-116	Colorectal Carcinoma	< 6.4
A549	Lung Carcinoma	8.94 ± 1.54
MDA-MB-231	Breast Carcinoma	24.73 ± 13.82
RM-1	Mouse Prostate Carcinoma	69.19 ± 8.34

Data sourced from BenchChem Application Notes.[6]

Experimental Protocols

Here are detailed methodologies for key experiments to evaluate the efficacy and mechanism of action of (R)-FL118 in cancer cell lines.

Cell Viability Assay (MTT Assay)

This protocol determines the effect of FL118 on cancer cell proliferation and viability.

Materials:

• Cancer cell line of interest

• 96-well plates

• Complete cell culture medium

• (R)-FL118 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[11]

• Prepare serial dilutions of FL118 in complete culture medium from the DMSO stock. Ensure the final DMSO concentration is ≤ 0.1%.

• Treat the cells with various concentrations of FL118 for 72 hours. Include a vehicle control (medium with the same final DMSO concentration).[11][12]

• After the incubation period, add MTT solution to each well and incubate for 4 hours to allow the formation of formazan (B1609692) crystals by viable cells.[11]

• Solubilize the formazan crystals by adding DMSO to each well.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Analysis

This protocol detects key markers of apoptosis.

Materials:

• Cancer cell line of interest

• 6-well plates

• (R)-FL118

• Cell lysis buffer

• Protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-caspase-3, anti-cleaved caspase-3, anti-PARP, anti-cleaved PARP, and a loading control like anti-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and treat with the desired concentrations of FL118 for 24 or 48 hours.

• Harvest and lyse the cells.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.[6]

• Incubate the membrane with primary antibodies overnight at 4°C.[6]

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[6]

• Detect the protein bands using a chemiluminescent substrate and an imaging system.[6]

This protocol analyzes the effect of FL118 on cell cycle distribution.

Materials:

• Cancer cell line of interest

• 6-well plates

• (R)-FL118

• PBS

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with FL118 (e.g., 10 nM) for 24 or 48 hours.[6]

• Harvest both adherent and floating cells by trypsinization and centrifugation.

• Wash the cells with ice-cold PBS.[6]

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.[6]

• Wash the cells with PBS to remove the ethanol.[6]

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.[6]

• Analyze the cell cycle distribution using a flow cytometer.

Visualizations

Signaling Pathway of (R)-FL118

Caption: (R)-FL118 binds to and promotes the degradation of DDX5, leading to the downregulation of anti-apoptotic and oncogenic proteins, ultimately inducing apoptosis and inhibiting cancer cell growth.

Experimental Workflow for Cell Viability (MTT) Assay

Caption: A stepwise workflow for determining the cytotoxic effects of (R)-FL118 on cancer cells using the MTT assay.

Logical Relationship of FL118's Action

Caption: Logical overview of how (R)-FL118's multifaceted actions contribute to its potent anticancer efficacy.

References

• 1. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-century.us [e-century.us]
• 3. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 4. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]

Application Notes: (R)-FL118 for In Vitro Apoptosis Induction

(R)-FL118, a novel camptothecin (B557342) analog, has demonstrated potent anticancer activity by inducing apoptosis in a variety of cancer cell lines. These application notes provide a comprehensive overview for researchers, scientists, and drug development professionals on the utilization of (R)-FL118 as a tool to trigger programmed cell death in vitro.

(R)-FL118 operates through a multi-targeted mechanism, primarily by downregulating key anti-apoptotic proteins, thereby shifting the cellular balance towards apoptosis. Notably, its efficacy is independent of the p53 tumor suppressor status, making it a promising agent for cancers with p53 mutations.[1][2]

Mechanism of Action

(R)-FL118 induces apoptosis by selectively inhibiting the expression of several members of the Inhibitor of Apoptosis Protein (IAP) and Bcl-2 families.[1][3] Key molecular targets include:

• Survivin: A member of the IAP family that is crucial for cell division and inhibition of apoptosis.[3][4] FL118 has been shown to selectively inhibit the survivin promoter.[4]

• Mcl-1: An anti-apoptotic protein of the Bcl-2 family. FL118 downregulates Mcl-1 expression.[1][4]

• XIAP (X-linked inhibitor of apoptosis protein): A potent IAP that directly inhibits caspases.[1][4]

• cIAP2 (Cellular inhibitor of apoptosis protein 2): Another member of the IAP family involved in cell survival.[1][4]

The downregulation of these anti-apoptotic proteins by FL118 leads to the activation of the intrinsic apoptotic pathway. This is often accompanied by an increase in the expression of pro-apoptotic proteins such as Bax and Bim.[1][4] The culmination of these events is the activation of executioner caspases, like caspase-3, and the subsequent cleavage of cellular substrates such as poly(ADP-ribose) polymerase (PARP), leading to the characteristic morphological and biochemical hallmarks of apoptosis.[4][5]

In Vitro Efficacy

(R)-FL118 has shown potent cytotoxic and pro-apoptotic effects across a range of human cancer cell lines, often at nanomolar concentrations. Its activity has been documented in various cancer types, including colorectal, pancreatic, lung, and ovarian cancers.[4][6][7]

Quantitative Data on (R)-FL118-Induced Apoptosis

Cell Line	Cancer Type	FL118 Concentration	Incubation Time	Apoptotic Effect	Reference
HCT-8	Colon Cancer	10 nM	24 hours	Increased activated caspase-3 and cleaved PARP	[4]
A549 (CSCs)	Lung Cancer	10 nM	24 and 48 hours	Significant increase in apoptotic cells (Annexin V+)	[3]
H460 (CSCs)	Lung Cancer	10 nM	24 and 48 hours	Significant increase in apoptotic cells (Annexin V+)	[3]
HPAF-II	Pancreatic Cancer	nM level	Not specified	10.3% apoptosis (Annexin V+)	[6]
BxPC-3	Pancreatic Cancer	nM level	Not specified	17.3% apoptosis (Annexin V+)	[6]
LOVO	Colon Cancer	Not specified	48 hours	Reduction in IAPs (survivin, XIAP), induction of apoptosis	[7]
LS1034	Colon Cancer	Not specified	48 hours	Reduction in IAPs (survivin, XIAP), induction of apoptosis	[7]

Signaling Pathway and Experimental Workflow

Figure 1: (R)-FL118 induced apoptosis signaling pathway.

Figure 2: General experimental workflow for assessing (R)-FL118 induced apoptosis.

Experimental Protocols

Protocol 1: Assessment of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Cancer cell line of interest

• (R)-FL118 (stock solution in DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit (containing Annexin V, PI, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 50-70% confluency at the time of treatment. Allow cells to adhere overnight.

• FL118 Treatment: Treat cells with the desired concentrations of (R)-FL118 (e.g., 10 nM) and a vehicle control (DMSO) for the specified duration (e.g., 24-48 hours).[3]

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells. Combine with the supernatant from each well to include any floating apoptotic cells.

  • For suspension cells, collect cells by centrifugation.

• Washing: Wash the cells twice with ice-cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[4]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

Protocol 2: Caspase-3/7 Activity Assay

This assay quantifies the activity of key executioner caspases.

Materials:

• Cancer cell line of interest

• (R)-FL118

• White-walled 96-well plates (for luminescence assays)

• Caspase-Glo® 3/7 Assay kit (or equivalent)

• Luminometer or fluorometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• FL118 Treatment: Treat cells with a range of (R)-FL118 concentrations for the desired time (e.g., 24 hours). Include a vehicle control.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Cell Lysis and Caspase Activation: Add 100 µL of the prepared reagent to each well.

• Incubation: Mix the contents of the wells on a plate shaker at low speed for 30 seconds. Incubate at room temperature for 1-2 hours, protected from light.[8][9]

• Measurement: Measure the luminescence or fluorescence using a plate reader. The signal is proportional to the amount of caspase activity.

Protocol 3: Western Blot Analysis of Apoptosis-Related Proteins

This protocol is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway.

Materials:

• Cancer cell line of interest

• (R)-FL118

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Survivin, anti-Mcl-1, anti-XIAP, anti-cleaved Caspase-3, anti-cleaved PARP, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well or 10 cm dishes and treat with (R)-FL118 as described in Protocol 1.

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.[8]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[10]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[10]

• Antibody Incubation:

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. Quantify band intensities and normalize to the loading control.

References

• 1. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FL118 for Treating Patients With Advanced Pancreatic Ductal Adenocarcinoma [ctv.veeva.com]
• 3. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 6. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for (R)-FL118 in Non-Small Cell Lung Cancer (NSCLC) Research

Introduction

(R)-FL118, chemically known as 10,11-methylenedioxy-20(S)-camptothecin, is a novel analog of camptothecin (B557342) with potent antitumor activity demonstrated in various cancer models, including non-small cell lung cancer (NSCLC).[1] Unlike traditional camptothecin derivatives that primarily function as DNA topoisomerase 1 (Top1) inhibitors, FL118 exhibits a distinct mechanism of action.[2][3] It selectively inhibits the expression of multiple anti-apoptotic proteins, including survivin, Mcl-1, X-linked inhibitor of apoptosis protein (XIAP), and cellular inhibitor of apoptosis protein 2 (cIAP2).[1][3][4] This unique activity makes FL118 particularly effective against drug-resistant cancers and cancer stem cells (CSCs), which are often responsible for tumor recurrence and metastasis.[1]

These application notes provide a comprehensive overview of the use of FL118 in NSCLC research, summarizing key quantitative data and detailing experimental protocols for its evaluation.

Mechanism of Action in NSCLC

In NSCLC, FL118 exerts its anticancer effects through several mechanisms:

• Inhibition of Anti-Apoptotic Proteins: FL118 significantly downregulates survivin, a protein highly expressed in NSCLC-derived CSCs.[1] This inhibition of survivin leads to increased apoptosis.[1] It also suppresses other key survival proteins like Mcl-1, XIAP, and cIAP2.[1][3]

• Overcoming Drug Resistance: The compound effectively reduces the expression of drug resistance-associated proteins such as P-glycoprotein (P-gp) and Excision Repair Cross-Complementation Group 1 (ERCC1).[5] Furthermore, FL118 is a poor substrate for the ABCG2 efflux pump, allowing it to bypass a common mechanism of resistance to other camptothecin analogs like irinotecan (B1672180) and topotecan (B1662842).[2][6]

• Targeting Cancer Stem Cells (CSCs): FL118 has been shown to suppress the CSC phenotype by down-regulating CSC markers like ABCG2, ALDH1A1, and Oct4.[1] This targeting of the CSC population is crucial for preventing tumor relapse and metastasis.

• Inhibition of Metastasis: By regulating key signaling pathways, FL118 effectively decreases the migratory and invasive capabilities of NSCLC cells.[1][5] Studies have shown a significant reduction in the number of invasive cells after treatment.[1]

Caption: Simplified signaling pathway of FL118 in NSCLC.

Quantitative Data

The following tables summarize the quantitative effects of FL118 on NSCLC cell lines from various studies.

Table 1: In Vitro Cell Viability and Growth Inhibition

Cell Line	Assay	Concentration	Incubation Time	Result	Citation
H460 CSCs	CCK-8	1 nM	24, 48, 72h	Significant growth inhibition observed.	[1]
A549 CSCs	CCK-8	100-300 nM	24, 48, 72h	Significant growth inhibition observed.	[1]
A549	MTT	10-300 nM	72h	Time and dose-dependent growth inhibition.	[5]
A549/DDP	MTT	10-300 nM	72h	~50% inhibition rate at 100 nM. More sensitive than A549.	[5]

| A549, EKVX | MTT | 0.1-1000 nM | 72h | IC50 values in the low nanomolar range. |[3] |

Table 2: Modulation of Protein and mRNA Expression

Cell Line	Target	Treatment	Duration	Method	Result	Citation
A549 & H460 CSCs	Survivin	10 nM, 100 nM	48h	Western Blot, qRT-PCR	Downregulation of protein and mRNA.	[1]
A549 & H460 CSCs	ALDH1A1, ABCG2	10 nM, 100 nM	Over time	Western Blot	Time-dependent downregulation.	[7]
A549 & H460 CSCs	ERCC1, P-gp	10 nM, 100 nM	Over time	Western Blot	Time-dependent downregulation.	[7]
A549/DDP	Survivin	10 nM, 100 nM	24, 48, 72h	Western Blot, qRT-PCR	Downregulation of protein and mRNA.	[5]

| A549/DDP | ERCC1, P-gp | 10 nM, 100 nM | 24, 48, 72h | Western Blot | Significant reduction in protein levels. |[5] |

Experimental Protocols

In Vitro Cell-Based Assays

a. Cell Culture

• Cell Lines: Human NSCLC cell lines A549 and H460 are commonly used.[1] Cisplatin-resistant lines (e.g., A549/DDP) can be used to study drug resistance.[5]

• Culture Medium: RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.[1]

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO₂.[1]

• FL118 Preparation: FL118 is poorly soluble in aqueous solutions.[8] Prepare a stock solution (e.g., 1 mg/mL or 2.55 mM) in high-quality, moisture-free DMSO.[3][8] Immediately prior to use, dilute the stock in the appropriate cell culture medium to the final desired concentration. The final DMSO concentration in the medium should be kept low (typically ≤ 0.1%) to minimize solvent toxicity.[8]

b. Cell Viability / Growth Inhibition Assay (CCK-8 or MTT) This protocol is used to assess the cytotoxic effect of FL118 on NSCLC cells.

• Procedure:

  • Seed 5 x 10³ cells per well in a 96-well plate and culture for 24 hours.[1]

  • Treat the cells with serial dilutions of FL118 (e.g., 0, 1, 10, 100, 300 nM) and a relevant control (e.g., cisplatin (B142131) 2 µg/ml).[1]

  • Incubate for 24, 48, or 72 hours.[1]

  • Add 10 µL of CCK-8 solution (or 20 µL of 5 mg/mL MTT solution) to each well.

  • Incubate at 37°C for 4 hours.[7]

  • For MTT, add 100 µL of lysis buffer (20% SDS, 50% N,N-dimethylformamide) to dissolve formazan (B1609692) crystals.[3]

  • Measure the absorbance at 450 nm (for CCK-8) or 570 nm (for MTT) using a microplate reader.[1]

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

Caption: General workflow for a cell viability assay.

c. Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining) This flow cytometry-based assay quantifies the induction of apoptosis by FL118.

• Procedure:

  • Seed cells and treat with the desired concentration of FL118 (e.g., 10 nM) for 24 and 48 hours.[1]

  • Harvest cells using trypsin, wash twice with cold PBS, and centrifuge at 400 x g for 5 minutes.[7]

  • Resuspend the cell pellet in 400 µL of 1x Annexin-binding buffer to a concentration of 1 x 10⁵ cells/mL.[7]

  • Add 5 µL of Annexin V-FITC to the cell suspension.[7]

  • Incubate for 15 minutes at room temperature in the dark.[1]

  • Add 10 µL of Propidium Iodide (PI) solution.[7]

  • Incubate for 5 minutes at 4°C in the dark.[7]

  • Analyze the samples immediately by flow cytometry.

Caption: Workflow for Annexin V/PI apoptosis assay.

d. Western Blot Analysis This protocol is for detecting changes in protein expression levels following FL118 treatment.

• Procedure:

  • Treat cells with FL118 for the desired time and concentration.

  • Lyse the cells on ice for 30 minutes in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.[3]

  • Clear the lysates by centrifugation at 15,000 x g for 20 minutes at 4°C.[3]

  • Determine the total protein concentration of the supernatant using a BCA or Bradford protein assay.[3]

  • Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., Survivin, P-gp, ERCC1, GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Caption: Standard workflow for Western Blot analysis.

In Vivo Xenograft Studies

FL118 has demonstrated significant antitumor efficacy in animal models of human cancer.[3] The following is a general protocol for establishing NSCLC xenografts to evaluate FL118.

a. FL118 Formulation for In Vivo Use The formulation is critical for in vivo efficacy and can be prepared for intraperitoneal (i.p.) or intravenous (i.v.) administration.

• Intraperitoneal (i.p.) Formulation:

  • Dissolve FL118 in DMSO to a stock concentration of 1 mg/mL.[9]

  • Further dilute the stock in a vehicle of saline and Tween-80.

  • The final solution consists of 0.05 mg/mL FL118, 5% DMSO, 20% Tween-80, and 75% saline.[3][9]

• Intravenous (i.v.) Formulation (Tween 80-free):

  • A newer, less toxic formulation compatible with i.v. injection has been developed, showing an increased maximum tolerated dose (MTD).[9] While the exact composition is proprietary, it is a Tween 80-free recipe.[9][10] Researchers should consult recent literature or the compound supplier for the latest recommended i.v. formulation.

b. Xenograft Model Protocol

• Animals: Use 6-8 week old immunocompromised mice, such as athymic nude or SCID mice.[9][11]

• Cell Preparation:

  • Harvest NSCLC cells (e.g., A549, H460) during the logarithmic growth phase.

  • Wash and resuspend cells in sterile PBS or a 1:1 mixture of PBS and Matrigel to a final concentration of 1-3 x 10⁷ cells/mL.[9][11] Keep the cell suspension on ice.

• Tumor Implantation:

  • Anesthetize the mouse.

  • Subcutaneously inject 100-200 µL of the cell suspension (containing 1-5 x 10⁶ cells) into the flank of each mouse.[11][12]

• Treatment:

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into control and treatment groups.[2]

  • Administer the FL118 formulation via the chosen route (i.p. or i.v.). Dosing schedules can vary, such as every other day for five doses (q2d x 5) or weekly for four weeks (weekly x 4).[2][9] Doses may range from 0.75 mg/kg to 1.5 mg/kg or higher, depending on the formulation and schedule.[2]

• Monitoring:

  • Measure tumor volume (Volume = (Width² x Length) / 2) and mouse body weight 2-3 times per week.[11]

  • Monitor the overall health of the animals daily.[11]

  • The study can be concluded when tumors in the control group reach a predetermined size or after the treatment course is complete. Tumors can then be excised for further analysis.

Caption: General experimental workflow for in vivo xenograft studies.

References

• 1. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e-century.us [e-century.us]
• 6. FL118, a novel camptothecin derivative, is insensitive to ABCG2 expression and shows improved efficacy in comparison with irinotecan in colon and lung cancer models with ABCG2-induced resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. e-century.us [e-century.us]
• 8. benchchem.com [benchchem.com]
• 9. e-century.us [e-century.us]
• 10. sciencedaily.com [sciencedaily.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for (R)-FL118 in Colorectal Cancer Models

(R)-FL118, a novel camptothecin (B557342) analogue, has demonstrated significant preclinical antitumor activity in colorectal cancer (CRC) models. These application notes provide a comprehensive overview of its mechanism of action, efficacy data, and detailed protocols for its use in both in vitro and in vivo CRC research.

Introduction

(R)-FL118 is a small molecule inhibitor that targets multiple key survival pathways in cancer cells.[1][2] Unlike other camptothecin analogues like irinotecan (B1672180) and topotecan, FL118's efficacy is not significantly hindered by the ABCG2 drug efflux pump, allowing it to overcome certain mechanisms of drug resistance.[3][4][5] Its multifaceted mechanism of action, which includes the downregulation of key anti-apoptotic proteins and modulation of critical signaling pathways, makes it a promising therapeutic agent for colorectal cancer.

Mechanism of Action

FL118 exerts its anticancer effects in colorectal cancer through several interconnected mechanisms:

• Inhibition of Anti-Apoptotic Proteins: FL118 selectively inhibits the expression of multiple inhibitor of apoptosis (IAP) family proteins, including survivin, XIAP, and cIAP2, as well as the Bcl-2 family protein Mcl-1.[1][6] This inhibition promotes apoptosis in cancer cells.

• DNA Damage and Repair Inhibition: As a camptothecin analogue, FL118 acts as a topoisomerase I (TOPO1) inhibitor, leading to DNA damage.[3] Furthermore, it downregulates RAD51, a key protein in the homologous recombination DNA repair pathway, by reducing survivin levels.[7][8][9] This dual action of inducing DNA damage while simultaneously hindering its repair enhances its cytotoxic effects.

• Modulation of the p53 Pathway: In p53 wild-type CRC cells, FL118 can activate the p53 tumor suppressor pathway.[10] It achieves this by promoting the degradation of MdmX, a negative regulator of p53, leading to p53-dependent senescence.[10] In p53-null cells, FL118 induces p53-independent apoptosis.[10]

• Regulation of the Wnt/β-catenin Pathway: FL118 has been shown to upregulate the expression of CDC73, which in turn negatively regulates the Wnt/β-catenin signaling pathway, a critical pathway in colorectal carcinogenesis.[11]

Data Presentation

Table 1: In Vitro Efficacy of FL118 in Colorectal Cancer Cell Lines

Cell Line	p53 Status	Kras Status	IC50 (nM)	Assay	Reference
HCT116	Wild-type	G13D	Not specified	MTT	[11]
LOVO	Wild-type	G13D	<10	MTT	[7][11]
SW480	Mutant	G12V	Not specified	MTT	[11]
SW620	Mutant	G12V	Not specified	MTT	[12]
DLD-1	Mutant	G13D	Not specified	Not specified	[12]

Note: IC50 values can vary depending on the specific experimental conditions (e.g., treatment duration).

Table 2: In Vivo Efficacy of FL118 in Colorectal Cancer Xenograft Models

Xenograft Model	Treatment	Dosage	Route	Tumor Growth Inhibition	Reference
HCT116-SN50	FL118	1.5 mg/kg, once per week	IP	Significantly better than irinotecan	[5][13]
SW620 (KrasG12V)	FL118	MTD	IP	Effective tumor elimination	[12]
DLD-1 (KrasG13D)	FL118	MTD	IP	Sensitive to treatment	[12]
LOVO SN38R	FL118	Not specified	Not specified	Nearly 40% reduction in tumor size	[3]
Human primary head-&-neck tumor	FL118	Not specified	Not specified	Tumor elimination without relapse	[6]

MTD: Maximum Tolerated Dose; IP: Intraperitoneal

Experimental Protocols

In Vitro Cell Viability (MTT) Assay

This protocol is a general guideline based on commonly used methods.[11]

• Cell Seeding: Seed colorectal cancer cells (e.g., HCT116, LOVO, SW480) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Drug Treatment: Prepare serial dilutions of FL118 (e.g., 0.01, 0.1, 1, 10, 100, 200 nM) in complete culture medium.[11] Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 incubator.[11]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vivo Xenograft Model

This protocol is a general guideline based on commonly used methods.[5][12]

• Animal Model: Use immunodeficient mice (e.g., SCID mice).

• Tumor Cell Implantation: Subcutaneously inject 1-5 x 10^6 colorectal cancer cells (e.g., SW620, DLD-1) in a volume of 100-200 µL of a mixture of medium and Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume (Volume = 0.5 x length x width^2) with calipers every 2-3 days.

• Treatment Initiation: When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[12]

• Drug Administration: Administer FL118 via intraperitoneal (IP) injection at a predetermined dose and schedule (e.g., 1.5 mg/kg, once per week).[5][13] The control group should receive the vehicle.

• Monitoring: Monitor tumor size, body weight, and the general health of the mice throughout the experiment.

• Endpoint: Euthanize the mice when tumors reach the maximum allowed size as per institutional guidelines or at the end of the study. Tumors can be excised for further analysis (e.g., immunohistochemistry, western blotting).

Visualizations

References

• 1. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The ASCO Post [ascopost.com]
• 3. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 5. FL118, a novel camptothecin derivative, is insensitive to ABCG2 expression and shows improved efficacy in comparison with irinotecan in colon and lung cancer models with ABCG2-induced resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. FL118 Induces p53-Dependent Senescence in Colorectal Cancer Cells by Promoting Degradation of MdmX - PMC [pmc.ncbi.nlm.nih.gov]
• 11. e-century.us [e-century.us]
• 12. Kras mutation subtypes distinctly affect colorectal cancer cell sensitivity to FL118, a novel inhibitor of survivin, Mcl-1, XIAP, cIAP2 and MdmX - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Cancer Stem Cell-Like Properties with (R)-FL118

For Researchers, Scientists, and Drug Development Professionals

(R)-FL118, a novel camptothecin (B557342) analogue, has emerged as a potent anti-cancer agent with a unique ability to target and eliminate cancer stem cells (CSCs), which are implicated in tumor recurrence, metastasis, and drug resistance.[1][2][3] This document provides detailed application notes and experimental protocols for utilizing (R)-FL118 to investigate and modulate cancer stem cell-like properties.

(R)-FL118, chemically known as 10,11-methylenedioxy-20(S)-camptothecin, exhibits superior antitumor activity compared to other camptothecin analogues like irinotecan (B1672180) and topotecan (B1662842).[1][4] Its mechanism of action is multi-faceted, primarily functioning as a potent inhibitor of survivin, an anti-apoptotic protein highly expressed in CSCs.[1][2][5] By downregulating survivin and other members of the inhibitor of apoptosis (IAP) family (XIAP, cIAP2) and the Bcl-2 family (Mcl-1), (R)-FL118 effectively induces apoptosis in cancer cells.[1][6]

A key feature of (R)-FL118 is its efficacy against drug-resistant cancers, which is partly attributed to its ability to bypass drug efflux pumps like ABCG2, a known CSC marker.[4][6] Furthermore, (R)-FL118 has been shown to downregulate the expression of key CSC markers and transcription factors, including ABCG2, ALDH1A1, Oct4, Nanog, and SOX2, thereby inhibiting the self-renewal and invasive capabilities of CSCs.[1][2][7]

Data Presentation: Efficacy of (R)-FL118 on Cancer Stem Cell Properties

The following tables summarize the quantitative effects of (R)-FL118 on various cancer stem cell markers and functions across different cancer cell lines.

Table 1: Effect of (R)-FL118 on Cancer Stem Cell Marker Expression

Cell Line	Cancer Type	Marker	Treatment Concentration	Duration	Fold Change (mRNA/Protein)	Reference
A549-derived CSCs	Lung	ABCG2	10 nM, 100 nM	48 h	Significant downregulation (mRNA & Protein)	[1]
H460-derived CSCs	Lung	ABCG2	10 nM, 100 nM	48 h	Significant downregulation (mRNA & Protein)	[1]
A549-derived CSCs	Lung	ALDH1A1	10 nM, 100 nM	48 h	Significant downregulation (mRNA & Protein)	[1]
H460-derived CSCs	Lung	ALDH1A1	10 nM, 100 nM	48 h	Significant downregulation (mRNA & Protein)	[1]
A549-derived CSCs	Lung	Oct4	10 nM, 100 nM	48 h	Significant downregulation (mRNA)	[1]
H460-derived CSCs	Lung	Oct4	10 nM, 100 nM	48 h	Significant downregulation (mRNA)	[1]

Table 2: Functional Effects of (R)-FL118 on Cancer Stem Cell-Like Properties

Assay	Cell Line	Cancer Type	Treatment Concentration	Duration	Observed Effect	Reference
Cell Viability (CCK-8)	A549-derived CSCs	Lung	100-300 nM	48 h	Significant growth inhibition (more sensitive than cisplatin)	[1]
Cell Viability (CCK-8)	H460-derived CSCs	Lung	100-300 nM	48 h	Significant growth inhibition (more sensitive than cisplatin)	[1]
Apoptosis (Annexin V/PI)	A549 & H460-derived CSCs	Lung	10 nM	24 h, 48 h	Significant increase in apoptosis	[1]
Invasion Assay	A549 & H460-derived CSCs	Lung	10 nM, 100 nM	48 h	Decreased invasive ability	[1]
Spheroid Formation	Pancreatic Cancer Cells	Pancreatic	Not Specified	Not Specified	Reduced spheroid formation (in combination with cisplatin)	[8]
Mammosphere Formation	A549 & H460 cells	Lung	Not Specified	Not Specified	Inhibition of mammosphere forming ability	[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by (R)-FL118 and provide a visual representation of common experimental workflows used to study its effects on cancer stem cells.

Caption: (R)-FL118 signaling pathways in cancer stem cells.

Caption: Experimental workflow for studying (R)-FL118 effects on CSCs.

Experimental Protocols

Cancer Stem Cell Spheroid Formation Assay

This assay assesses the self-renewal capacity of cancer stem cells, a key hallmark that can be targeted by (R)-FL118.

Materials:

• Cancer cell line of interest

• (R)-FL118 (dissolved in DMSO)

• Ultra-low attachment plates (e.g., Corning® Costar®)

• Serum-free medium supplemented with EGF, bFGF, and B27 supplement (e.g., 3dGRO™ Spheroid Medium)

• Trypsin-EDTA solution

• Phosphate-buffered saline (PBS)

• Cell counter

Protocol:

• Culture cancer cells to 80-90% confluency in standard culture conditions.

• Harvest cells using Trypsin-EDTA and neutralize with serum-containing media.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in serum-free spheroid medium.

• Perform a cell count and determine cell viability.

• Seed a single-cell suspension into ultra-low attachment plates at a density of 1,000 to 20,000 cells/mL, depending on the cell line.[9]

• Add (R)-FL118 at various concentrations to the treatment wells. Include a DMSO vehicle control.

• Incubate the plates at 37°C in a 5% CO2 incubator for 4-10 days.

• Monitor spheroid formation and growth using a microscope.

• After the incubation period, count the number of spheroids with a diameter greater than a predetermined size (e.g., 50 µm).

• The spheroid formation efficiency can be calculated as: (Number of spheroids / Number of cells seeded) x 100%.

• For passaging, collect spheroids, gently centrifuge, and dissociate into single cells using Trypsin-EDTA for re-plating.[10]

ALDEFLUOR™ Assay for Aldehyde Dehydrogenase (ALDH) Activity

High ALDH activity is a widely used marker for identifying cancer stem cell populations. This protocol details how to assess the effect of (R)-FL118 on the ALDH-positive cell population.

Materials:

• ALDEFLUOR™ Assay Kit (STEMCELL Technologies)

• Cancer cell suspension

• (R)-FL118

• Flow cytometer

Protocol:

• Harvest and wash the cancer cells, then resuspend them in ALDEFLUOR™ Assay Buffer at a concentration of 1 x 10^6 cells/mL.[11][12]

• Prepare the "Test" and "Control" tubes for each sample.

• To the "Control" tube, add the specific ALDH inhibitor, diethylaminobenzaldehyde (DEAB).[11][12]

• Add the activated ALDEFLUOR™ substrate (BAAA) to the "Test" tube and immediately transfer half of this cell suspension to the "Control" tube containing DEAB.[11][12]

• Incubate both tubes for 30-60 minutes at 37°C, protected from light.[12][13] The optimal incubation time may vary between cell lines.

• Following incubation, centrifuge the cells at 250-300 x g for 5 minutes and resuspend the pellet in ice-cold ALDEFLUOR™ Assay Buffer.[11][12]

• To assess the effect of (R)-FL118, pre-treat the cells with the compound for a desired time (e.g., 48 hours) before performing the ALDEFLUOR™ assay.

• Analyze the samples on a flow cytometer. The "Control" sample is used to set the gate for the ALDH-positive population.

• The percentage of ALDH-bright cells in the (R)-FL118-treated sample is then compared to the vehicle-treated control.

Western Blot Analysis of CSC Markers

This protocol is for determining the protein expression levels of key cancer stem cell markers following treatment with (R)-FL118.

Materials:

• (R)-FL118-treated and control CSCs

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Survivin, anti-ABCG2, anti-ALDH1A1, anti-Oct4, anti-Nanog, anti-SOX2, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• Lyse the treated and control cells with RIPA buffer on ice.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Use a loading control like GAPDH or β-actin to normalize the protein expression levels.

These protocols provide a foundation for investigating the effects of (R)-FL118 on cancer stem cell-like properties. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

References

• 1. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FL118 for Pancreatic Cancer · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 4. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting cancer stem cells: emerging role of Nanog transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. corning.com [corning.com]
• 10. fujifilmbiosciences.fujifilm.com [fujifilmbiosciences.fujifilm.com]
• 11. Isolation and identification of cancer stem cells by ALDH activity assay [protocols.io]
• 12. stemcell.com [stemcell.com]
• 13. Identification of cancer-type specific expression patterns for active aldehyde dehydrogenase (ALDH) isoforms in ALDEFLUOR assay - PMC [pmc.ncbi.nlm.nih.gov]

Preparing (R)-FL118 Stock Solutions: An Application Note and Protocol

(R)-FL118 , a potent survivin inhibitor, has demonstrated significant antitumor activity.[1][2][3] However, its low aqueous solubility presents a challenge for in vitro and in vivo studies.[4][5] This document provides a detailed protocol for the preparation of (R)-FL118 stock solutions to ensure consistent and reliable experimental results.

Data Presentation: Solubility and Storage

Proper solvent selection and storage are critical for maintaining the integrity and activity of (R)-FL118. The following table summarizes the key quantitative data for preparing and storing (R)-FL118 stock solutions.

Parameter	Value & Conditions	Source(s)
Molecular Weight	392.36 g/mol	[2]
Solubility
Dimethyl Sulfoxide (DMSO)	~1-4 mg/mL	[2][4][6]
Ethanol	Poorly soluble/Insoluble	[2][6]
Water	Insoluble	[2][7]
Stock Solution Storage
-20°C	Up to 1 month	[1][2][8]
-80°C	Up to 6 months	[1][2][8]

Note: It is highly recommended to use fresh, anhydrous DMSO to maximize solubility, as moisture-absorbing DMSO can reduce solubility.[2] To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller volumes for single use.[1]

Experimental Protocol: Preparation of (R)-FL118 Stock Solution (1 mg/mL in DMSO)

This protocol describes the preparation of a 1 mg/mL stock solution of (R)-FL118 in DMSO, a common starting point for further dilutions for both in vitro and in vivo applications.[4]

Materials:

• (R)-FL118 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Analytical balance

Procedure:

• Aseptic Technique: Perform all steps in a clean, controlled environment (e.g., a laminar flow hood) to prevent contamination.

• Weighing (R)-FL118: Accurately weigh the desired amount of (R)-FL118 powder using an analytical balance. For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh 1 mg of (R)-FL118.

• Solvent Addition: Transfer the weighed (R)-FL118 powder to a sterile amber microcentrifuge tube. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For a 1 mg/mL solution, add 1 mL of DMSO to 1 mg of powder.

• Dissolution: Tightly cap the tube and vortex the solution gently and continuously until the (R)-FL118 is completely dissolved.[4] Visually inspect the solution against a light source to ensure no solid particles remain. Gentle warming of the solution to 37°C may aid in dissolution.[4]

• Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock undergoes.

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][2][8] Protect from light.[8]

Dilution for In Vitro Cell-Based Assays

For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[4]

Example Dilution:

To prepare a 1 µM working solution from a 1 mg/mL stock (equivalent to 2549 µM based on a MW of 392.36 g/mol ):

• Perform a serial dilution of the 1 mg/mL DMSO stock solution in cell culture medium.[4]

• For instance, a 1:1000 dilution of the 1 mg/mL stock in medium would result in a final concentration of approximately 2.5 µM. Further dilution would be required to reach 1 µM.

• Always prepare fresh dilutions for each experiment.

• Include a vehicle control in your experiments with the same final concentration of DMSO as the highest concentration of (R)-FL118 used. Pre-warming the cell culture medium to 37°C before adding the stock solution can sometimes improve solubility.[4]

Formulation for In Vivo Animal Studies

Due to the poor aqueous solubility of (R)-FL118, specific formulations are required for in vivo administration. These often involve co-solvents and surfactants.

Example Formulation for Intraperitoneal (i.p.) Injection: [4][9]

• Start with a 1 mg/mL stock solution of (R)-FL118 in DMSO.[4]

• Prepare a vehicle solution of Tween-80 and saline. A common composition is 20% Tween-80 and 75% saline.[4]

• To achieve a final working solution of 0.05 mg/mL (R)-FL118, dilute the DMSO stock solution into the vehicle. The final composition of the working solution would be:

  • 0.05 mg/mL (R)-FL118

  • 5% DMSO (v/v)

  • 20% Tween-80 (v/v)

  • 75% Saline (v/v)[4]

• A vehicle control solution containing 5% DMSO, 20% Tween-80, and 75% saline should be used as a placebo.[4]

Example Formulation for Intravenous (i.v.) Injection: [9]

For intravenous administration, a formulation containing hydroxypropyl-β-cyclodextrin (HP-β-CD) can be used to improve solubility.[4][9]

• A typical formulation might contain:

  • 0.1 - 0.5 mg/mL (R)-FL118

  • 5% DMSO

  • 0.05 - 0.25% (w/v) hydroxypropyl-β-cyclodextrin in saline.[9]

• The corresponding vehicle control would contain 5% DMSO and 0.05 - 0.25% (w/v) hydroxypropyl-β-cyclodextrin in saline.[9]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing (R)-FL118 stock and working solutions.

Caption: Workflow for preparing (R)-FL118 stock and working solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. FL118, 135415-73-5 | BroadPharm [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. WO2012058666A2 - Novel formulations of water-insoluble chemical compounds and methods of using a formulation of compound fl118 for cancer therapy - Google Patents [patents.google.com]
• 7. Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-FL118 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-FL118, a novel camptothecin (B557342) analog, has demonstrated significant preclinical antitumor activity in a variety of cancer models.[1][2][3] Structurally similar to irinotecan (B1672180) and topotecan (B1662842), FL118 exhibits a distinct mechanism of action that allows it to overcome common resistance pathways.[4][5] These application notes provide a comprehensive overview of (R)-FL118 administration in animal studies, summarizing key quantitative data and detailing experimental protocols to guide researchers in their preclinical investigations.

FL118's primary mechanism involves the selective inhibition of several anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2, independent of p53 status.[2][3][6] More recently, FL118 has been identified as a 'molecular glue degrader' that binds to, dephosphorylates, and degrades the oncoprotein DDX5 (p68).[7][8] This leads to the downstream suppression of oncogenic proteins like c-Myc and mutant Kras.[8] Notably, FL118 is not a substrate for the efflux pumps P-glycoprotein (P-gp/MDR1) and ABCG2/BCRP, which are common mediators of resistance to other camptothecins like irinotecan and topotecan.[9] This allows FL118 to maintain its efficacy in drug-resistant tumors.[4][5][9]

Data Presentation: Quantitative Summary of In Vivo Studies

The following tables summarize the quantitative data from various preclinical studies involving (R)-FL118 administration in animal models.

Table 1: Antitumor Efficacy of (R)-FL118 in Xenograft Models

Cancer Type	Animal Model	Cell Line	Route of Administration	Dosage and Schedule	Outcome	Citation
Colorectal Cancer	SCID Mice	LOVO	Intraperitoneal (i.p.)	0.5 and 0.75 mg/kg, once weekly	Significant tumor growth inhibition compared to control.[1]	[1]
Colorectal Cancer (Irinotecan-Resistant)	SCID Mice	LOVO SN38R	Intraperitoneal (i.p.)	Not specified	Reduced tumor size by nearly 40%.[1]	[1]
Head and Neck Cancer	SCID Mice	FaDu	Intravenous (i.v.)	1.5 mg/kg and 2.5 mg/kg, every other day for 5 doses (q2 x 5)	Tumor elimination with rare relapse.[10]	[10]
Head and Neck Cancer	SCID Mice	FaDu	Intravenous (i.v.)	3.5 mg/kg and 5 mg/kg, once weekly for 4 weeks (weekly x 4)	Tumor elimination.[10]	[10]
Colorectal Cancer	SCID Mice	SW620	Intravenous (i.v.)	Not specified, q2 x 5 schedule	Tumor elimination with rare relapse.[10]	[10]
Colorectal Cancer (Irinotecan-Resistant)	SCID Mice	HCT116-SN50	Intraperitoneal (i.p.)	1.5 mg/kg, once per week for 4 weeks	Improved efficacy compared to irinotecan.[11]	[11]
Lung Cancer	SCID Mice	H460	Intraperitoneal (i.p.)	1.5 mg/kg, once per week for 4 weeks	Improved efficacy compared to irinotecan.[11]	[11]
Pancreatic Ductal Adenocarcinoma (PDAC)	SCID Mice	PDX models	Oral	2.5, 5, 7.5, and 10 mg/kg, once per week for 4 weeks	High efficacy in eliminating tumors with high DDX5 expression.[7]	[7]

Table 2: Pharmacokinetic Parameters of (R)-FL118 in SCID Mice

Tissue/Fluid	T 1/2 (hr)	T max (hr)	C max (ng/g or ng/mL)	AUC (hrng/g or hrng/mL)	Citation
FaDu Tumor	6.852	0.167	115	413	[12]
SW620 Tumor	12.75	0.167	158	842	[12]
Plasma	1.788	0.167	43	82	[12]

Pharmacokinetic studies show that FL118 is rapidly cleared from circulation but accumulates and is maintained in tumor tissues for an extended period.[4][6]

Table 3: Maximum Tolerated Dose (MTD) of (R)-FL118 Formulations

Formulation	Route	MTD Range (mg/kg)	Schedule	Citation
Tween 80-containing	i.p.	0.2 - 1.5	Various	[10]
Tween 80-free (i.v. compatible)	i.v.	1.5 - 10	Various	[10]
Clinically compatible DP	Oral	≥2.44 (male rats), ≤4.77 (female rats)	weekly x 7	[7]

A Tween 80-free formulation for intravenous administration significantly increased the MTD of FL118 by 3-7 fold compared to a Tween 80-containing intraperitoneal formulation.[10][13]

Experimental Protocols

Protocol 1: In Vivo Antitumor Efficacy Study in Xenograft Mouse Models

1. Animal Model and Husbandry:

• Use 6- to 12-week-old female athymic nude mice (nu/nu) or Severe Combined Immunodeficient (SCID) mice.[3][4]

• House animals in accordance with institutional guidelines (e.g., 5 mice per cage with ad libitum access to food and water).[4]

• All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).[10]

2. Tumor Cell Implantation:

• Subcutaneously inject cancer cells (e.g., 2-5 x 10^6 cells in 100-200 µL of sterile PBS or culture medium) into the flank of the mice.

• For patient-derived xenografts (PDX), implant small tumor fragments subcutaneously.[14]

• Monitor tumor growth regularly using calipers.

3. (R)-FL118 Formulation and Administration:

a) Intraperitoneal (i.p.) Formulation (Tween 80-based): [10][15]

• Prepare a 1 mg/mL stock solution of FL118 in dimethyl sulfoxide (B87167) (DMSO).
• For a final concentration of 0.05 mg/mL, dilute the stock solution in a vehicle containing 10-20% Tween-80 and 75-85% saline. The final DMSO concentration should be around 5%.
• The control vehicle consists of the same formulation without FL118.

b) Intravenous (i.v.) Formulation (Tween 80-free): [10][15]

• Prepare a 1 mg/mL stock solution of FL118 in DMSO.
• A formulation utilizing hydroxypropyl-β-cyclodextrin (HP-β-CD) can be used to improve solubility for i.v. administration. The exact composition of the Tween-80 free formulation is proprietary but this is a common alternative.
• The final formulation is prepared by diluting the DMSO stock in the appropriate vehicle.

c) Oral Formulation: [7]

• A clinically compatible oral formulation has been developed using glacial acetic acid (GAA) and ethanol (B145695) (10:90) for processing.

d) Administration:

• Initiate treatment when tumors reach a predetermined size (e.g., 100-250 mm³).[10][11]
• Administer FL118 according to the desired schedule (e.g., once weekly, every other day).[1][10]

4. Monitoring and Endpoints:

• Measure tumor volume (Volume = 0.5 x Length x Width²) and body weight 2-3 times per week.

• Monitor for any signs of toxicity, such as significant body weight loss (e.g., >15-20%), lethargy, or ruffled fur.[3]

• The primary endpoint is typically tumor growth inhibition. Euthanize animals when tumors reach a maximum allowable size (e.g., 1500-2000 mm³) or if they show signs of severe morbidity.[11]

• At the end of the study, tumors can be excised, weighed, and processed for further analysis (e.g., Western blot, immunohistochemistry).[1]

Protocol 2: Pharmacokinetic Study

1. Animal Model and Drug Administration:

• Use female SCID mice bearing established tumors (e.g., FaDu or SW620).

• Administer a single dose of FL118 via the desired route (e.g., i.v.).

2. Sample Collection:

• At various time points post-administration (e.g., 0.167, 1, 4, 8, 12, 24, 48 hours), collect blood samples (via cardiac puncture or retro-orbital bleeding) and harvest tumor tissue.

• Process blood to obtain plasma.

3. Sample Analysis:

• Extract FL118 from plasma and homogenized tumor tissue.

• Quantify FL118 concentrations using a validated analytical method, such as liquid chromatography-mass spectrometry (LC-MS).

4. Data Analysis:

• Calculate key pharmacokinetic parameters including half-life (T½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC) using appropriate software.

Visualizations

Signaling Pathways and Mechanism of Action

Caption: Mechanism of action of (R)-FL118.

Experimental Workflow for In Vivo Efficacy Studies

Caption: General workflow for (R)-FL118 in vivo efficacy studies.

Logical Relationships in Overcoming Drug Resistance

Caption: (R)-FL118 bypasses efflux pump-mediated drug resistance.

References

• 1. mdpi.com [mdpi.com]
• 2. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 4. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 6. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Application Notes and Protocols for (R)-FL118 in High-Throughput Screening Assays

(R)-FL118 , also known as 10,11-methylenedioxy-20(S)-camptothecin, is a potent small molecule inhibitor of survivin and other anti-apoptotic proteins, demonstrating significant antitumor activity across a range of cancer models.[1][2][3] Its unique mechanism of action, which includes the downregulation of key survival proteins like survivin, Mcl-1, XIAP, and cIAP2, makes it a valuable tool for high-throughput screening (HTS) assays aimed at identifying novel anticancer agents, synergistic drug combinations, and cellular pathways involved in cancer cell survival and drug resistance.[2][3][4][5]

These application notes provide detailed protocols for utilizing (R)-FL118 in HTS assays, guidance on data interpretation, and an overview of its mechanism of action for researchers, scientists, and drug development professionals.

Mechanism of Action of (R)-FL118

(R)-FL118 was initially identified through a high-throughput screening of small molecule libraries using a survivin gene promoter-driven luciferase reporter system.[6] While structurally similar to camptothecin (B557342) analogs like irinotecan (B1672180) and topotecan (B1662842), its primary anticancer activity is not solely dependent on topoisomerase I (Top1) inhibition.[2][3][4] FL118's potent antitumor effects are largely attributed to its ability to selectively suppress the expression of multiple anti-apoptotic proteins, including:

• Survivin (BIRC5): A key member of the inhibitor of apoptosis (IAP) family, crucial for regulating cell division and inhibiting apoptosis.[1][2]

• Mcl-1: An anti-apoptotic protein belonging to the Bcl-2 family.[2][4]

• XIAP (X-linked inhibitor of apoptosis protein): A potent endogenous inhibitor of caspases.[2][4][5]

• cIAP2 (Cellular inhibitor of apoptosis protein 2): Another member of the IAP family involved in cell survival.[2][4][5]

The downregulation of these proteins by FL118 promotes apoptosis in cancer cells.[4] Furthermore, FL118 has been shown to bind to the oncoprotein DDX5 (p68), leading to its degradation and the subsequent suppression of the aforementioned anti-apoptotic proteins.[7][8] The activity of FL118 is often independent of the p53 tumor suppressor protein status, making it effective against a broader range of tumors.[4][5][9]

Quantitative Data Summary

The following tables summarize the in vitro efficacy of (R)-FL118 and its derivatives against various human cancer cell lines.

Table 1: In Vitro Efficacy of (R)-FL118 (IC50)

Cell Line	Cancer Type	IC50 Value (nM)
HCT-116	Human Colorectal Carcinoma	< 6.4
MCF-7	Human Breast Adenocarcinoma	< 6.4
HepG2	Human Liver Cancer	< 6.4
A549	Human Lung Carcinoma	Varies (dose-dependent)
H460	Human Lung Carcinoma	Varies (dose-dependent)
ES-2	Human Ovarian Cancer	Varies (dose-dependent)
SK-OV-3	Human Ovarian Cancer	Varies (dose-dependent)

Data sourced from multiple studies.[6][10]

Table 2: In Vitro Efficacy of (R)-FL118 Derivatives (IC50)

Compound	Cancer Cell Line	IC50 Value (µM)
FL118-NSAID (6a-6d)	A549, HepG2, HeLa, HCT116	0.032 - 3.50
FL118-AA (9a-9j)	A549, HepG2, HeLa, HCT116	0.024 - 0.125

Data represents a range of IC50 values for the specified derivatives against the listed cell lines.[11]

Signaling Pathways and Experimental Workflows

(R)-FL118 Signaling Pathway

Caption: (R)-FL118 mechanism of action targeting DDX5 and anti-apoptotic proteins.

High-Throughput Screening Workflow for Synergistic Compounds with (R)-FL118

Caption: Workflow for a cell-based high-throughput screen to identify synergistic compounds with (R)-FL118.

Experimental Protocols

Cell Viability High-Throughput Screening Assay (CCK-8/MTT)

This protocol outlines a method for screening a compound library to identify agents that act synergistically with (R)-FL118 to reduce cancer cell viability.

Materials:

• Cancer cell line of interest (e.g., HCT-116, A549)

• Complete cell culture medium

• (R)-FL118 stock solution (in DMSO)

• Compound library plates

• 96-well or 384-well clear-bottom cell culture plates

• CCK-8 or MTT reagent

• DMSO or solubilization solution (for MTT)

• Automated liquid handler (recommended)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of approximately 5 x 10³ cells per well in 100 µL of complete culture medium.[10] Allow cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Addition:

  • Prepare a working solution of (R)-FL118 in complete culture medium at a concentration that results in approximately 20% growth inhibition (IC20). This concentration needs to be predetermined for the specific cell line.

  • Using an automated liquid handler, add the (R)-FL118 working solution to all wells except the negative control wells.

  • Add the compound library to the plates at a final desired screening concentration. Include appropriate controls: vehicle control (DMSO), (R)-FL118 alone, and a positive control for cell death.

• Incubation: Incubate the plates for 72 hours at 37°C with 5% CO2.

• Viability Assessment (CCK-8):

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each well relative to the vehicle control.

  • Identify "hits" as compounds that, in combination with (R)-FL118, reduce cell viability below a predetermined threshold (e.g., >50% reduction in viability compared to (R)-FL118 alone).

Western Blot Analysis of Protein Expression

This protocol is for validating the effect of hit compounds from the HTS on the known molecular targets of (R)-FL118.

Materials:

• 6-well plates

• Treated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-survivin, anti-XIAP, anti-cleaved PARP, anti-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates and treat with (R)-FL118 alone, the hit compound alone, and the combination for 48 hours. Wash cells with ice-cold PBS and lyse with RIPA buffer.[10]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[10]

• SDS-PAGE and Transfer: Denature 20-40 µg of protein per sample and separate by SDS-PAGE. Transfer the proteins to a PVDF membrane.[10]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.[10]

  • Incubate with primary antibodies overnight at 4°C.[10]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Detection: Visualize the protein bands using a chemiluminescence substrate and an imaging system.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine if synergistic effects on cell viability are due to enhanced cell cycle arrest.

Materials:

• 6-well plates

• Treated cells

• PBS

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (with RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells in 6-well plates as described for Western blotting. Harvest both adherent and floating cells by trypsinization.[10]

• Fixation: Wash the cells with ice-cold PBS and fix in 70% cold ethanol at -20°C for at least 2 hours.[10]

• Staining: Wash the cells to remove the ethanol and resuspend in PI staining solution. Incubate for 30 minutes at room temperature in the dark.[10]

• Analysis: Analyze the cell cycle distribution using a flow cytometer. An increase in the G2/M phase population would indicate cell cycle arrest.[12]

References

• 1. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A novel small molecule FL118 that selectively inhibits survivin, Mcl-1, XIAP and cIAP2 in a p53-independent manner, shows superior antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. e-century.us [e-century.us]
• 5. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Western Blot Analysis of (R)-FL118 Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-FL118, a novel camptothecin (B557342) analogue, has demonstrated potent anti-tumor activity across a variety of cancer types. Its mechanism of action is attributed to the targeted downregulation of several key anti-apoptotic proteins, leading to programmed cell death in malignant cells.[1][2] Western blot analysis is an indispensable technique for elucidating the molecular mechanisms of (R)-FL118 and quantifying its effects on target protein expression. This document provides a comprehensive guide to performing Western blot analysis for known (R)-FL118 targets, including detailed protocols, data presentation guidelines, and visual representations of the underlying signaling pathways and experimental procedures.

The primary targets of (R)-FL118 include members of the Inhibitor of Apoptosis (IAP) family, such as survivin and X-linked inhibitor of apoptosis protein (XIAP), as well as the B-cell lymphoma 2 (Bcl-2) family member, myeloid cell leukemia 1 (Mcl-1).[1][2][3] By selectively inhibiting the expression of these proteins, (R)-FL118 promotes apoptosis and overcomes drug resistance in cancer cells.[4]

Data Presentation: Quantitative Analysis of (R)-FL118-Mediated Protein Downregulation

The following tables summarize the dose-dependent effects of (R)-FL118 on the expression levels of its key targets in various cancer cell lines, as determined by Western blot analysis.

Table 1: Effect of (R)-FL118 on Target Protein Expression in HCT-8 Colorectal Cancer Cells

Target Protein	(R)-FL118 Concentration (nM)	Percent of Control Expression (%)
Survivin	10	11
100	7
XIAP	10	9
100	8
cIAP2	10	22
100	12
Mcl-1	10	13
100	6

Data synthesized from Ling et al., PLoS One, 2012.[1]

Table 2: Effect of (R)-FL118 on Target Protein Expression in PC-3 Prostate Cancer Cells

Target Protein	(R)-FL118 Concentration (nM)	Percent of Control Expression (%)
Survivin	10	7
100	5
Mcl-1	10	9
100	12

Data synthesized from Ling et al., PLoS One, 2012.[1]

Table 3: IC50 Values of (R)-FL118 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
HCT-116	Colorectal Carcinoma	< 6.4
MCF-7	Breast Cancer	< 6.4
HepG-2	Liver Cancer	< 6.4
PC-3	Prostate Cancer	Not specified
SH-SY5Y	Neuroblastoma	24.19

Data from various sources.[5][6]

Experimental Protocols

This section provides a detailed methodology for the Western blot analysis of (R)-FL118 targets.

Cell Culture and Treatment

• Culture selected cancer cell lines (e.g., HCT-8, PC-3) in the appropriate growth medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells in 6-well plates or 10 cm dishes and allow them to reach 70-80% confluency.

• Treat the cells with varying concentrations of (R)-FL118 (e.g., 1 nM, 10 nM, 100 nM) or a vehicle control (e.g., DMSO) for the desired time period (e.g., 24, 48 hours).

Cell Lysis and Protein Quantification

• After treatment, place the culture dishes on ice and aspirate the medium.

• Wash the cells once with ice-cold phosphate-buffered saline (PBS).[7]

• Add an appropriate volume of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well or dish.[8]

• Scrape the adherent cells and transfer the lysate to a pre-chilled microcentrifuge tube.[9]

• Incubate the lysate on ice for 30 minutes with occasional vortexing.[9]

• Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C.[5][9]

• Transfer the supernatant containing the total protein to a new tube.[9]

• Determine the protein concentration of each sample using a BCA protein assay kit according to the manufacturer's instructions.[8][9]

SDS-PAGE and Protein Transfer

• Normalize the protein concentration of all samples with lysis buffer.

• Add 4X Laemmli sample buffer to each protein sample to a final concentration of 1X and boil at 95-100°C for 5-10 minutes.[5][9]

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto a polyacrylamide gel. Include a pre-stained protein ladder to monitor migration.[5][9]

• Perform electrophoresis in 1X Tris/Glycine/SDS running buffer at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom of the gel.[9]

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.[5][9]

Immunoblotting and Detection

• After transfer, block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.[5][9]

• Incubate the membrane with primary antibodies specific for the target proteins (Survivin, Mcl-1, XIAP) and a loading control (e.g., β-actin or GAPDH) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Wash the membrane three times for 5-10 minutes each with TBST.[9]

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.[7]

• Wash the membrane three times for 5-10 minutes each with TBST.[9]

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions and incubate it with the membrane.[7]

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.[9]

• Perform densitometric analysis of the bands using image analysis software (e.g., ImageJ) to quantify protein expression levels. Normalize the band intensity of the target proteins to the corresponding loading control.[9]

Visualizations

Signaling Pathway of (R)-FL118

Caption: (R)-FL118 signaling pathway leading to apoptosis.

Experimental Workflow for Western Blot Analysis

Caption: Western blot experimental workflow.

References

• 1. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 2. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 4. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: (R)-FL118 in Combination with Other Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-FL118 is a novel camptothecin (B557342) analogue that has demonstrated potent antitumor activity across a variety of cancer types.[1] Its unique mechanism of action, which is independent of p53 status, and its ability to overcome common drug resistance mechanisms make it a promising candidate for combination therapies.[2][3] (R)-FL118 selectively inhibits the expression of several anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2.[1][4] Recent studies have identified the oncoprotein DDX5 as a direct molecular target of FL118. By binding to, dephosphorylating, and promoting the degradation of DDX5, FL118 indirectly controls the expression of multiple oncogenic proteins.[5][6]

These application notes provide a comprehensive overview of the preclinical data on (R)-FL118 in combination with other chemotherapy agents and detailed protocols for key experiments to facilitate further research and development.

Data Presentation

In Vitro Efficacy of (R)-FL118 as a Single Agent

The following table summarizes the half-maximal inhibitory concentration (IC50) values of (R)-FL118 in various cancer cell lines, demonstrating its potent single-agent activity.

Cell Line	Cancer Type	IC50 (nM)	Reference
NCI-H446	Small Cell Lung Cancer	8.87	[7]
HCT-116	Colorectal Cancer	< 6.4
MCF-7	Breast Cancer	< 6.4
HepG-2	Liver Cancer	< 6.4

Preclinical In Vivo Monotherapy Studies

(R)-FL118 has shown significant tumor growth inhibition in various xenograft models.

Xenograft Model	Cancer Type	Treatment Schedule	Tumor Growth Inhibition	Reference
SW620	Colon Cancer	10 mg/kg, 5 mg/kg, 3.75 mg/kg	Tumor elimination	[8]
UM9	Multiple Myeloma	0.2 mg/kg for 5 days	86% reduction in initial tumor volume	[3]

Signaling Pathways and Experimental Workflows

(R)-FL118 Mechanism of Action

FL118 acts as a "molecular glue degrader," directly binding to the oncoprotein DDX5. This interaction leads to the dephosphorylation and subsequent proteasomal degradation of DDX5. As DDX5 is a master regulator of several oncogenic proteins, its degradation results in the downstream inhibition of survivin, Mcl-1, XIAP, cIAP2, c-Myc, and mutant Kras. This multifaceted downstream effect contributes to the potent anti-cancer activity of FL118.

(R)-FL118 directly targets DDX5 for degradation.

Experimental Workflow for In Vitro Synergy Screening

A standard workflow to assess the synergistic effects of (R)-FL118 in combination with other chemotherapy agents involves cell viability assays and synergy analysis.

Workflow for assessing in vitro drug synergy.

Experimental Protocols

Protocol 1: In Vitro Cell Viability and Synergy Analysis

Objective: To determine the half-maximal inhibitory concentration (IC50) of (R)-FL118 and a combination agent, and to assess for synergy using the Combination Index (CI).

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-FL118

• Chemotherapy agent for combination (e.g., Olaparib, Gemcitabine, Cisplatin)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader (absorbance or luminescence)

• Synergy analysis software (e.g., CompuSyn)

Procedure:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize, count, and seed cells into 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well).

  • Allow cells to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Drug Preparation and Treatment (Checkerboard Assay):

  • Prepare stock solutions of (R)-FL118 and the combination agent in a suitable solvent (e.g., DMSO).

  • Create a dilution series for each drug.

  • Treat the cells in a checkerboard format, with single-agent titrations in the outer rows and columns, and combination treatments in the inner matrix. Include vehicle-only controls.

• Incubation:

  • Incubate the treated plates for 48-72 hours.

• Cell Viability Measurement:

  • Add the chosen cell viability reagent to each well according to the manufacturer's protocol.

  • Measure absorbance or luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control for each treatment condition.

  • Determine the IC50 value for each single agent.

  • Use synergy analysis software to calculate the Combination Index (CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Protocol 2: Apoptosis Assay by Flow Cytometry

Objective: To quantify the induction of apoptosis by (R)-FL118 in combination with another chemotherapy agent.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• (R)-FL118 and combination agent

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with (R)-FL118 and the combination agent, both alone and in combination, at predetermined concentrations (e.g., IC50 values). Include a vehicle control.

  • Incubate for a specified time (e.g., 24-48 hours).

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, use a gentle cell scraper or trypsin.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer provided in the apoptosis detection kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+).

Protocol 3: In Vivo Xenograft Model for Combination Therapy

Objective: To evaluate the in vivo efficacy of (R)-FL118 in combination with another chemotherapy agent in a tumor xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude or SCID)

• Cancer cell line of interest

• (R)-FL118 and combination agent, formulated for in vivo administration

• Matrigel (optional, to improve tumor take rate)

• Calipers for tumor measurement

Procedure:

• Cell Preparation and Implantation:

  • Harvest cultured cancer cells and resuspend them in sterile PBS or culture medium, optionally mixed with Matrigel.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.

  • When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (Vehicle control, (R)-FL118 alone, combination agent alone, (R)-FL118 + combination agent).

• Drug Administration:

  • Administer the drugs according to the planned dosing and schedule (e.g., intraperitoneal injection, oral gavage).

• Monitoring and Endpoint:

  • Continue to monitor tumor volume and animal body weight throughout the study.

  • The study endpoint may be a fixed duration or when tumors in the control group reach a maximum allowable size.

  • At the endpoint, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, western blotting).

• Data Analysis:

  • Plot tumor growth curves for each treatment group.

  • Calculate tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Statistically analyze the differences in tumor volume between the treatment groups.

Conclusion

(R)-FL118 represents a promising therapeutic agent with a novel mechanism of action that makes it an excellent candidate for combination therapies. The protocols outlined in these application notes provide a framework for the preclinical evaluation of (R)-FL118 in combination with other chemotherapy agents. Further research into synergistic combinations, optimal dosing schedules, and the underlying molecular mechanisms will be crucial for the clinical translation of (R)-FL118-based therapies.

References

• 1. A novel small molecule FL118 that selectively inhibits survivin, Mcl-1, XIAP and cIAP2 in a p53-independent manner, shows superior antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Kras mutation subtypes distinctly affect colorectal cancer cell sensitivity to FL118, a novel inhibitor of survivin, Mcl-1, XIAP, cIAP2 and MdmX - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing (R)-FL118 Derivatives with Improved Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the development of (R)-FL118 derivatives, focusing on strategies to enhance their therapeutic efficacy. This document includes summaries of quantitative data, detailed experimental protocols, and visualizations of key biological pathways and workflows.

Introduction to (R)-FL118

(R)-FL118, a novel camptothecin (B557342) analog, has demonstrated significant antitumor activity in a variety of cancer models.[1][2][3] Its primary mechanism of action involves the downregulation of key anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2, independent of the p53 tumor suppressor protein status.[1][4][5][6][7] This unique mode of action allows FL118 to overcome certain forms of treatment resistance observed with other chemotherapeutic agents.[1][8][9] Furthermore, FL118 is not a substrate for common drug efflux pumps like ABCG2 and P-glycoprotein, which often contribute to multidrug resistance.[1][8][9]

Efforts in medicinal chemistry have focused on synthesizing novel FL118 derivatives to improve its pharmacological properties, such as aqueous solubility, tumor targeting, and overall therapeutic index.[2][10][11] These modifications often involve substitutions at various positions of the camptothecin core structure.[3][12]

Quantitative Data Summary

The following tables summarize the in vitro cytotoxicity and in vivo efficacy of selected (R)-FL118 derivatives compared to the parent compound and other established chemotherapeutics.

Table 1: In Vitro Cytotoxicity (IC50) of FL118 and its Derivatives in Various Cancer Cell Lines.

Compound	A549 (Lung)	NCI-H446 (Lung)	HCT-116 (Colon)	HepG2 (Liver)	HeLa (Cervical)	MDA-MB-231 (Breast)	RM-1 (Prostate)	Reference
FL118	-	-	< 6.4 nM	< 6.4 nM	-	-	-	[3]
SN-38	> 1 µM	-	-	-	-	-	-	[5]
12e	1.37-38.71 nM	-	-	-	-	-	-	[10]
11b	-	-	-	-	-	48.27 nM	48.27 nM	[2]
7n	9 nM	-	-	-	-	-	-	[12]
7l	12-26 nM	-	-	-	-	-	-	[12]
7b	Good anti-proliferation	-	-	-	-	-	-	[12]
FL77-18	-	-	< 6.4 nM	< 6.4 nM	-	-	-	[3]
FL77-24	-	-	< 6.4 nM	< 6.4 nM	-	-	-	[3]

Table 2: In Vivo Antitumor Efficacy of FL118 and its Derivatives in Xenograft Models.

Compound	Cancer Model	Dosage and Schedule	Tumor Growth Inhibition (TGI)	Key Findings	Reference
FL118	HCT116-SN50 (Colon)	1.5 mg/kg, IP, weekly x 4	Superior to irinotecan	Significantly extended time to progression	[8][13]
FL118	H460 (Lung)	1.5 mg/kg, IP, weekly x 4	Superior to irinotecan	Significantly extended time to progression	[8][13]
12e	NCI-H446 & A549 (Lung)	Not specified	Similar to FL118	Lower toxicity compared to FL118	[10]
11b	RM-1 (Prostate)	9 mg/kg	44.9%	No apparent toxicity	[2]
7h	CRC PDX27454	15 mg/kg	Effective tumor regression	No recurrence within 35 days	[12]
Sac-CL2A-FL118 (ADC)	Trop2-expressing xenografts	7 mg/kg	130%	Surpassed Trodelvy®	[14]

Signaling Pathways and Experimental Workflows

3.1. FL118 Mechanism of Action

FL118 exerts its anticancer effects through a multi-faceted mechanism that primarily involves the transcriptional repression of key survival proteins. This leads to cell cycle arrest and apoptosis.

Caption: FL118 inhibits anti-apoptotic proteins, leading to apoptosis and cell cycle arrest.

3.2. General Workflow for Derivative Synthesis and Evaluation

The development and evaluation of novel FL118 derivatives follow a structured workflow from chemical synthesis to in vivo testing.

Caption: From synthesis to in vivo testing of FL118 derivatives.

Experimental Protocols

4.1. Synthesis of 7-Substituted FL118 Derivatives (General Protocol)

This protocol is a generalized procedure based on the synthesis of 7-substituted FL118 analogs.[3][12]

Materials:

• 6-Nitro piperonal (B3395001)

• Substituted phenylboronic acids

• Palladium(II) chloride (PdCl2)

• Tri(1-naphthyl)phosphine

• Potassium carbonate (K2CO3)

• Tetrahydrofuran (THF)

• Other necessary reagents and solvents for subsequent reaction steps.

Procedure:

• Combine 6-Nitro piperonal and the desired organic boric acid in a reaction vessel.

• Add PdCl2, Tri(1-naphthyl)phosphine, and K2CO3 to the mixture.

• Add THF as the solvent.

• Heat the reaction mixture at 65°C for 24 hours.

• Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Upon completion, proceed with the subsequent steps of reduction, condensation, and cyclization to yield the final 7-substituted FL118 derivative.

• Purify the final product using column chromatography.

• Characterize the purified compound using 1H NMR, 13C NMR, and High-Resolution Mass Spectrometry (HRMS).[3]

4.2. In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of FL118 derivatives.[3][15]

Materials:

• Cancer cell lines (e.g., HCT-116, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• FL118 derivatives dissolved in DMSO

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Prepare serial dilutions of the FL118 derivatives in complete growth medium. The final DMSO concentration should be less than 0.1%.

• Remove the overnight culture medium and add 100 µL of the medium containing the various concentrations of the test compounds to the respective wells. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using appropriate software (e.g., GraphPad Prism).

4.3. Western Blot Analysis for Protein Expression

This protocol is for assessing the effect of FL118 derivatives on the expression levels of target proteins.[2][10]

Materials:

• Cancer cells treated with FL118 derivatives

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-survivin, anti-Mcl-1, anti-XIAP, anti-cIAP2, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cancer cells with the desired concentrations of FL118 derivatives for a specified time (e.g., 24-48 hours).

• Lyse the cells with RIPA buffer and quantify the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using an imaging system.

• Use β-actin as a loading control to normalize protein expression levels.

4.4. In Vivo Antitumor Efficacy in a Xenograft Model

This protocol describes a general procedure for evaluating the antitumor activity of FL118 derivatives in mice.[8][10][13]

Materials:

• Immunodeficient mice (e.g., SCID or nude mice)

• Human cancer cells for implantation

• FL118 derivative formulation for injection (e.g., in a vehicle of propylene (B89431) glycol and water)

• Calipers for tumor measurement

• Animal balance

Procedure:

• Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10^6 cells) into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., ~100 mm³).

• Randomize the mice into treatment and control groups.

• Administer the FL118 derivative or vehicle control to the mice according to the predetermined dosage and schedule (e.g., intraperitoneal injection once weekly).

• Measure the tumor dimensions with calipers two to three times per week and calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• Continue the treatment for a specified period (e.g., 4 weeks).

• At the end of the study, euthanize the mice and excise the tumors for further analysis if required.

• Calculate the tumor growth inhibition (TGI) and assess the statistical significance of the results.

Disclaimer: These protocols are intended for guidance and may require optimization based on specific experimental conditions and reagents. Always adhere to institutional safety and animal care guidelines.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of novel 10,11-methylenedioxy-camptothecin glycoside derivatives and investigation of their anti-tumor effects in vivo - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 6. e-century.us [e-century.us]
• 7. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)-10,11-Methylenedioxy-Camptothecin Heterocyclic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Design, synthesis and biological evaluation of camptothecin analogue FL118 as a payload for antibody-drug conjugates in targeted cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vitro evaluation of FL118 and 9-Q20 cytotoxicity and cellular uptake in 2D and 3D different cell models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-FL118 in Patient-Derived Xenograft (PDX) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-FL118, a novel camptothecin (B557342) analogue, has demonstrated significant preclinical anti-tumor activity in various cancer models, including patient-derived xenografts (PDX).[1] Unlike traditional camptothecins that primarily target topoisomerase 1 (Top1), FL118 exhibits a distinct mechanism of action, making it a promising candidate for overcoming drug resistance.[2][3] These application notes provide a comprehensive overview of the use of (R)-FL118 in PDX models, including its mechanism of action, efficacy data, and detailed experimental protocols.

Mechanism of Action

FL118 exerts its potent anti-cancer effects through a multi-targeted approach, primarily by inhibiting the expression of key anti-apoptotic proteins. Its primary mechanism is not reliant on Top1 inhibition.[2] The key molecular targets and pathways affected by FL118 include:

• Inhibition of Apoptosis Proteins (IAPs): FL118 selectively downregulates survivin, XIAP, and cIAP2.[2][4] The inhibition of survivin is a central aspect of its activity.[2]

• Bcl-2 Family Proteins: The compound also inhibits the anti-apoptotic protein Mcl-1.[2][4]

• DDX5 (p68) Degradation: FL118 acts as a 'molecular glue degrader' by binding to the oncoprotein DDX5, leading to its dephosphorylation and subsequent degradation through the proteasome pathway.[5][6] This, in turn, affects the expression of downstream targets like survivin, Mcl-1, c-Myc, and mutant Kras.[5][6]

• p53 Pathway Activation: In cancer cells with wild-type p53, FL118 can activate the p53 signaling pathway.[4] However, its efficacy is independent of p53 status, showing activity in cells with mutant or null p53.[4][7]

• Homologous Recombination Repair: FL118 has been shown to reduce survivin levels, which in turn downregulates RAD51, a key protein in the homologous recombination DNA repair pathway. This suggests a role for FL118 in sensitizing cancer cells to DNA damaging agents.[8][9]

Efficacy of (R)-FL118 in PDX Models

(R)-FL118 has shown remarkable efficacy in eliminating tumors in various PDX models, particularly in colorectal and pancreatic cancers.[1][10][11] Its effectiveness is often linked to the expression levels of its direct target, DDX5, with high DDX5 expression correlating with greater sensitivity to FL118.[5][6][12][13]

Quantitative Data from Pancreatic Cancer PDX Models

PDX Model	Treatment	Dosing Schedule	Outcome	Citation
PDX14244	FL118 (5 mg/kg)	Weekly x 4 (intraperitoneal)	Tumor elimination	[11]
PDX17624	FL118 (5 mg/kg)	Weekly x 4 (intraperitoneal)	Tumor elimination	[11]
PDX10978	FL118 (5 mg/kg)	Weekly x 4 (intraperitoneal)	Less sensitive to monotherapy	[11]
PDX10978	FL118 (0.75 mg/kg) + Gemcitabine (60 mg/kg)	Weekly x 4	Tumor elimination	[11]
PDX12872	FL118 (5 mg/kg) + Gemcitabine (40 mg/kg)	Weekly x 4 (oral FL118, intraperitoneal Gemcitabine)	Tumor elimination	[5]

Quantitative Data from Colorectal Cancer PDX Models

PDX Model	Treatment	Dosing Schedule	Outcome	Citation
SW620 (Kras/p53/APC triple-mutated)	FL118 (2, 3, 4, 5, and 6 mg/kg)	Weekly x 4	High percentage of tumor elimination at all doses	[12]

Experimental Protocols

The following are generalized protocols for evaluating the efficacy of (R)-FL118 in PDX models, based on methodologies described in the cited literature.

Protocol 1: Establishment of Patient-Derived Xenograft (PDX) Models

• Tumor Acquisition: Obtain fresh tumor tissue from consenting patients under institutional review board (IRB) approved protocols.

• Implantation:

  • Surgically implant small fragments (approximately 2-3 mm³) of the patient's tumor subcutaneously into the flank of immunocompromised mice (e.g., NOD/SCID or athymic nude mice).[1]

  • Alternatively, tumor tissue can be digested to create a single-cell suspension for injection.

• Tumor Growth and Passaging:

  • Monitor mice regularly for tumor growth.

  • When tumors reach a specific size (e.g., 1000-1500 mm³), sacrifice the mouse and harvest the tumor.

  • The harvested tumor can then be serially passaged into new cohorts of mice for expansion.

Protocol 2: (R)-FL118 Efficacy Study in PDX Models

• Animal Grouping: Once tumors in the PDX-bearing mice reach a predetermined size (e.g., 100-300 mm³), randomize the mice into treatment and control groups (typically 5-10 mice per group).[11]

• Drug Preparation and Administration:

  • Prepare FL118 in a suitable vehicle.

  • Administer FL118 via the desired route, such as intraperitoneal (i.p.) or oral gavage.[5][11]

  • A typical dosing schedule might be weekly for a specified number of weeks (e.g., weekly x 4).[5][11][12]

• Data Collection:

  • Measure tumor volume using calipers at regular intervals (e.g., twice a week).

  • Monitor the body weight of the mice as an indicator of toxicity.[5]

  • At the end of the study, sacrifice the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot, immunohistochemistry).

• Data Analysis:

  • Calculate tumor growth inhibition (TGI) or tumor regression.

  • Perform statistical analysis to determine the significance of the treatment effect compared to the control group.

Visualizations

Signaling Pathway of (R)-FL118

Caption: Signaling pathway of (R)-FL118 leading to apoptosis and tumor regression.

Experimental Workflow for (R)-FL118 in PDX Models

Caption: Experimental workflow for evaluating (R)-FL118 efficacy in PDX models.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FL118, acting as a 'molecular glue degrader', binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c-Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 8. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. RePORT ⟩ RePORTER [reporter.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ascopubs.org [ascopubs.org]
• 13. Colorectal Cancer - FL118 - DDX5 overexpression - LARVOL VERI [veri.larvol.com]

Technical Notes & Optimization

Technical Support Center: Improving (R)-FL118 Solubility for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of (R)-FL118 for in vivo studies.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the preparation and administration of (R)-FL118 for experimental research.

Frequently Asked Questions

Q1: What are the primary challenges with (R)-FL118 for in vivo research?

A1: The primary challenge with (R)-FL118 is its poor aqueous solubility.[1][2] This can lead to difficulties in preparing formulations suitable for in vivo administration, potentially causing precipitation, inconsistent dosing, and reduced bioavailability.

Q2: My (R)-FL118, dissolved in DMSO, precipitates when diluted into an aqueous solution for my experiment. How can I prevent this?

A2: This is a common issue. Here are several troubleshooting steps:

• Optimize Final DMSO Concentration: Ensure the final DMSO concentration in your aqueous medium is as low as possible, ideally ≤ 0.1%, to minimize solvent-induced artifacts. However, a slightly higher, non-toxic concentration may be necessary for FL118. Always include a vehicle control with the same final DMSO concentration in your experiments.[1]

• Perform Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock solution in the desired aqueous medium. This gradual decrease in DMSO concentration can help maintain (R)-FL118 in solution.[1]

• Gentle and Continuous Mixing: When diluting, vortex or mix the solution gently and continuously to aid in the dispersion of the compound.[1]

• Pre-warmed Medium: Pre-warming the administration vehicle to 37°C before adding the (R)-FL118 stock solution can sometimes improve solubility.[1]

Q3: What are the recommended formulations for in vivo animal studies with (R)-FL118?

A3: Two primary formulations have been successfully used for in vivo administration of FL118: an intraperitoneal (i.p.) formulation and an intravenous (i.v.) formulation.[1][3] The choice of formulation depends on the specific experimental design and desired route of administration.[1] A Tween 80-free formulation is recommended for intravenous administration to improve the therapeutic index and reduce toxicity.

Q4: Can (R)-FL118 be administered orally?

A4: Yes, (R)-FL118 can be administered orally.[4] A formulation for oral administration has been described which includes (2-hydroxypropyl)-β-cyclodextrin (HPβCD), hydroxypropyl methylcellulose (B11928114) (HPMC), and propylene (B89431) glycol (PG) in sterile saline.[5]

Quantitative Solubility Data

The solubility of (R)-FL118 is a critical factor for its formulation. While specific quantitative values in a wide range of solvents are not extensively published in a single source, the following table summarizes key solvents and concentrations used in published studies.

Solvent/Vehicle Component	Concentration of (R)-FL118	Application	Reference
DMSO	1 mg/mL (2.55 mM)	Stock Solution (in vitro & in vivo)	[1][3][6][7]
DMSO	4 mg/mL (10.19 mM)	Stock Solution (in vitro)	[1]
DMSO, Tween-80, Saline	0.05 mg/mL	In vivo (i.p. injection)	[3][6][7]
DMSO, Hydroxypropyl-β-cyclodextrin, Saline	0.1 - 0.5 mg/mL	In vivo (i.v. injection)	[3]
HPβCD, HPMC, Propylene Glycol, Saline	0.11, 0.22, and 0.44 mg/mL	In vivo (oral gavage)	[5]

Experimental Protocols

Below are detailed methodologies for preparing (R)-FL118 formulations for in vivo studies.

Protocol 1: Intraperitoneal (i.p.) Formulation

This formulation has been utilized for intraperitoneal administration in animal models.

• Stock Solution Preparation: Dissolve (R)-FL118 in DMSO to a concentration of 1 mg/mL.[3][6]

• Vehicle Preparation: Prepare a fresh vehicle solution consisting of 20% Tween-80 and 75% saline.[6][7]

• Final Formulation: Dilute the (R)-FL118 stock solution in the vehicle to achieve a final concentration of 0.05 mg/mL of (R)-FL118. The final composition of the solution will be 5% DMSO, 20% Tween-80, and 75% saline.[6][7]

Protocol 2: Intravenous (i.v.) Formulation

This Tween 80-free formulation is suitable for intravenous administration and has been shown to have an improved therapeutic index.[3]

• Stock Solution Preparation: Dissolve (R)-FL118 in DMSO to a concentration of 1 mg/mL.[3]

• Final Formulation: Further dilute the DMSO stock solution in a vehicle containing hydroxypropyl-β-cyclodextrin (HP-β-CD) and saline. The final formulation contains 0.1 - 0.5 mg/mL of (R)-FL118, 5% DMSO, and 0.05 - 0.25% (w/v) HP-β-CD in saline.[3]

Protocol 3: Oral Administration Formulation

This formulation is designed for oral gavage in animal studies.[5]

• Vehicle Preparation: Prepare a vehicle solution containing 0.44% (2-hydroxypropyl)-β-cyclodextrin (HPβCD), 2% hydroxypropyl methylcellulose (HPMC), and 1% propylene glycol (PG) in sterile saline (0.85% NaCl).[5]

• Final Formulation: Suspend (R)-FL118 in the vehicle to achieve the desired final concentration (e.g., 0.11, 0.22, or 0.44 mg/mL).[5]

Visualizations

Troubleshooting Workflow for (R)-FL118 Solubility Issues

Caption: Troubleshooting workflow for addressing (R)-FL118 precipitation.

Simplified Signaling Pathway of (R)-FL118 Action

(R)-FL118 has been shown to exert its anticancer effects through the modulation of several key signaling proteins.[8][9]

Caption: (R)-FL118 targets DDX5, leading to downregulation of anti-apoptotic proteins.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 5. An ABCG2 non-substrate anticancer agent FL118 targets drug-resistant cancer stem-like cells and overcomes treatment resistance of human pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 8. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]

(R)-FL118 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of (R)-FL118, along with troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (R)-FL118?

A1: Proper storage of (R)-FL118 is crucial for maintaining its integrity and activity. Recommendations for both powder and solvent-based solutions are summarized below.

Q2: How should I prepare stock solutions of (R)-FL118?

A2: (R)-FL118 has low aqueous solubility. The recommended solvent for preparing stock solutions is dimethyl sulfoxide (B87167) (DMSO). To minimize degradation, use anhydrous DMSO and prepare fresh solutions or use aliquots from a stock stored at -80°C for no longer than six months.

Q3: My (R)-FL118 precipitates when I dilute my DMSO stock solution into an aqueous medium. What can I do?

A3: This is a frequent issue due to the hydrophobic nature of (R)-FL118. Here are several troubleshooting strategies:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible (ideally ≤ 0.5%) to avoid solvent-induced cellular artifacts. You may need to optimize this for your specific cell line.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the aqueous medium. This gradual decrease in DMSO concentration can help maintain solubility.

• Vortexing: Gently vortex the solution during dilution to aid in dispersion.

• Pre-warmed Medium: Pre-warming your cell culture medium to 37°C before adding the (R)-FL118 stock solution can improve solubility.

Q4: What are the known degradation pathways for (R)-FL118?

A4: As a camptothecin (B557342) analog, (R)-FL118 is susceptible to hydrolysis of its lactone ring, particularly under basic pH conditions. It is also sensitive to oxidative stress. Exposure to light may also lead to degradation. Therefore, it is essential to protect (R)-FL118 from high pH, strong oxidizing agents, and light.

Stability Data

The stability of (R)-FL118 is dependent on the storage conditions and whether it is in solid form or in solution. The following tables provide a summary of the available stability data.

Table 1: Stability of (R)-FL118 Powder

Storage Temperature	Shelf Life
-20°C	3 years[1][2]
4°C	2 years[1]
Room Temperature	Stable for over 2 years[3]

Table 2: Stability of (R)-FL118 in Solvent (DMSO)

Storage Temperature	Shelf Life
-80°C	6 months to 1 year[1][2]
-20°C	1 month[1][2]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent or lower than expected potency in cell-based assays.	1. Degradation of (R)-FL118: Improper storage or handling of stock solutions. 2. Precipitation in media: Poor solubility leading to lower effective concentration. 3. Cell line variability: Different cell lines may exhibit varying sensitivity.	1. Prepare fresh stock solutions in anhydrous DMSO. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles. 2. Refer to the solubility troubleshooting tips in the FAQ section. Consider using a formulation with solubilizing agents like HP-β-CD for in vivo studies. 3. Ensure consistent cell culture conditions and perform dose-response curves for each new cell line.
High background signal or off-target effects.	1. High DMSO concentration: The final concentration of DMSO in the assay may be toxic to cells. 2. Compound instability in media: Degradation products may have different biological activities.	1. Keep the final DMSO concentration below 0.5% and include a vehicle control with the same DMSO concentration in all experiments. 2. Assess the stability of (R)-FL118 in your specific cell culture medium over the time course of your experiment.
Variability in in vivo efficacy.	1. Formulation issues: Precipitation of (R)-FL118 upon injection. 2. Route of administration: Different routes can lead to variations in bioavailability. 3. Animal model differences: Tumor models can have different sensitivities.	1. Use a well-characterized formulation for in vivo studies. A common formulation involves DMSO, Tween-80, and saline. 2. Be consistent with the route of administration and dosing schedule. 3. Characterize the expression of (R)-FL118's target, DDX5, in your tumor model, as this can be a biomarker for sensitivity.[4]

Experimental Protocols

Protocol 1: Stability Assessment of (R)-FL118 by HPLC

This protocol outlines a general procedure for conducting forced degradation studies to assess the stability of (R)-FL118.

1. Materials:

• (R)-FL118

• HPLC-grade acetonitrile, methanol, and water

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• Phosphate (B84403) buffer

• HPLC system with a C18 column and UV detector

2. Standard Solution Preparation:

• Prepare a stock solution of (R)-FL118 in DMSO (e.g., 1 mg/mL).

• Dilute the stock solution with an appropriate mobile phase to a working concentration (e.g., 10 µg/mL).

3. Forced Degradation Studies:

• Acid Hydrolysis: Mix the (R)-FL118 solution with 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the (R)-FL118 solution with 0.1 M NaOH and incubate at room temperature for 4 hours.

• Oxidative Degradation: Mix the (R)-FL118 solution with 3% H₂O₂ and incubate at room temperature for 24 hours.

• Thermal Degradation: Keep the solid (R)-FL118 at 60°C for 48 hours.

• Photostability: Expose the (R)-FL118 solution to UV light (254 nm) for 24 hours.

4. HPLC Analysis:

• Inject the standard and stressed samples into the HPLC system.

• Use a gradient elution with a mobile phase consisting of a phosphate buffer and acetonitrile.

• Monitor the elution at a wavelength of 254 nm.

5. Data Analysis:

• Calculate the percentage of degradation by comparing the peak area of the intact (R)-FL118 in the stressed samples to the standard solution.

• Assess the appearance of any new peaks, which would indicate degradation products.

Visualizations

Caption: (R)-FL118 binds to DDX5, leading to its degradation and downregulation of oncogenic proteins.

Caption: A typical experimental workflow for evaluating the in vitro effects of (R)-FL118.

References

• 1. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scirp.org [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]

Technical Support Center: Optimizing (R)-FL118 Dosage for Xenograft Models

Welcome to the technical support center for (R)-FL118. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing (R)-FL118 dosage in xenograft models. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-FL118 and what is its mechanism of action?

A1: (R)-FL118, with the chemical name 10,11-methylenedioxy-20(S)-camptothecin, is a novel camptothecin (B557342) analog.[1] Unlike other camptothecin analogs such as irinotecan (B1672180) and topotecan (B1662842) that primarily target Topoisomerase I (Top1), FL118's potent antitumor activity is largely independent of Top1 inhibition.[2][3] Its primary mechanism of action involves binding to and promoting the degradation of the oncoprotein DDX5 (p68).[3][4] This leads to the downstream inhibition of several key anti-apoptotic and oncogenic proteins, including Survivin, Mcl-1, XIAP, and cIAP2, ultimately inducing apoptosis in cancer cells.[5][6] This multi-targeted approach contributes to its high efficacy and its ability to overcome drug resistance.[5][7]

Q2: What is the recommended starting dose for (R)-FL118 in a new xenograft model?

A2: The optimal starting dose for (R)-FL118 depends on the administration route, formulation, and dosing schedule. Based on published studies, a reasonable starting point for intravenous (i.v.) administration of a Tween 80-free formulation could be in the range of 1.5 mg/kg to 2.5 mg/kg, administered on a schedule of every other day for five doses (q2d x 5) or weekly.[8][9] For intraperitoneal (i.p.) administration of a Tween 80-containing formulation, a lower starting dose of around 0.5 mg/kg to 1.5 mg/kg on a weekly schedule is advisable due to a lower maximum tolerated dose (MTD).[8][10] It is crucial to conduct a pilot study to determine the MTD for your specific xenograft model and experimental conditions.

Q3: How does the formulation of (R)-FL118 affect its administration and efficacy?

A3: The formulation of (R)-FL118 is critical for its solubility, tolerability, and efficacy. A Tween 80-free formulation, typically containing hydroxypropyl-β-cyclodextrin, is recommended for i.v. administration.[5][8] This formulation has been shown to increase the MTD by 3-7 fold and improve the therapeutic index compared to Tween 80-containing formulations.[8][11] The Tween 80-containing formulation is suitable for i.p. injection but is not recommended for i.v. use due to increased toxicity.[8][12]

Q4: What are the known toxicities associated with (R)-FL118 in mice?

A4: While some studies report a favorable toxicity profile for (R)-FL118, others have noted hematopoietic toxicity similar to that of other camptothecin analogs like irinotecan and topotecan.[1][2] Common signs of toxicity to monitor in mice include body weight loss, changes in behavior and movement, and diarrhea.[8] The formulation and administration route significantly impact toxicity, with Tween 80-containing formulations administered intraperitoneally showing higher toxicity at lower doses.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Inconsistent anti-tumor efficacy	1. Inappropriate Formulation: Using a formulation not suitable for the chosen administration route. 2. Suboptimal Dosage or Schedule: The dose may be too low or the schedule not frequent enough for the specific tumor model. 3. Tumor Model Variability: Different xenograft models can have varying sensitivity to FL118. 4. Drug Resistance: The tumor model may have intrinsic or acquired resistance mechanisms.	1. Verify Formulation: For i.v. administration, use a Tween 80-free, cyclodextrin-based formulation.[4][8] For i.p. administration, a Tween 80-containing formulation can be used, but with caution regarding toxicity.[4] 2. Dose Escalation Study: Conduct a pilot study with a range of doses and schedules to determine the optimal therapeutic window for your model.[8] 3. Characterize Your Model: Assess the expression levels of FL118's primary target, DDX5, in your xenograft model, as higher expression may correlate with better efficacy.[13] 4. Consider Combination Therapy: If resistance is suspected, explore combination therapies. FL118 has been shown to be effective in irinotecan and topotecan-resistant models.[5]
High toxicity observed (e.g., significant body weight loss)	1. Dosage is too high: The administered dose exceeds the MTD for the chosen schedule and formulation. 2. Formulation-related toxicity: The vehicle, particularly Tween 80 in i.p. formulations, can contribute to toxicity.[8][12] 3. Frequent Dosing Schedule: Daily dosing schedules are generally associated with higher toxicity.[8]	1. Reduce Dosage: Decrease the dose of FL118 in subsequent treatment cycles. 2. Switch to IV Formulation: If using i.p. administration, consider switching to the better-tolerated i.v. formulation.[8] 3. Adjust Dosing Schedule: Move to a less frequent schedule, such as every other day or weekly, which has been shown to be effective and better tolerated.[8]
(R)-FL118 precipitates out of solution	1. Poor Aqueous Solubility: FL118 is poorly soluble in aqueous solutions. 2. Improper Dilution: Incorrect preparation of the final dosing solution.	1. Use Appropriate Solvents: For in vitro stock solutions, use DMSO. For in vivo formulations, follow the detailed protocols for cyclodextrin-based or Tween 80-based formulations.[4] 2. Follow Formulation Protocols: Adhere strictly to the detailed protocols for preparing i.v. or i.p. formulations to ensure proper solubilization.[4]

Quantitative Data Summary

Table 1: Summary of (R)-FL118 Efficacy in Various Xenograft Models

Cancer Type	Xenograft Model	Administration Route	Dosage & Schedule	Outcome
Head-and-Neck	FaDu	IV	1.5 mg/kg, daily x 5	Tumor Elimination
Head-and-Neck	FaDu	IV	2.5 mg/kg, q2d x 5	Tumor Elimination with rare relapse
Colon	SW620	IV	2.5 mg/kg, daily x 5	Tumor Elimination
Colon	SW620	IV	2.5 mg/kg, q2d x 5	Tumor Elimination with rare relapse
Head-and-Neck	FaDu (Irinotecan-resistant)	IP	1.5 mg/kg, q2d x 5	Tumor Regression
Head-and-Neck	FaDu (Topotecan-resistant)	IP	1.5 mg/kg, q2d x 5	Tumor Regression
Colon	LOVO	Not specified	0.5 - 0.75 mg/kg, weekly	Tumor Growth Inhibition
Pancreatic	PDX Models	IP	5 mg/kg, weekly x 4	Tumor Elimination or Delayed Growth
Colorectal	SW620	Oral	1-6 mg/kg, weekly x 4	Tumor Growth Inhibition

This table is a summary of data from multiple sources and specific outcomes may vary based on experimental conditions.[1][5][8][9][10][14]

Experimental Protocols

Protocol 1: Preparation of (R)-FL118 for Intravenous (i.v.) Injection (Tween 80-Free)

This protocol is adapted from studies demonstrating improved therapeutic index with a Tween 80-free formulation.[5][8]

• Stock Solution Preparation: Dissolve (R)-FL118 in DMSO to create a stock solution (e.g., 10 mg/mL).

• Vehicle Preparation: Prepare a solution of 0.05-0.25% (w/v) hydroxypropyl-β-cyclodextrin in saline.

• Final Formulation: Dilute the (R)-FL118 DMSO stock solution into the hydroxypropyl-β-cyclodextrin vehicle to achieve the final desired concentration (e.g., 0.1-0.5 mg/mL). The final DMSO concentration should be 5% or less.

• Administration: Administer the final solution to mice via tail vein injection.

Protocol 2: Xenograft Tumor Model and Efficacy Study

This is a general protocol for establishing a xenograft model and assessing the efficacy of (R)-FL118.

• Cell Culture: Culture the desired human cancer cell line under standard conditions.

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (typically 1 x 10^6 to 5 x 10^6 cells in 100-200 µL of a suitable medium like PBS or a mix with Matrigel) into the flank of immunocompromised mice (e.g., SCID or nude mice).

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Measure tumor dimensions (length and width) with calipers regularly (e.g., 2-3 times per week). Calculate tumor volume using the formula: Volume = (Length x Width²)/2.[14]

• Randomization and Treatment: Once tumors reach the desired size, randomize the mice into treatment and control groups.

• Drug Administration: Administer (R)-FL118 and vehicle control according to the chosen route, dosage, and schedule.

• Monitoring: Monitor tumor volume and the body weight of the mice throughout the study.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, western blotting, or histology).

Visualizations

References

• 1. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Topoisomerase I (Top1): a major target of FL118 for its antitumor efficacy or mainly involved in its side effects of hematopoietic toxicity? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel small molecule FL118 that selectively inhibits survivin, Mcl-1, XIAP and cIAP2 in a p53-independent manner, shows superior antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation [mdpi.com]
• 11. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Overcoming (R)-FL118 Treatment Resistance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the novel anti-cancer agent (R)-FL118.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (R)-FL118?

(R)-FL118 is a novel camptothecin (B557342) analog that exhibits a multi-targeted mechanism of action. Unlike traditional camptothecins that primarily inhibit DNA topoisomerase I (Top1), FL118's potent anti-cancer activity stems from its ability to inhibit the expression of a range of anti-apoptotic proteins.[1][2][3][4][5] These include survivin (BIRC5), Mcl-1, XIAP, and cIAP2.[1][2][3][4][5] By downregulating these key survival proteins, FL118 induces apoptosis in cancer cells. Recent studies also indicate that FL118 can bind to the oncoprotein DDX5, leading to its dephosphorylation and degradation.[6][7]

Q2: We are observing resistance to other camptothecins like irinotecan (B1672180) and topotecan (B1662842) in our cancer cell lines. Can (R)-FL118 overcome this?

Yes, preclinical studies have demonstrated that (R)-FL118 can effectively overcome both inherent and acquired resistance to irinotecan and topotecan.[1][8] A primary mechanism of resistance to these drugs is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1) and breast cancer resistance protein (BCRP/ABCG2), which actively pump the drugs out of the cancer cells.[1][8][9][10][11][12] (R)-FL118 has been shown to not be a substrate for these efflux pumps, allowing it to bypass this resistance mechanism and accumulate within the tumor cells.[1][8][13]

Q3: Is the efficacy of (R)-FL118 dependent on the p53 status of the cancer cells?

No, the anti-tumor activity of (R)-FL118 is independent of the p53 tumor suppressor protein status.[1][3][4] In fact, some studies suggest that cancer cells with mutant or null p53 may be even more sensitive to FL118 treatment.[1] This makes FL118 a promising therapeutic candidate for a wide range of cancers, including those that have lost functional p53, which are often resistant to conventional DNA-damaging agents.

Q4: We are working with cancer stem-like cells. Is there any evidence to suggest (R)-FL118 would be effective in this context?

Yes, (R)-FL118 has shown efficacy against cancer stem-like cells (CSCs).[2][14][15] CSCs are often associated with chemoresistance and tumor recurrence. FL118 has been shown to suppress the expression of resistance-associated proteins in CSCs and inhibit their proliferation and invasiveness.[2]

Q5: What are the known signaling pathways affected by (R)-FL118?

(R)-FL118 impacts several critical cancer survival signaling pathways. Primarily, by inhibiting survivin and other IAP family proteins, it directly interferes with the intrinsic apoptosis pathway, promoting caspase activation.[16][17][18][19][20] Additionally, its targets are downstream effectors in pathways such as PI3K/Akt and RAF/ERK, which are often constitutively active in cancer and contribute to cell survival and proliferation.[21] The Wnt/β-catenin signaling pathway, which can upregulate survivin, is also indirectly affected.[16]

Troubleshooting Guide

Problem 1: Sub-optimal cancer cell killing is observed in vitro.

• Possible Cause 1: Incorrect Drug Concentration.

  • Troubleshooting: Perform a dose-response curve to determine the optimal IC50 concentration for your specific cell line. (R)-FL118 has been shown to be effective at nanomolar concentrations.

• Possible Cause 2: Cell Line Specific Resistance.

  • Troubleshooting: While FL118 overcomes P-gp and ABCG2-mediated resistance, other resistance mechanisms could exist. Sequence key target genes (e.g., Survivin, Mcl-1) for potential mutations. Assess the expression levels of the target proteins via Western blot.

• Possible Cause 3: Issues with Drug Stability.

  • Troubleshooting: Ensure proper storage of (R)-FL118 according to the manufacturer's instructions. Prepare fresh dilutions for each experiment.

Problem 2: Inconsistent results in xenograft tumor models.

• Possible Cause 1: Sub-optimal Dosing and Schedule.

  • Troubleshooting: Optimize the dosing regimen and administration route (e.g., oral gavage, intravenous, intraperitoneal) for your specific tumor model. Pharmacokinetic studies have shown that FL118 clears rapidly from circulation but accumulates in tumors.[1]

• Possible Cause 2: Tumor Heterogeneity.

  • Troubleshooting: Ensure consistent tumor implantation and randomization of animals into control and treatment groups. For patient-derived xenograft (PDX) models, be aware of inherent inter-tumoral heterogeneity.

• Possible Cause 3: Animal Health.

  • Troubleshooting: Monitor animal weight and overall health closely. Significant weight loss may indicate toxicity, requiring dose adjustment.

Data Presentation

Table 1: Comparative In Vitro Efficacy of (R)-FL118 and Topotecan

Cell Line	Drug	IC50 (nM)	Fold Difference
Colon Cancer	(R)-FL118	~1-10	\multirow{2}{*}{~25-fold more effective}
Topotecan	~25-250
Data compiled from preclinical studies.[1]

Table 2: Effect of Efflux Pump Inhibitors on Camptothecin Analog Activity

Cell Line	Drug	Inhibitor	Effect on Efficacy
SW620 (Colon)	SN-38	Sildenafil (Multi-pump inhibitor)	Sensitized
SW620 (Colon)	SN-38	KO143 (ABCG2 inhibitor)	Moderately Sensitized
SW620 (Colon)	(R)-FL118	Sildenafil or KO143	No effect
HCT-8 (Colon)	SN-38	Sildenafil (Multi-pump inhibitor)	Sensitized
HCT-8 (Colon)	SN-38	KO143 (ABCG2 inhibitor)	Moderately Sensitized
HCT-8 (Colon)	(R)-FL118	Sildenafil or KO143	No effect
Based on findings that FL118 is not a substrate for major efflux pumps.[1]

Experimental Protocols

Cell Viability Assessment: MTT Assay

This protocol is for determining the cytotoxic effects of (R)-FL118 on cancer cell lines.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete culture medium

• (R)-FL118 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Prepare serial dilutions of (R)-FL118 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the diluted (R)-FL118 solutions. Include a vehicle control (e.g., DMSO) and a no-cell control.

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.[14][16][22]

Apoptosis Detection: Annexin V-FITC/PI Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Cancer cell line of interest

• (R)-FL118

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentration of (R)-FL118 for the desired time.

• Harvest the cells (including floating cells in the medium) and wash with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.[17][18]

Protein Expression Analysis: Western Blotting

This protocol is for detecting the expression levels of proteins of interest, such as survivin, Mcl-1, XIAP, cIAP2, P-gp, and ABCG2.

Materials:

• Cancer cell lysates

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to the proteins of interest)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated and untreated cancer cells and determine the protein concentration.

• Denature 20-40 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.[1][4][8][19][20]

In Vivo Tumor Growth Inhibition: Xenograft Model

This protocol outlines a general procedure for assessing the in vivo efficacy of (R)-FL118.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line of interest

• Matrigel (optional)

• (R)-FL118 formulation for in vivo administration

• Calipers

Procedure:

• Subcutaneously inject 1-5 x 10^6 cancer cells (resuspended in PBS or a PBS/Matrigel mixture) into the flank of each mouse.

• Monitor the mice for tumor growth.

• When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Administer (R)-FL118 or vehicle control according to the predetermined schedule and route.

• Measure tumor volume with calipers 2-3 times per week using the formula: Volume = (Width² x Length) / 2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis.[6][7][9]

Visualizations

References

• 1. bosterbio.com [bosterbio.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. scribd.com [scribd.com]
• 4. ptglab.com [ptglab.com]
• 5. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 6. benchchem.com [benchchem.com]
• 7. azurebiosystems.com [azurebiosystems.com]
• 8. benchchem.com [benchchem.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. broadpharm.com [broadpharm.com]
• 11. scispace.com [scispace.com]
• 12. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. origene.com [origene.com]
• 14. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchhub.com [researchhub.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 19. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 20. kumc.edu [kumc.edu]
• 21. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

minimizing (R)-FL118 off-target effects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working with (R)-FL118. The information is designed to help minimize off-target effects and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (R)-FL118?

(R)-FL118 is a novel camptothecin (B557342) analog that exhibits potent anti-cancer activity.[1][2] Its primary mechanism of action is the downregulation of a panel of anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2.[3][4][5] This activity is independent of p53 status, making it effective in a wide range of tumors.[3] Additionally, (R)-FL118 has been shown to directly bind to and promote the degradation of the oncoprotein DDX5 (p68), a key regulator of several cancer-promoting genes.[6][7][8]

Q2: What are the known off-target effects of (R)-FL118?

The most significant known off-target effects of (R)-FL118 are hematopoietic toxicity and diarrhea.[1][9][10] These side effects are characteristic of the camptothecin class of drugs and are largely attributed to the inhibition of Topoisomerase I (Top1).[1][9][10] However, (R)-FL118 is a significantly weaker inhibitor of Top1 compared to other camptothecins like SN-38 (the active metabolite of irinotecan), which contributes to its improved therapeutic window.[3][9] The antitumor efficacy of FL118 is largely independent of Top1 inhibition.[9]

Q3: How can I minimize the hematopoietic toxicity of (R)-FL118 in my experiments?

Minimizing hematopoietic toxicity in preclinical studies involves careful dose selection and scheduling. Since this toxicity is linked to Top1 inhibition, using the lowest effective dose of (R)-FL118 that still achieves the desired on-target effects (inhibition of survivin, Mcl-1, etc.) is recommended.

• Dose-response studies: Conduct thorough dose-response experiments to identify the optimal concentration that maximizes cancer cell killing while minimizing effects on hematopoietic cells.

• In vitro hematotoxicity assays: Utilize in vitro colony-forming unit (CFU) assays with human hematopoietic progenitor cells to assess the direct impact of (R)-FL118 on different blood cell lineages (see Experimental Protocols section).

• Animal monitoring: In animal studies, closely monitor complete blood counts (CBCs) to detect early signs of myelosuppression.

Q4: What is the likely cause of diarrhea in animal models treated with (R)-FL118, and how can it be managed?

Diarrhea is a known side effect of camptothecin analogues.[9] While the exact mechanism for (R)-FL118-induced diarrhea is not fully elucidated, it is thought to be related to direct effects on the gastrointestinal epithelium.

• Animal monitoring: In animal studies, monitor for the onset and severity of diarrhea.

• Supportive care: Provide supportive care such as hydration and nutritional support to animals experiencing diarrhea.

• Symptomatic treatment: The use of anti-diarrheal agents may be considered, but this should be done in consultation with veterinary staff to avoid interfering with the study's objectives.

Q5: My (R)-FL118 is precipitating in my cell culture media. What can I do?

(R)-FL118 has low aqueous solubility. Precipitation is a common issue when diluting a DMSO stock solution into aqueous media.

• Final DMSO concentration: Ensure the final DMSO concentration in your culture medium is as low as possible (ideally ≤ 0.1%) to minimize solvent-induced toxicity.

• Serial dilutions: Perform serial dilutions of your (R)-FL118 stock in pre-warmed (37°C) culture medium.

• Vortexing: Vortex the solution gently and continuously during dilution to aid dispersion.

Troubleshooting Guides

Problem 1: High variability in cell viability assay (e.g., MTT assay) results.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a consistent number of viable cells are seeded in each well. Perform a cell count before plating.
Edge Effects in Microplates	Avoid using the outer wells of the plate for experimental samples. Fill perimeter wells with sterile PBS or media.
Compound Precipitation	Visually inspect wells for precipitate after adding (R)-FL118. Follow the solubility troubleshooting steps above.
Inconsistent Incubation Times	Standardize all incubation times for cell seeding, drug treatment, and assay reagent addition.
Mycoplasma Contamination	Regularly test cell lines for mycoplasma contamination.

Problem 2: Weak or no signal for target protein downregulation in Western Blot.

Potential Cause	Troubleshooting Steps
Suboptimal (R)-FL118 Concentration	Perform a dose-response experiment to determine the optimal concentration for target protein downregulation in your specific cell line.
Incorrect Treatment Duration	Optimize the incubation time with (R)-FL118. A time-course experiment (e.g., 6, 12, 24, 48 hours) is recommended.
Poor Antibody Quality	Use a validated antibody for your target protein (e.g., survivin, Mcl-1). Check the antibody datasheet for recommended applications and dilutions.
Inefficient Protein Extraction	Ensure complete cell lysis and use protease and phosphatase inhibitors in your lysis buffer.
Protein Degradation	Keep samples on ice during preparation and store lysates at -80°C. Avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Comparative Potency of (R)-FL118 and other Camptothecins

This table summarizes the relative potency of (R)-FL118 compared to other camptothecin analogs against cancer cell lines and their inhibitory effect on Topoisomerase I (Top1). The data highlights that while (R)-FL118 is highly potent against cancer cells, its Top1 inhibition is significantly lower than SN-38, suggesting a wider therapeutic window.

Compound	Cell Line	IC50 (nM)	Relative Potency vs. Topotecan (Top1 WT)	Relative Potency vs. Topotecan (Top1 Mutant)
(R)-FL118	DU145 (Prostate)	-	41.7	572 - 778
SN-38	DU145 (Prostate)	-	4.75	5.24 - 13.2
Topotecan	DU145 (Prostate)	-	1.0	1.0
Camptothecin	DU145 (Prostate)	-	3.17	0.97 - 2.69

Data adapted from Ling et al. (2017).[9] Note: Specific IC50 values for DU145 were not provided in the source, but relative potencies were calculated from the available data.

Experimental Protocols

Protocol 1: In Vitro Hematotoxicity Assessment using Colony-Forming Unit (CFU) Assay

This protocol allows for the assessment of the effects of (R)-FL118 on the proliferation and differentiation of human hematopoietic progenitor cells.

Materials:

• Human bone marrow or cord blood-derived CD34+ cells

• MethoCult™ medium (e.g., H4434 Classic)

• (R)-FL118 stock solution (in DMSO)

• Iscove's MDM with 2% FBS

• Sterile culture dishes (35 mm)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Prepare (R)-FL118 dilutions: Prepare a series of dilutions of (R)-FL118 in Iscove's MDM with 2% FBS. Include a vehicle control (DMSO).

• Cell preparation: Thaw and wash CD34+ cells according to the manufacturer's instructions. Resuspend cells in Iscove's MDM with 2% FBS at a concentration of 1 x 10^5 cells/mL.

• Plating: Add 0.3 mL of the cell suspension to 3 mL of MethoCult™ medium. Add the desired volume of the (R)-FL118 dilution or vehicle control. Vortex thoroughly.

• Incubation: Dispense 1.1 mL of the cell mixture into each of two 35 mm culture dishes. Place the dishes in a humidified incubator at 37°C with 5% CO2 for 14-16 days.

• Colony counting: After the incubation period, count the number of colonies (e.g., BFU-E, CFU-GM, and CFU-GEMM) using an inverted microscope.

• Data analysis: Calculate the IC50 value for each colony type by plotting the percentage of colony formation relative to the vehicle control against the log of the (R)-FL118 concentration.

Protocol 2: Western Blot Analysis of (R)-FL118 Target Proteins

This protocol details the procedure for analyzing the expression of (R)-FL118 target proteins (e.g., survivin, Mcl-1) in cancer cells.

Materials:

• Cancer cell line of interest

• (R)-FL118 stock solution (in DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-survivin, anti-Mcl-1, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell treatment: Seed cells and allow them to adhere overnight. Treat the cells with various concentrations of (R)-FL118 or vehicle control for the desired time.

• Cell lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample preparation: Normalize protein concentrations and add Laemmli sample buffer. Boil samples at 95°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

• Protein transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Mandatory Visualizations

Caption: (R)-FL118 binds to and promotes the degradation of DDX5, leading to the downregulation of anti-apoptotic proteins and the induction of apoptosis.

Caption: A logical workflow for troubleshooting common issues encountered during (R)-FL118 experiments.

References

• 1. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. stemcell.com [stemcell.com]
• 7. stemcell.com [stemcell.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. In vitro hematotoxicity testing in drug development: a review of past, present and future applications - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting (R)-FL118 precipitation in media

Welcome to the technical support center for (R)-FL118. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing (R)-FL118 in their experiments. Here you will find troubleshooting guides and frequently asked questions to address common challenges, particularly the issue of precipitation in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (R)-FL118 for in vitro experiments?

A1: (R)-FL118 has poor solubility in aqueous solutions.[1] The recommended solvent for creating a stock solution for in vitro use is dimethyl sulfoxide (B87167) (DMSO).[1][2] It is crucial to use high-purity, anhydrous (moisture-free) DMSO to ensure the best solubility and stability of the stock solution.[1][3]

Q2: What is the maximum recommended stock solution concentration for (R)-FL118 in DMSO?

A2: Stock solutions of (R)-FL118 in DMSO can be prepared at concentrations ranging from 1 mg/mL (2.55 mM) to 4 mg/mL (10.19 mM).[1][3] It is advisable to start with a lower concentration to ensure complete dissolution.

Q3: How should I store my (R)-FL118 stock solution?

A3: To maintain the stability of your (R)-FL118 stock solution, it is best to aliquot it into single-use vials to avoid repeated freeze-thaw cycles.[4][5][6] These aliquots should be stored at -20°C for short-term storage or -80°C for long-term storage, protected from light.[5][6]

Q4: My (R)-FL118 precipitates when I dilute the DMSO stock into my cell culture medium. What can I do to prevent this?

A4: Precipitation upon dilution into aqueous media is a common issue with hydrophobic compounds like (R)-FL118.[1][7] Please refer to the detailed troubleshooting guide below for a step-by-step approach to prevent this.

Troubleshooting Guide: (R)-FL118 Precipitation in Media

Precipitation of (R)-FL118 in your experimental setup can lead to inaccurate and unreliable results. The following guide provides a systematic approach to troubleshoot and prevent this issue.

Visual Troubleshooting Workflow

Below is a workflow diagram to guide you through the troubleshooting process.

Caption: A step-by-step workflow for troubleshooting (R)-FL118 precipitation.

Detailed Troubleshooting Steps

Observation	Potential Cause	Recommended Solution
Immediate, heavy precipitation upon dilution	The final concentration of (R)-FL118 exceeds its solubility limit in the aqueous medium.	- Lower the final working concentration of (R)-FL118. - Ensure the final DMSO concentration is as low as possible (ideally ≤0.1%, but not exceeding 0.5%) to minimize its effect on solubility and cell health.[1][8] - Perform a solubility test (see protocol below) to determine the maximum soluble concentration in your specific medium.
Fine precipitate or cloudiness forms over time in the incubator	Temperature and pH shifts can affect solubility. (R)-FL118 may be less soluble at 37°C or in the slightly acidic environment that can develop in cell culture.	- Pre-warm the cell culture medium to 37°C before adding the (R)-FL118 stock solution.[1] - Ensure your medium is properly buffered for the CO2 environment of your incubator.
Precipitation occurs despite a low final concentration	The dilution method can create localized areas of high concentration, causing the compound to crash out of solution.	- Instead of a single dilution, perform serial dilutions of the DMSO stock in pre-warmed culture medium.[1] - Add the DMSO stock to a smaller volume of medium first, mix thoroughly, and then add this intermediate dilution to the final volume.
Stock solution appears cloudy or contains crystals after thawing	The compound has come out of solution during storage, possibly due to water absorption by the DMSO.	- Before use, warm the stock solution to 37°C and vortex thoroughly to re-dissolve any precipitate.[4] - Always use fresh, anhydrous DMSO for preparing stock solutions.[1][3] - Aliquot stock solutions to avoid repeated freeze-thaw cycles.[4][5][6]

Experimental Protocols

Protocol: Determining Maximum Soluble Concentration of (R)-FL118 in Cell Culture Medium

This protocol will help you determine the highest concentration of (R)-FL118 that can be achieved in your specific cell culture medium without precipitation.

Materials:

• (R)-FL118 stock solution in DMSO (e.g., 10 mM)

• Your specific cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes or a 96-well plate

• Microscope

Procedure:

• Pre-warm Medium: Pre-warm your cell culture medium to 37°C.

• Prepare Dilutions: Prepare a series of dilutions of your (R)-FL118 stock solution in the pre-warmed medium. It is important to maintain a constant final DMSO concentration across all dilutions. For example, to test concentrations from 1 µM to 50 µM with a final DMSO concentration of 0.1%:

  • For 50 µM: Add 5 µL of 10 mM stock to 995 µL of medium.

  • For 25 µM: Add 2.5 µL of 10 mM stock to 997.5 µL of medium.

  • ...and so on. Include a "vehicle control" with only DMSO (e.g., 5 µL of DMSO in 995 µL of medium).

• Mix and Incubate: Immediately after adding the stock solution, vortex each dilution gently. Incubate the dilutions under your standard experimental conditions (e.g., 37°C, 5% CO2).

• Visual Inspection: Visually inspect each dilution for any signs of precipitation (e.g., cloudiness, crystals, or sediment) at several time points (e.g., immediately, 1 hour, 4 hours, and 24 hours).

• Microscopic Examination: For a more sensitive assessment, place a small drop of each dilution on a microscope slide and look for fine precipitates under 10x or 20x magnification.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear, without any visible precipitate throughout the incubation period, is the maximum soluble concentration for your experimental conditions.

(R)-FL118 Signaling Pathway

(R)-FL118 exerts its anticancer effects through a multi-faceted mechanism of action. A key aspect is its ability to act as a "molecular glue," binding to the oncoprotein DDX5 (p68).[2][9][10] This interaction leads to the dephosphorylation and subsequent degradation of DDX5.[2][9][10] As DDX5 is a master regulator of several oncogenic proteins, its degradation leads to the downregulation of multiple anti-apoptotic proteins, including Survivin, Mcl-1, XIAP, and cIAP2.[2][11][12] This ultimately shifts the balance in cancer cells towards apoptosis.

Caption: Simplified signaling pathway of (R)-FL118 action.

References

• 1. benchchem.com [benchchem.com]
• 2. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

(R)-FL118 Oral Formulation Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the oral administration of (R)-FL118.

Frequently Asked Questions (FAQs)

Q1: What is (R)-FL118 and what is its primary mechanism of action?

(R)-FL118, often referred to as FL118, is a synthetic camptothecin (B557342) analog with potent antitumor activity.[1] Its primary mechanism of action involves the inhibition of several key cancer survival-associated proteins, including survivin, Mcl-1, X-linked inhibitor of apoptosis (XIAP), and cellular inhibitor of apoptosis protein 2 (cIAP2).[2][3][4] This inhibition is independent of the p53 tumor suppressor protein status.[2] Furthermore, FL118 has been identified as a "molecular glue" that binds to the oncoprotein DEAD-box helicase 5 (DDX5), leading to its dephosphorylation and subsequent degradation.[5][6] This degradation disrupts downstream oncogenic signaling pathways involving c-Myc and mutant Kras.[6] A key effect of FL118 is the reduction of survivin levels, which in turn downregulates RAD51, a crucial protein in homologous recombination-mediated DNA repair, leading to apoptosis and G2/M cell cycle arrest in cancer cells.[7][8]

Q2: What are the main challenges associated with the oral formulation of (R)-FL118?

The primary challenge in developing an oral formulation for (R)-FL118 is its poor water solubility.[9][10] Like many camptothecin derivatives, FL118 is hydrophobic, which can lead to low bioavailability when administered orally. Overcoming this requires specialized formulation strategies to enhance its dissolution and absorption in the gastrointestinal tract.

Q3: Are there clinically compatible oral formulations of (R)-FL118 available for preclinical research?

Yes, a clinically and orally compatible drug product of FL118 has been developed.[5] This formulation utilizes 2-hydroxypropyl-β-cyclodextrin (HPβCD) to improve solubility and is manufactured using a process involving mixed solvents of glacial acetic acid (GAA) and ethanol (B145695) via microfluidizer-mediated spray dried dispersion (M-SDD).[5] This advanced formulation has demonstrated favorable toxicity profiles and high efficacy in various human cancer xenograft models.[5]

Q4: How does the oral formulation of (R)-FL118 compare to intravenous or intraperitoneal administration?

An intravenous (i.v.) compatible formulation, which is Tween 80-free and utilizes hydroxypropyl-β-cyclodextrin, has been shown to have a maximum tolerated dose (MTD) that is 3-7 times higher than an intraperitoneal (i.p.) formulation containing Tween 80.[11][12] The oral formulation manufactured with HPβCD has shown exceptional efficacy and low toxicity in preclinical models, making it a promising option for clinical development.[5] Pharmacokinetic studies have indicated that while FL118 clears rapidly from circulation, it effectively accumulates in tumors.[13]

Troubleshooting Guides

Issue 1: Precipitation of (R)-FL118 in Aqueous Solutions During In Vitro Experiments

Problem: My (R)-FL118, dissolved in DMSO, precipitates when I dilute it into my aqueous cell culture medium.

Cause: This is a common issue stemming from the low aqueous solubility of (R)-FL118.

Solutions:

• Final DMSO Concentration: While aiming for a low final DMSO concentration (typically ≤ 0.1%) is good practice, a slightly higher, non-toxic concentration may be necessary for FL118. Always include a vehicle control with the identical final DMSO concentration in your experiments.[9]

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock solution directly into the pre-warmed culture medium. This gradual decrease in DMSO concentration can help maintain solubility.[9]

• Enhanced Mixing: When diluting, ensure the solution is mixed gently but continuously (e.g., by vortexing at a low speed or continuous swirling) to facilitate the dispersion of the compound.[9]

• Pre-warmed Medium: Warming the cell culture medium to 37°C before adding the (R)-FL118 stock solution can improve its solubility.[9]

Issue 2: Inconsistent Efficacy in In Vivo Oral Gavage Studies

Problem: I am observing high variability in tumor growth inhibition in my animal models when administering my (R)-FL118 oral formulation.

Cause: This variability can arise from improper formulation preparation, leading to inconsistent dosing, or issues with the stability of the formulation.

Solutions:

• Formulation Homogeneity: Ensure the formulation is a homogenous suspension before each administration. If using a formulation like the one described with CMC-Na, proper and consistent mixing is crucial.[3] For more advanced formulations using HPβCD, ensure complete dissolution during preparation as per the established protocol.[5]

• Fresh Preparation: It is recommended to use freshly prepared formulations for optimal results, as the stability of FL118 in some aqueous-based formulations over extended periods may be limited.[3]

• Vehicle Control: Always include a vehicle-only control group to ensure that the observed effects are due to (R)-FL118 and not the formulation components.

• Dosing Technique: Ensure consistent oral gavage technique to minimize variability in the administered volume and delivery to the stomach.

Quantitative Data Summary

Table 1: Maximum Tolerated Doses (MTD) of FL118 Formulations

Formulation Type	Administration Route	MTD	Reference
Tween 80-containing	Intraperitoneal (i.p.)	0.2 mg/kg (daily x 5)	[11]
Tween 80-containing	Intraperitoneal (i.p.)	1.5 mg/kg (weekly x 4)	[11]
Tween 80-free (HPβCD)	Intravenous (i.v.)	3-7 fold higher than i.p.	[11][12]

| GAA/Ethanol (HPβCD) | Oral | Favorable toxicity at 10 mg/kg |[5] |

Table 2: In Vitro Efficacy of FL118

Metric	Cell Lines	Concentration Range	Observation	Reference
IC₅₀	Various Cancer Cells	Sub-nM to low nM	Potent inhibition of cell growth	[1][4]

| Survivin Inhibition | FaDu, SW620 | ~10-100 fold stronger than Topotecan (B1662842) | Potent target inhibition |[13] |

Experimental Protocols

Protocol 1: Preparation of a Clinically Compatible (R)-FL118 Formulation for Oral Administration

This protocol is based on the advanced formulation developed for enhanced oral bioavailability.[5]

Materials:

• (R)-FL118 drug substance

• 2-hydroxypropyl-β-cyclodextrin (HPβCD)

• Glacial Acetic Acid (GAA)

• Ethanol

• Microfluidizer-mediated spray dried dispersion (M-SDD) equipment

Methodology:

• A mixed solvent system of 10% glacial acetic acid and 90% ethanol is prepared.[5]

• (R)-FL118 and HPβCD are dissolved in the GAA/ethanol solvent mixture.

• The resulting solution is processed using M-SDD equipment to produce the final formulated drug product.

• The final product is a powder that can be reconstituted in an appropriate vehicle for oral administration in preclinical models.

Protocol 2: Preparation of (R)-FL118 for Intravenous (i.v.) Injection (Tween 80-Free)

This formulation is designed for i.v. administration and has an improved therapeutic index.[9][11]

Materials:

• (R)-FL118

• Dimethyl sulfoxide (B87167) (DMSO)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Saline (0.9% NaCl)

Methodology:

• Prepare a stock solution of (R)-FL118 in DMSO (e.g., at 1 mg/mL).

• The final formulation for injection should contain:

  • (R)-FL118 (0.1 - 0.5 mg/mL)

  • 5% DMSO (v/v)

  • 0.05% - 0.25% HP-β-CD (w/v)

  • QS to final volume with saline.

• The corresponding vehicle control should be prepared with 5% DMSO and the same concentration of HP-β-CD in saline, without (R)-FL118.

Visualizations

Caption: FL118 signaling pathway leading to apoptosis.

Caption: Workflow for oral formulation and administration.

References

• 1. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 5. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing (R)-FL118 Bioavailability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in enhancing the bioavailability of (R)-FL118.

Frequently Asked Questions (FAQs)

Q1: What is (R)-FL118 and why is its bioavailability a concern?

(R)-FL118 is the (R)-enantiomer of the anticancer compound FL118.[1] Like many small molecule inhibitors, (R)-FL118 is expected to have poor aqueous solubility, which can significantly limit its oral bioavailability and therapeutic efficacy. Enhancing bioavailability is crucial for achieving sufficient plasma concentrations to exert its pharmacological effects, which include the inhibition of key cancer survival proteins.

Q2: What are the known molecular targets of the FL118 compound series?

FL118, a camptothecin (B557342) analog, has demonstrated potent anticancer activity.[2] It selectively inhibits the expression of several anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2, in a p53-independent manner.[2][3] More recent studies have identified the oncoprotein DDX5 (p68) as a direct binding partner of FL118.[4][5] The binding of FL118 to DDX5 leads to its dephosphorylation and degradation, subsequently downregulating the expression of c-Myc and survivin.[4][5]

Signaling Pathway

Caption: (R)-FL118 signaling pathway.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of (R)-FL118 in aqueous buffer or media	Low aqueous solubility of the compound.	Use a co-solvent system. Prepare a high-concentration stock solution in 100% DMSO and dilute it into the final aqueous solution with vigorous mixing. Ensure the final DMSO concentration is compatible with your experimental system (typically <0.5%).[6] For in vivo studies, consider formulations with solubilizing agents like Tween-80 or cyclodextrins.[7]
Low in vitro efficacy	Poor cellular uptake or compound degradation.	Increase the incubation time or concentration of (R)-FL118. Ensure the compound is fully dissolved in the culture medium. Use freshly prepared solutions, as the lactone ring of camptothecin analogs can be unstable in aqueous solutions.
High variability in in vivo efficacy	Inconsistent bioavailability due to poor absorption.	Optimize the formulation and route of administration. For oral administration, consider lipid-based formulations or nano-suspensions to improve absorption.[8] Intravenous or intraperitoneal injections with appropriate vehicles can provide more consistent systemic exposure.[7]
Toxicity observed in animal models	Off-target effects or issues with the formulation vehicle.	Reduce the dose of (R)-FL118. Conduct a dose-response study to determine the maximum tolerated dose (MTD).[7] Evaluate the toxicity of the vehicle alone as a control group.

Experimental Protocols

In Vitro Stock Solution Preparation

For cellular assays, a concentrated stock solution of (R)-FL118 in a suitable organic solvent is necessary.

Materials:

• (R)-FL118 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Weigh the desired amount of (R)-FL118 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a stock concentration of 1-10 mg/mL.[6]

• Vortex the solution until the (R)-FL118 is completely dissolved. Gentle warming to 37°C may aid in dissolution.[6]

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vivo Formulation for Intraperitoneal (i.p.) Injection

This formulation has been used for the administration of FL118 in preclinical animal models.[7]

Materials:

• (R)-FL118 stock solution in DMSO (1 mg/mL)

• Tween-80

• Sterile saline (0.9% NaCl)

Procedure:

• Prepare the vehicle solution by mixing Tween-80 and saline. A common ratio is 10-20% Tween-80 in saline.[7]

• To prepare the final formulation, dilute the (R)-FL118 DMSO stock solution into the vehicle. For example, to achieve a final concentration of 0.05 mg/mL, dilute the 1 mg/mL stock 1:20. This would result in a final vehicle composition of 5% DMSO, 10-20% Tween-80, and 75-85% saline.[7]

• Vortex the final formulation thoroughly before administration to ensure a homogenous suspension.

In Vivo Formulation for Intravenous (i.v.) Injection

An intravenous formulation can improve the bioavailability and therapeutic index of FL118.[7]

Materials:

• (R)-FL118 powder

• DMSO

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile saline (0.9% NaCl)

Procedure:

• Dissolve the (R)-FL118 in DMSO to create a stock solution.

• In a separate tube, dissolve HP-β-CD in sterile saline. A typical concentration is 0.05-0.25% (w/v).[7]

• Slowly add the (R)-FL118 DMSO stock to the HP-β-CD solution while vortexing. The final formulation may contain approximately 5% DMSO.[7]

• The final concentration of (R)-FL118 can range from 0.1 to 0.5 mg/mL.[7]

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 4. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsjournal.com [ijpsjournal.com]

managing toxicity of (R)-FL118 in animal models

This technical support center is designed to assist researchers, scientists, and drug development professionals in managing the toxicity of (R)-FL118 in animal models. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during preclinical experiments.

Troubleshooting Guide

This guide provides solutions to specific issues that may arise during your in vivo studies with (R)-FL118.

Problem	Potential Cause	Suggested Solution
Unexpectedly high toxicity or mortality in animal models.	1. Improper Formulation: (R)-FL118 is poorly soluble in water. The use of a non-optimal formulation, such as one containing Tween 80 for intravenous administration, can lead to increased toxicity.[1][2] 2. Incorrect Dosing or Schedule: The maximum tolerated dose (MTD) of (R)-FL118 is highly dependent on the administration route and schedule.[3][4][5] 3. Animal Strain/Health Status: The health and strain of the animal model can influence drug tolerance.	1. Use a validated, clinically compatible formulation. For intravenous (i.v.) or oral administration, a Tween 80-free formulation is recommended to improve the therapeutic index.[3][4][6] 2. Consult the MTD tables below. Start with a lower dose and escalate as tolerated. The dosing schedule (e.g., weekly vs. daily) significantly impacts the MTD.[3][4][5] 3. Ensure animals are healthy and sourced from a reputable vendor. Monitor for any underlying health issues that could exacerbate toxicity.
Inconsistent anti-tumor efficacy.	1. Sub-optimal Formulation or Administration: As with toxicity, the formulation and route of administration can significantly impact drug delivery to the tumor and, therefore, efficacy.[3][4] 2. Tumor Model Variability: Different tumor xenograft models may exhibit varying sensitivity to (R)-FL118.[7][8] 3. Drug Resistance Mechanisms: Although (R)-FL118 can overcome resistance to irinotecan (B1672180) and topotecan (B1662842), some tumor models may have intrinsic or acquired resistance.[9][10][11]	1. Utilize the recommended i.v.-compatible or oral formulation for consistent bioavailability. [3][6][12] The i.v. route has shown to be highly effective.[3][4] 2. Characterize the expression of (R)-FL118 targets (e.g., survivin, Mcl-1, XIAP, cIAP2) in your tumor model.[7][8][13][14] Higher expression of these targets may correlate with better efficacy. 3. Consider the p53 status of your cancer model. (R)-FL118's efficacy is independent of p53 status, which is a key advantage.[7][15][14]
Animals experiencing severe diarrhea.	1. Mechanism of Action: Like other camptothecin (B557342) analogs, (R)-FL118 can induce diarrhea.[16][17] This is a known side effect.	1. Administer supportive care. This can include fluid and electrolyte replacement. 2. Consider prophylactic or therapeutic use of anti-diarrheal agents. Loperamide is commonly used to manage irinotecan-induced diarrhea and may be effective for (R)-FL118-induced diarrhea.[16][18][19][20] 3. Adjust the dose or schedule of (R)-FL118. A lower dose or less frequent administration may reduce the severity of this side effect.
Signs of hematopoietic toxicity (e.g., neutropenia).	1. Topoisomerase I Inhibition: The hematopoietic toxicity of (R)-FL118 is believed to be linked to its activity as a Topoisomerase I (Top1) inhibitor, similar to irinotecan and topotecan.[13]	1. Monitor complete blood counts (CBCs) regularly throughout the study to assess the degree of myelosuppression. 2. Implement dose adjustments or treatment breaks if severe neutropenia is observed. 3. Consider the use of supportive care agents such as granulocyte colony-stimulating factor (G-CSF) in cases of severe, prolonged neutropenia, as is sometimes done for irinotecan-induced neutropenia.

Frequently Asked Questions (FAQs)

Formulation and Administration

Q1: What is the recommended formulation for (R)-FL118 in animal models?

A1: For intravenous (i.v.) and oral administration, a Tween 80-free formulation is strongly recommended.[3][4] This formulation has been shown to significantly increase the maximum tolerated dose (MTD) and improve the therapeutic index compared to earlier Tween 80-containing formulations designed for intraperitoneal (i.p.) injection.[1][2][3][4] A detailed i.v. formulation includes (R)-FL118 (0.1-0.25 mg/ml), DMSO (5%), and hydroxypropyl-β-cyclodextrin (0.05-0.125%, w/v) in saline.[9]

Q2: Can (R)-FL118 be administered orally?

A2: Yes, (R)-FL118 is orally available, and clinically compatible oral formulations have been developed and tested in animal models, showing low toxicity and high efficacy.[6][12]

Q3: What are the key differences in toxicity between i.p. and i.v. administration?

A3: The i.v. administration of a Tween 80-free formulation allows for a 3- to 7-fold increase in the MTD compared to the i.p. administration of a Tween 80-containing formulation.[3][4] This results in a much better therapeutic index (TI) for the i.v. route (TI of 5-6) compared to the i.p. route (TI of 1.3-2).[3][4]

Toxicity Profile

Q4: What are the primary dose-limiting toxicities of (R)-FL118 in animals?

A4: The main toxicities are similar to other camptothecin analogs and include hematopoietic toxicity (neutropenia) and diarrhea.[13][16][21] However, (R)-FL118 generally has a more favorable toxicity profile.[7][22]

Q5: How does the toxicity of (R)-FL118 compare to irinotecan or topotecan?

A5: (R)-FL118 exhibits superior antitumor activity over irinotecan and topotecan and has a more favorable toxicity profile.[8][15][11][13] While it shares a similar mechanism for hematopoietic toxicity through Top1 inhibition, (R)-FL118 is a less potent Top1 inhibitor than SN-38 (the active metabolite of irinotecan), which may contribute to its improved safety.[7][9][13]

Q6: Are there any specific biomarkers to predict toxicity?

A6: While research is ongoing, there are no fully established biomarkers to predict (R)-FL118 toxicity. However, given the similarities to irinotecan, polymorphisms in genes like UGT1A1, which are associated with irinotecan toxicity, could be an area of investigation.[21]

Mechanism of Action

Q7: What is the primary mechanism of action of (R)-FL118's anti-tumor activity?

A7: (R)-FL118's anti-tumor efficacy stems from its ability to selectively inhibit the expression of multiple anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2.[3][4][7][8][13][14] This action is independent of the p53 tumor suppressor status.[7][15][14]

Q8: How does the mechanism of anti-tumor action relate to its toxicity?

A8: The primary anti-tumor mechanism (inhibition of anti-apoptotic proteins) is distinct from the primary mechanism of hematopoietic toxicity (Top1 inhibition).[13] The targeted anti-apoptotic proteins are overexpressed in cancer cells but are at low or undetectable levels in most normal tissues, which contributes to the favorable therapeutic window of (R)-FL118.[7]

Quantitative Data Summary

Table 1: Maximum Tolerated Doses (MTD) of (R)-FL118 in Mice

Formulation	Administration Route	Dosing Schedule	MTD (mg/kg)	Reference
Tween 80-containing	Intraperitoneal (i.p.)	daily x 5	0.2	[5]
Tween 80-containing	Intraperitoneal (i.p.)	q2d x 3	0.5	[5]
Tween 80-containing	Intraperitoneal (i.p.)	weekly x 4	1.5	[5]
Tween 80-free (i.v. compatible)	Intravenous (i.v.)	daily x 5	1.5	[5]
Tween 80-free (i.v. compatible)	Intravenous (i.v.)	q2d x 5	1.5 - 2.0	[5]
Tween 80-free (i.v. compatible)	Intravenous (i.v.)	weekly x 4	5.0	[5]

Table 2: Toxicology Study Summary in Rats and Dogs (Clinically Compatible Formulation)

Species	Study Type	Highest Non-Severely Toxic Dose (HNSTD) / MTD	Key Observations	Reference
Rat	Non-GLP MTD	MTD: 3.81 mg/kg (male), 4.77 mg/kg (female)	Mild, temporary adverse clinical signs at higher doses.	[6]
Dog	GLP Toxicology	HNSTD: 0.5 mg/kg	Favorable toxicity profile.	[6]

Experimental Protocols

Protocol 1: In Vivo Antitumor Efficacy Study in Xenograft Models

• Animal Model: Use 6- to 12-week-old female athymic nude mice (nu/nu) or SCID mice.[8]

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., SW620 colon cancer, FaDu head-and-neck cancer) into the flank of the mice. Allow tumors to reach a volume of 100-200 mm³.[6]

• Drug Preparation: Prepare (R)-FL118 in a sterile, i.v.-compatible, Tween 80-free formulation.[3][4][9] A typical vehicle control would be the formulation solution without (R)-FL118.[9]

• Drug Administration: Administer (R)-FL118 and vehicle control via the desired route (e.g., intravenous, oral gavage). Dosing and schedule should be based on the MTD data (see Table 1).[3][5][6] For example, a weekly x 4 schedule via i.v. injection.[3][4]

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor animal body weight 2-3 times per week as an indicator of toxicity.[8]

  • Observe animals for clinical signs of toxicity (e.g., lethargy, ruffled fur, diarrhea).

• Endpoint: The study can be concluded when tumors in the control group reach a predetermined maximum size, or after a set number of treatment cycles to assess for tumor regression and relapse.[8]

Protocol 2: MTD Determination in Mice

• Animal Model: Use healthy, non-tumor-bearing mice of a specific strain (e.g., BALB/c nude mice).[23]

• Drug Preparation: Prepare the specific formulation of (R)-FL118 to be tested (e.g., i.v.-compatible, Tween 80-free).

• Dose Escalation:

  • Divide mice into cohorts and administer escalating doses of (R)-FL118 according to a defined schedule (e.g., daily x 5).

  • Start with a dose known to be well-tolerated and increase it in subsequent cohorts.

• Toxicity Assessment:

  • Monitor mice daily for signs of toxicity, including body weight loss, changes in behavior, and mortality for at least 14 days after the last dose.

  • A significant (e.g., >20%) and prolonged body weight loss is often considered a sign of severe toxicity.

• MTD Definition: The MTD is typically defined as the highest dose that does not cause mortality, irreversible morbidity, or a prespecified level of body weight loss.

Visualizations

Caption: (R)-FL118's dual mechanism of action and toxicity.

Caption: Troubleshooting workflow for unexpected toxicity.

References

• 1. drugdiscoverytoday.com [drugdiscoverytoday.com]
• 2. sciencedaily.com [sciencedaily.com]
• 3. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An intravenous (i.v.) route-compatible formulation of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, improves FL118 antitumor efficacy and therapeutic index (TI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation [mdpi.com]
• 11. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 12. RePORT ⟩ RePORTER [reporter.nih.gov]
• 13. Topoisomerase I (Top1): a major target of FL118 for its antitumor efficacy or mainly involved in its side effects of hematopoietic toxicity? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 16. Managing Irinotecan-Induced Diarrhea: A Comprehensive Review of Therapeutic Interventions in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pogo.ca [pogo.ca]
• 19. cancercareontario.ca [cancercareontario.ca]
• 20. mdpi.com [mdpi.com]
• 21. Irinotecan toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 23. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing (R)-FL118 and Irinotecan Combination Therapy

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the combination of (R)-FL118 and irinotecan (B1672180). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary rationale for combining (R)-FL118 with irinotecan?

A1: The primary rationale is to overcome both inherent and acquired resistance to irinotecan.[1] Irinotecan is a prodrug that is converted to its active metabolite, SN-38, a topoisomerase I (Top1) inhibitor.[2][3] A major mechanism of clinical resistance to irinotecan is the upregulation of the drug efflux pump ABCG2 (also known as BCRP), which actively removes SN-38 from cancer cells.[1][4] (R)-FL118 is not a substrate for ABCG2 and can therefore bypass this resistance mechanism.[1][5] Furthermore, FL118 has distinct mechanisms of action, including the downregulation of key anti-apoptotic proteins like survivin, Mcl-1, XIAP, and cIAP2, and the inhibition of the homologous recombination DNA repair pathway, which can complement the DNA-damaging effects of irinotecan.[6][7][8]

Q2: Is (R)-FL118 a Topoisomerase I inhibitor like irinotecan?

A2: While (R)-FL118 is structurally a camptothecin (B557342) analogue, its primary mechanism of action is not the inhibition of Topoisomerase I.[4][5] Studies have shown that FL118 has significantly weaker Top1 inhibitory activity compared to SN-38.[4] Its potent anticancer effects are primarily attributed to the p53-independent downregulation of multiple anti-apoptotic proteins.[9] This mechanistic distinction is a key reason for its efficacy in irinotecan-resistant models.

Q3: What is the active form of irinotecan that should be used for in vitro experiments?

A3: For in vitro studies, it is essential to use SN-38, the active metabolite of irinotecan.[2] Irinotecan itself is a prodrug and shows very low activity in cell culture because most cancer cell lines lack the necessary enzymes (carboxylesterases) to efficiently convert it to SN-38.[2][5]

Q4: How does the p53 status of cancer cells affect the efficacy of FL118?

A4: The efficacy of FL118 is largely independent of p53 status.[9] It has been shown to effectively inhibit tumor growth and induce apoptosis in cancer cells with wild-type, mutant, or null p53.[9] This makes the combination potentially effective in a broader range of tumors, as p53 mutations are common in cancer and often contribute to resistance to conventional DNA-damaging agents.

Troubleshooting Guides

In Vitro Experiments

Issue 1: High IC50 values or lack of response to irinotecan/SN-38 in our cancer cell line.

• Possible Cause 1: High ABCG2 Expression. Your cell line may overexpress the ABCG2 efflux pump, leading to resistance.

  • Troubleshooting Step: Verify ABCG2 expression levels via Western blot or qRT-PCR. You can also test sensitivity to SN-38 in the presence of an ABCG2 inhibitor like Ko143. A significant decrease in IC50 in the presence of the inhibitor would confirm ABCG2-mediated resistance.[2]

• Possible Cause 2: Altered Topoisomerase I. Mutations in the TOP1 gene or reduced expression of the Topo I enzyme can confer resistance.

  • Troubleshooting Step: Sequence the TOP1 gene to check for known resistance mutations. Assess Topo I protein levels by Western blot.

• Possible Cause 3: Enhanced DNA Repair. The cell line may have highly efficient DNA damage repair (DDR) pathways, such as homologous recombination.

  • Troubleshooting Step: Assess the expression of key DDR proteins like RAD51. A recent study showed that FL118 can downregulate RAD51, suggesting a mechanism to overcome this form of resistance.[6][10]

Issue 2: Inconsistent results in combination studies (FL118 + SN-38).

• Possible Cause 1: Suboptimal Dosing Schedule. The sequence and timing of drug administration can significantly impact the outcome of combination therapies.

  • Troubleshooting Step: Test different schedules. While direct synergistic studies for FL118 and SN-38 are not widely published, studies with irinotecan and other agents suggest that sequential administration can be more effective than simultaneous treatment.[11] Consider pre-treating with one agent for a set period (e.g., 24 hours) before adding the second. A checkerboard assay with various concentrations and schedules is recommended to determine the optimal combination.

• Possible Cause 2: Drug Instability. SN-38 is known to be unstable in aqueous solutions.

  • Troubleshooting Step: Prepare fresh dilutions of SN-38 from a DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

In Vivo Xenograft Experiments

Issue 3: Tumors are not responding to irinotecan monotherapy in our xenograft model.

• Possible Cause 1: Acquired Resistance. Tumors can develop resistance to irinotecan over the course of treatment.

  • Troubleshooting Step: This is an expected outcome and the primary scenario where FL118 has shown high efficacy. Once tumors demonstrate resistance to irinotecan (i.e., they continue to grow despite treatment), switch the treatment to FL118. Published studies have shown that FL118 can effectively cause regression of tumors that have acquired resistance to irinotecan.[1][2]

• Possible Cause 2: Inadequate Dosing or Schedule. The dose or frequency of irinotecan administration may be insufficient.

  • Troubleshooting Step: A commonly used and clinically relevant schedule for irinotecan in mouse models is 100 mg/kg administered intraperitoneally (IP) once a week.[2] Ensure your dosing regimen is consistent with established protocols.

Issue 4: Toxicity observed in animals treated with the combination.

• Possible Cause 1: Additive Toxicities. Both agents can cause side effects, and their combination may enhance toxicity.

  • Troubleshooting Step: Reduce the dose of one or both agents. In a combination setting, it is often possible to use lower doses of each drug while still achieving a therapeutic effect. Monitor animal body weight closely as an indicator of toxicity. If animals lose more than 15-20% of their body weight, dose reduction is necessary.

• Possible Cause 2: Formulation Issues. Poor drug formulation can lead to inconsistent drug exposure and toxicity.

  • Troubleshooting Step: Ensure FL118 is properly formulated for in vivo use. A Tween 80-free formulation for intravenous (i.v.) or intraperitoneal (i.p.) administration has been described and shows a better toxicity profile.

Quantitative Data Summary

Table 1: In Vitro Efficacy (IC50) of FL118 and SN-38 in Colorectal Cancer (CRC) Cell Lines

Cell Line	Drug	IC50 Value	Notes
LOVO	FL118	1.05 nM	Parental, SN-38 sensitive
LOVO	SN-38	3.55 nM	Parental, SN-38 sensitive
HCT116	FL118	0.81 nM	Parental, SN-38 sensitive
HCT116	SN-38	1.63 nM	Parental, SN-38 sensitive
SW620	FL118	0.83 nM	Parental, SN-38 sensitive
SW620	SN-38	1.87 nM	Parental, SN-38 sensitive
LOVO SN38R	FL118	2.10 nM	Developed SN-38 Resistant
LOVO SN38R	SN-38	11.23 nM	Developed SN-38 Resistant

(Data sourced from a study on FL118's efficacy in overcoming irinotecan resistance)[12]

Table 2: Example In Vivo Dosing and Schedules for Xenograft Models

Drug	Dose	Route of Administration	Schedule	Model	Reference
Irinotecan	100 mg/kg	IP	Weekly	Human tumor xenografts (FaDu, SW620)	[2]
FL118	1.5 mg/kg	IP	Every other day for 5 doses (q2d x 5)	Irinotecan-resistant FaDu xenografts	[2]

| FL118 | 0.75 mg/kg | IP | Once weekly | SN-38 resistant LOVO xenografts |[6] |

Experimental Protocols

Cell Viability (MTT/CCK-8) Assay

This protocol is for determining the IC50 values of FL118 and SN-38, alone or in combination.

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of FL118 and SN-38 in complete culture medium from 1000x DMSO stocks. For combination studies, prepare a matrix of concentrations for both drugs.

• Treatment: Remove the overnight culture medium and replace it with 100 µL of medium containing the various drug concentrations. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified incubator with 5% CO₂.

• Assay:

  • For MTT Assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Carefully remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • For CCK-8 Assay: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance at 570 nm (MTT) or 450 nm (CCK-8) using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Use software like GraphPad Prism to calculate IC50 values. For combination studies, use software like CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy.

Western Blot Analysis for Apoptosis and Target Proteins

This protocol is for detecting changes in protein expression following treatment.

• Cell Treatment: Seed cells in 6-well plates. Once they reach 60-70% confluency, treat them with the desired concentrations of FL118, SN-38, or the combination for 24-48 hours.

• Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.

• SDS-PAGE and Transfer: Separate the proteins on a polyacrylamide gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with primary antibodies (e.g., anti-survivin, anti-RAD51, anti-cleaved PARP, anti-cleaved Caspase-3, anti-γH2AX, anti-Actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

In Vivo Xenograft Study in Immunocompromised Mice

This protocol outlines a study to evaluate the efficacy of FL118 in irinotecan-resistant tumors.

• Cell Implantation: Subcutaneously inject 1-3 x 10⁶ cancer cells (e.g., SW620, LOVO SN38R) into the flank of 6-8 week old SCID or nude mice.

• Tumor Growth and Grouping: Monitor tumor growth with calipers. When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, Irinotecan, FL118).

• Treatment Administration (Example for establishing resistance):

  • Irinotecan Group: Administer irinotecan at 100 mg/kg, IP, once weekly. Continue treatment until tumors show clear signs of resistance (i.e., tumor volume increases despite treatment).[2]

• Treatment Administration (FL118 for resistant tumors):

  • Once irinotecan resistance is established, switch the treatment to FL118 (e.g., 0.75 - 1.5 mg/kg, IP, on a schedule like q2d x 5 or weekly).[2][6]

  • Vehicle Group: Administer the corresponding vehicle solution on the same schedule.

• Monitoring: Monitor tumor volume, animal body weight, and overall health at least twice a week.

• Endpoint: Euthanize mice when tumors reach the predetermined endpoint (e.g., 1500-2000 mm³), or if signs of excessive toxicity (e.g., >20% body weight loss) are observed. Tumors can be harvested for downstream analysis (e.g., IHC, Western blot).

Visualizations

Signaling Pathways and Drug Mechanisms

Caption: Mechanisms of Irinotecan and FL118 action.

Experimental Workflow

References

• 1. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e-century.us [e-century.us]
• 4. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e-century.us [e-century.us]
• 6. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synergistic antitumor activity of irinotecan in combination with 5-fluorouracil in rats bearing advanced colorectal cancer: role of drug sequence and dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Large-Scale Synthesis of (R)-FL118

Welcome to the technical support center for the large-scale synthesis of (R)-FL118. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on the production of this promising anti-cancer compound.

Frequently Asked Questions (FAQs)

Q1: What is (R)-FL118 and why is the stereochemistry important?

(R)-FL118, also known as (20S)-10,11-methylenedioxy-camptothecin, is a potent camptothecin (B557342) analog with significant anti-tumor activity. The "(R)" or "(20S)" designation refers to the specific spatial arrangement of atoms at the C20 chiral center. This specific stereoisomer is responsible for the desired biological activity, making it crucial to synthesize the enantiomerically pure form for pharmaceutical applications.

Q2: What are the primary strategies for producing enantiomerically pure (R)-FL118 on a large scale?

There are two main approaches for the large-scale production of enantiomerically pure (R)-FL118:

• Stereoselective Synthesis: This method involves using chiral starting materials, catalysts, or auxiliaries to selectively produce the desired (R)-enantiomer. This is often the more cost-effective and efficient method for large-scale production as it avoids the generation of the unwanted (S)-enantiomer.

• Chiral Resolution: This approach involves the synthesis of a racemic mixture of (R)- and (S)-FL118, followed by separation of the two enantiomers. Preparative chiral chromatography is a common technique for this, though it can be less efficient and more costly on an industrial scale compared to a successful stereoselective synthesis.

Q3: What are the key starting materials for the synthesis of FL118?

The synthesis of FL118 typically involves the condensation of two key precursors:

• 6-amino-3-benzodioxole-5-carboxaldehyde: This is a substituted benzaldehyde (B42025) derivative.

• A tricyclic ketolactone synthon: This provides the core ring structure of the camptothecin molecule. For the synthesis of (R)-FL118, a chiral version of this synthon is required for a stereoselective route.

Q4: What are the main physicochemical challenges associated with FL118?

The most significant challenge is the poor water solubility of FL118. This impacts its formulation for in vivo and in vitro studies and can also complicate purification processes, particularly during workup and isolation steps where precipitation can be an issue.

Q5: Which analytical techniques are essential for quality control during the synthesis of (R)-FL118?

• Chiral High-Performance Liquid Chromatography (HPLC): This is the primary method for determining the enantiomeric purity (enantiomeric excess, ee) of (R)-FL118.

• Standard HPLC: Used to assess the chemical purity of intermediates and the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the synthesized compounds.

• Mass Spectrometry (MS): To confirm the molecular weight of the product and identify potential impurities.

Troubleshooting Guides

Synthesis & Purification

Problem: Low yield in the condensation reaction to form the FL118 core structure.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Reaction Conditions	Systematically optimize temperature, reaction time, and reactant concentrations. Small-scale trials are recommended before scaling up.
Impure Reactants or Solvents	Ensure the purity of starting materials and use dry solvents, as moisture can interfere with the reaction.
Inefficient Mixing	On a large scale, especially with slurries, ensure adequate agitation to maintain a homogeneous reaction mixture.
Product Degradation	The product might be unstable under prolonged heating. Monitor the reaction progress (e.g., by TLC or HPLC) to avoid degradation.

Problem: Formation of significant impurities during the synthesis.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Side Reactions	Analyze the impurity profile using LC-MS to identify the structures of byproducts. This can provide insights into the side reactions occurring.
Over-reaction or Incomplete Reaction	Tightly control reaction time and temperature. Monitor the consumption of starting materials.
Air or Moisture Sensitivity	If reactants or intermediates are sensitive, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

Chiral Separation

Problem: Poor separation of (R)- and (S)-FL118 enantiomers using preparative chiral HPLC.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Chiral Stationary Phase (CSP)	Screen a variety of CSPs. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often a good starting point for camptothecin analogs.
Suboptimal Mobile Phase	Optimize the mobile phase composition. For normal-phase chromatography, adjust the ratio of the non-polar solvent (e.g., hexane) to the alcohol modifier (e.g., isopropanol (B130326) or ethanol).
Low Resolution at High Loading	Reduce the amount of sample loaded onto the column. Alternatively, explore alternative separation techniques like supercritical fluid chromatography (SFC), which can offer higher efficiency.
Temperature Fluctuations	Use a column oven to maintain a stable temperature, as temperature can significantly impact chiral recognition.

Quantitative Data Summary

The following tables provide example data to illustrate the optimization of the chiral separation of FL118.

Table 1: Screening of Chiral Stationary Phases (CSPs) for FL118 Enantiomer Separation

CSP Type	Mobile Phase	Resolution (Rs)	Notes
Cellulose-based (e.g., Chiralcel OD)	Hexane:Isopropanol (80:20)	1.2	Partial separation
Amylose-based (e.g., Chiralpak AD)	Hexane:Ethanol (70:30)	2.5	Good baseline separation
Zwitterionic (e.g., ZWIX(+))	Methanol with 0.1% TFA	0.8	Poor separation

Table 2: Optimization of Mobile Phase for Chiralpak AD Column

Hexane:Ethanol Ratio (v/v)	Flow Rate (mL/min)	Resolution (Rs)	Run Time (min)
80:20	1.0	2.8	25
70:30	1.0	2.5	18
60:40	1.0	2.1	12

Experimental Protocols

Protocol: Chiral HPLC Analysis of (R)-FL118

Objective: To determine the enantiomeric excess (ee) of a sample of (R)-FL118.

Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Chiral Column: Chiralpak AD-H (or equivalent amylose-based CSP)

• Mobile Phase: Hexane:Ethanol (70:30, v/v)

• Sample Solution: Dissolve ~1 mg of the FL118 sample in 10 mL of the mobile phase.

• Reference Standards: Enantiomerically pure (R)-FL118 and racemic FL118.

Procedure:

• System Equilibration: Equilibrate the Chiralpak AD-H column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Standard Injection: Inject 10 µL of the racemic FL118 standard to determine the retention times of the (R)- and (S)-enantiomers.

• Sample Injection: Inject 10 µL of the sample solution.

• Data Acquisition: Monitor the elution profile at a suitable wavelength (e.g., 254 nm) and record the chromatogram.

• Data Analysis:

  • Identify the peaks corresponding to the (R)- and (S)-enantiomers based on the retention times from the racemic standard.

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Visualizations

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: (R)-FL118 Dose-Response Curve Troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in generating accurate and reproducible dose-response curves for the novel anti-cancer agent (R)-FL118.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation with (R)-FL118, offering potential causes and solutions in a question-and-answer format.

Issue 1: The observed IC50 value for (R)-FL118 is significantly higher than published data.

• Question: My dose-response experiments are yielding IC50 values for (R)-FL118 that are much higher than what is reported in the literature. What could be the cause?

• Answer: Several factors can contribute to an unexpectedly high IC50 value. Consider the following possibilities:

  • Compound Solubility and Stability: (R)-FL118 has low aqueous solubility.[1] Precipitation of the compound during dilution into aqueous cell culture media is a common issue that will reduce the effective concentration.[1] Ensure the final DMSO concentration is kept low (typically ≤ 0.1%) to minimize solvent-induced artifacts.[1]

  • Cell Seeding Density: The initial number of cells plated can significantly impact the apparent IC50 value.[2] Inconsistent cell numbers at the start of the experiment can lead to variable results. It is crucial to optimize and maintain a consistent cell seeding density across all experiments.[2]

  • Drug Preparation: Always prepare fresh serial dilutions of (R)-FL118 from a DMSO stock solution for each experiment to avoid issues with compound degradation.[2] Avoid repeated freeze-thaw cycles of the stock solution.[2]

  • Incubation Time: The duration of cell exposure to (R)-FL118 can influence its cytotoxic effects. Most studies report incubation times of 48-72 hours for cell viability assays.[3]

Issue 2: The dose-response curve is not a classic sigmoidal shape.

• Question: My data points for the (R)-FL118 dose-response curve do not form a clear sigmoidal ("S"-shaped) curve. What could be wrong?

• Answer: An atypical dose-response curve can be due to several experimental variables:

  • Incomplete Curve: You may not have tested a wide enough range of concentrations to capture the full dose-response. Ensure your concentration range brackets the expected IC50 value and includes concentrations that produce both maximal and minimal effects.

  • Compound Precipitation: At higher concentrations, (R)-FL118 may precipitate out of the media, leading to a plateau or even a decrease in effect at the high end of your curve.[1] Visually inspect your drug dilutions for any signs of precipitation before adding them to the cells.[2]

  • Cell Health and Passage Number: Use cells that are in the exponential growth phase and are within a consistent and low passage number range to ensure a robust and reproducible response.[2]

Issue 3: High variability between replicate wells.

• Question: I am observing large error bars in my dose-response data, indicating high variability between my technical replicates. How can I improve this?

• Answer: High variability can obscure the true dose-response relationship. Here are some common causes and solutions:

  • Inconsistent Cell Plating: Uneven distribution of cells in the wells of a microplate is a frequent source of variability.[2] Ensure you have a homogenous cell suspension before and during plating.[2]

  • Edge Effects: The outer wells of a microplate are more prone to evaporation and temperature fluctuations, which can impact cell growth.[2] It is good practice to fill the perimeter wells with sterile media or PBS and not use them for experimental samples.[2]

  • Pipetting Errors: Inaccurate pipetting during serial dilutions or when adding reagents can introduce significant errors. Ensure your pipettes are calibrated and use proper pipetting techniques.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the properties and handling of (R)-FL118.

• Question 1: What is the primary mechanism of action of (R)-FL118?

  • Answer: (R)-FL118 is a novel camptothecin (B557342) analog that functions as a potent anti-cancer agent.[4][5] Its primary mechanism involves the selective inhibition of several anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2.[4][6] This inhibition occurs in a p53-independent manner, making it effective in cancers with mutated or null p53 status.[4][6] FL118 has also been shown to bind to the oncoprotein DDX5, leading to its degradation.[1]

• Question 2: How should I prepare (R)-FL118 for in vitro experiments?

  • Answer: For in vitro assays, (R)-FL118 should first be dissolved in high-quality, anhydrous DMSO to create a concentrated stock solution (e.g., 1-10 mM).[1] This stock solution should be stored at -20°C or -80°C. For experiments, create fresh serial dilutions of the DMSO stock in your cell culture medium immediately before use. To avoid precipitation, it is recommended to perform serial dilutions rather than a single large dilution.[1] Pre-warming the cell culture medium to 37°C may also help improve solubility.[1]

• Question 3: What is a typical concentration range to test for an initial dose-response curve?

  • Answer: (R)-FL118 is effective at sub-nanomolar to low nanomolar concentrations in many cancer cell lines.[3][4] A good starting point for a dose-response curve would be a wide range of concentrations, for example, from 0.01 nM to 1000 nM, using logarithmic dilutions. This will help to identify the IC50 value, which can then be explored with a narrower range of concentrations in subsequent experiments.

• Question 4: What are the downstream effects of (R)-FL118 treatment in cancer cells?

  • Answer: By inhibiting anti-apoptotic proteins, (R)-FL118 treatment leads to the induction of apoptosis, as evidenced by caspase-3 activation and PARP cleavage.[3][7] It can also cause G2/M cell cycle arrest.[8] In some cancer contexts, FL118 can inhibit key signaling pathways such as PI3K/AKT/mTOR and RAF/MEK/ERK.[1][5]

Quantitative Data Summary

Cell Line	Cancer Type	Reported IC50	Assay	Incubation Time
HCT-116	Colorectal Carcinoma	~10 nM	MTT	72 hours
SW-480	Colorectal Carcinoma	~1 nM	MTT	72 hours
LOVO	Colon Cancer	<10 nM	Cell Viability	48 hours
LS1034	Colon Cancer	<1 nM	Cell Viability	48 hours
HPAF-II	Pancreatic Cancer	Varies	Cell Viability	Not Specified
BxPC-3	Pancreatic Cancer	Varies	Cell Viability	Not Specified

Note: IC50 values can vary between laboratories and experiments due to differences in cell lines, passage numbers, and assay conditions.

Experimental Protocols

Protocol 1: In Vitro Cell Viability (MTT) Assay

• Cell Seeding: Plate cancer cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Drug Preparation: Prepare a 1000x stock solution of (R)-FL118 in DMSO. Immediately before use, perform serial dilutions in the appropriate cell culture medium to achieve the desired final concentrations.

• Treatment: Remove the overnight culture medium and add the medium containing the different concentrations of (R)-FL118. Include a vehicle control with the same final concentration of DMSO as the highest (R)-FL118 treatment.

• Incubation: Incubate the cells for the desired period (e.g., 48-72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of (R)-FL118 Target Proteins

• Cell Treatment: Seed cells in 6-well plates or larger culture dishes and treat with desired concentrations of (R)-FL118 for the specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA or Bradford assay.

• Sample Preparation: Prepare protein samples for electrophoresis by adding Laemmli sample buffer and boiling.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) and then incubate with primary antibodies against target proteins (e.g., Survivin, Mcl-1, XIAP, Caspase-3, PARP, and a loading control like β-actin or GAPDH).

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 4. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 5. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e-century.us [e-century.us]
• 7. researchgate.net [researchgate.net]
• 8. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation | MDPI [mdpi.com]

preventing degradation of (R)-FL118 in solution

Welcome to the technical support center for (R)-FL118. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of (R)-FL118 in solution, with a focus on preventing its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of (R)-FL118 degradation in solution?

A1: The primary cause of (R)-FL118 degradation is the hydrolysis of its active lactone ring.[1][2] (R)-FL118 is a camptothecin (B557342) analog, and like other compounds in this class, it contains an E-ring lactone that is essential for its anti-tumor activity.[3] This lactone ring is susceptible to hydrolysis under neutral to basic pH conditions (pH ≥ 7), which opens the ring to form an inactive, water-soluble carboxylate.[2][4] This process is reversible and pH-dependent.[5]

Q2: How does pH affect the stability of (R)-FL118 in solution?

A2: The stability of (R)-FL118 is highly pH-dependent.

• Acidic pH (below 5.5): The equilibrium favors the closed, active lactone form. The compound is most stable under these conditions.[2][4]

• Physiological pH (~7.4): An equilibrium exists between the active lactone and the inactive carboxylate form. Over time, a significant portion of the drug will convert to the inactive carboxylate form, reducing its efficacy.[1][4]

• Basic pH (above 9): The equilibrium strongly favors the inactive carboxylate form.[4]

Q3: What are the recommended solvents for dissolving (R)-FL118?

A3: (R)-FL118 has poor solubility in water.[6][7] The recommended solvent for creating stock solutions is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[8][9] It is crucial to use newly opened or properly stored anhydrous DMSO, as moisture can significantly reduce the solubility of the compound.[9]

Q4: How should I prepare and store (R)-FL118 stock solutions?

A4: To prepare a stock solution, dissolve (R)-FL118 powder in anhydrous DMSO. Gentle warming to 60°C and ultrasonication can aid dissolution.[8] Once dissolved, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[9] Store these aliquots as recommended in the table below.

Q5: My (R)-FL118 solution appears to have precipitated after dilution in aqueous media. What should I do?

A5: Precipitation upon dilution of a DMSO stock into aqueous buffers (like PBS or cell culture media) is common due to the poor aqueous solubility of (R)-FL118. To address this, consider the following:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is kept as high as is tolerable for your experiment (typically <0.5%) to help maintain solubility.

• Formulation Agents: For in vivo or some in vitro experiments, specific formulation vehicles are required. A common formulation involves a pre-mixture of PEG300 and Tween80 before the final addition of an aqueous solution.[9]

• Immediate Use: Always prepare final working dilutions immediately before use to minimize the time the compound spends in an aqueous environment where it can precipitate or degrade.[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of drug activity in cell culture experiments.	Lactone ring hydrolysis at physiological pH of the culture medium.	1. Prepare fresh dilutions of FL118 from a frozen DMSO stock immediately before each experiment. 2. Minimize the incubation time of the compound in the medium before adding it to the cells. 3. For longer experiments, consider replenishing the medium with freshly diluted FL118 periodically.
Precipitate forms in the vial during storage.	The solution was not fully dissolved initially, or absorbed moisture, reducing solubility.	1. Ensure the compound is fully dissolved during stock preparation, using warming and sonication if necessary.[8] 2. Use high-quality, anhydrous DMSO and store stock solutions with desiccant to prevent moisture absorption.[9] 3. Briefly warm and vortex the vial to try and redissolve the precipitate before use.
Inconsistent results between experiments.	1. Degradation due to improper storage or handling. 2. Use of different batches or sources of FL118. 3. Repeated freeze-thaw cycles of the stock solution.	1. Strictly follow storage and handling guidelines. Aliquot stock solutions to avoid freeze-thaw cycles.[9] 2. Always prepare working solutions fresh from a validated stock. 3. Record batch numbers and perform a quality control check (e.g., HPLC) if inconsistencies persist.
Low bioavailability or efficacy in animal studies.	1. Precipitation of the drug at the injection site. 2. Rapid conversion to the inactive carboxylate form in the bloodstream (physiological pH).	1. Use an appropriate formulation vehicle designed for poorly soluble drugs, such as a mix of DMSO, PEG300, Tween80, and saline, or a corn oil-based formulation.[9] 2. Prepare the formulation for injection immediately before administration.[9]

Data Presentation: Storage and Stability

Table 1: Recommended Storage Conditions for (R)-FL118

Form	Storage Temperature	Duration	Notes
Powder	-20°C	3 years	Store protected from light and moisture.[9]
Powder	4°C	2 years	For shorter-term storage.[8]
In DMSO	-80°C	1 year	Recommended for long-term storage of stock solutions.[9]

| In DMSO | -20°C | 1 month | Suitable for short-term storage. Avoid repeated freeze-thaw cycles.[8][9] |

Table 2: Solubility of (R)-FL118

Solvent	Concentration	Notes
DMSO	≥ 10.19 mM (4 mg/mL)	Warming and sonication may be required. Use anhydrous DMSO.[9]
Water	Insoluble	[9]

| Ethanol | Insoluble |[9] |

Experimental Protocols

Protocol 1: Preparation of (R)-FL118 Stock Solution

• Materials: (R)-FL118 powder, anhydrous DMSO, sterile microcentrifuge tubes or cryovials.

• Procedure: a. Equilibrate the (R)-FL118 powder vial to room temperature before opening to prevent moisture condensation. b. Weigh the desired amount of (R)-FL118 in a sterile environment. c. Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM). d. To aid dissolution, vortex the solution thoroughly. If needed, briefly warm the solution to 60°C or sonicate until all solid is dissolved.[8] e. Once fully dissolved, dispense the stock solution into single-use aliquots in sterile cryovials. f. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[9]

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

This protocol provides a general framework for assessing the stability of (R)-FL118 by separating the active lactone from the inactive carboxylate form. Specific parameters may need optimization.

• Objective: To quantify the percentage of (R)-FL118 remaining in its active lactone form over time in an aqueous solution.

• Materials:

  • (R)-FL118 DMSO stock solution

  • Phosphate-buffered saline (PBS), pH 7.4

  • C18 reverse-phase HPLC column

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Acetic Acid

  • Mobile Phase B: Acetonitrile with 0.1% TFA or Acetic Acid

  • HPLC system with UV detector (detection wavelength ~370-380 nm)

• Procedure: a. Prepare a working solution of (R)-FL118 by diluting the DMSO stock into PBS (pH 7.4) to a final concentration of ~10 µM. Ensure the final DMSO percentage is low (e.g., <1%). b. Immediately after preparation (t=0), inject an aliquot onto the HPLC system. c. Incubate the remaining working solution at a controlled temperature (e.g., 37°C). d. At subsequent time points (e.g., 1, 2, 4, 8, 24 hours), inject identical volumes onto the HPLC. e. Elute the compounds using a gradient, for example: 10% to 90% Mobile Phase B over 20 minutes. The lactone form is more hydrophobic and will have a longer retention time than the more polar carboxylate form. f. Monitor the elution profile at the detection wavelength.

• Data Analysis: a. Identify the peaks corresponding to the lactone and carboxylate forms. b. Calculate the area under the curve (AUC) for each peak at each time point. c. Determine the percentage of the lactone form remaining at each time point relative to the total peak area (lactone + carboxylate). d. Plot the percentage of the lactone form vs. time to determine the degradation kinetics.

Visualizations

References

• 1. Stability ring lactone study of camptothecin and irinotecan in artificial media and Human plasma | ASJP [asjp.cerist.dz]
• 2. scispace.com [scispace.com]
• 3. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Biophysical Insight of Camptothecin Biodistribution: Towards a Molecular Understanding of Its Pharmacokinetic Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Camptothecin analogues with enhanced antitumor activity at acidic pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]

selecting appropriate cancer cell lines for (R)-FL118 studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting appropriate cancer cell lines for (R)-FL118 studies. It includes troubleshooting guides and frequently asked questions to facilitate successful experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is (R)-FL118 and what is its primary mechanism of action?

(R)-FL118, also known as 10,11-(Methylenedioxy)-20(S)-camptothecin, is a potent, orally active analogue of camptothecin (B557342) with a multi-targeted mechanism of action.[1][2] Unlike traditional camptothecins that primarily inhibit topoisomerase 1 (Top1), FL118's main anti-cancer effects stem from its ability to inhibit the expression of several key anti-apoptotic proteins.[2][3] Its primary targets include:

• Inhibitor of Apoptosis Proteins (IAPs): FL118 selectively downregulates survivin, XIAP, and cIAP2.[2][4][5] Survivin is a key target, and its inhibition is central to FL118's activity.[2][6]

• Bcl-2 Family Proteins: The compound also inhibits the anti-apoptotic protein Mcl-1.[2][4][5]

• DDX5 (p68): FL118 binds to the oncoprotein DDX5, leading to its dephosphorylation and subsequent degradation. This action affects the expression of downstream targets like survivin and Mcl-1.[1][2][3]

This multi-pronged attack on cancer cell survival pathways contributes to its superior efficacy and ability to overcome drug resistance.[2]

Q2: What are the key factors to consider when selecting a cancer cell line for (R)-FL118 studies?

The selection of an appropriate cancer cell line is critical for obtaining meaningful results. Key factors to consider include:

• Expression of FL118 Target Proteins: Cell lines with high endogenous expression of survivin, Mcl-1, XIAP, and cIAP2 are generally more sensitive to FL118.[5][6][7] It is recommended to perform baseline protein expression analysis (e.g., Western blot) to characterize potential cell lines.

• p53 Status: FL118's activity is independent of the p53 tumor suppressor protein status. This means it can be effective in cancer cells with wild-type, mutant, or null p53.[4][8] This makes it a valuable agent for a broad range of cancers, as p53 mutations are common.

• Drug Resistance Profile: FL118 has shown efficacy in cell lines resistant to other chemotherapeutic agents, including irinotecan (B1672180) and topotecan.[9][10] It is not a substrate for common drug efflux pumps like P-glycoprotein (P-gp/MDR1) and breast cancer resistance protein (ABCG2/BCRP), allowing it to bypass this common resistance mechanism.[9][10]

• Cancer Type Relevance: Select cell lines that are representative of the cancer type you intend to study. FL118 has demonstrated activity across a range of cancers including colorectal, lung, pancreatic, and head and neck cancers.[3][6][11]

Q3: Which cancer cell lines have been previously used in (R)-FL118 studies and what is their relative sensitivity?

Several human cancer cell lines have been evaluated for their sensitivity to FL118. Generally, cell lines with higher survivin expression exhibit greater sensitivity.[6][7] The following table summarizes IC50 values for FL118 in various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference
HCT116	Colorectal	< 6.4
HT-29	Colorectal	~1-10
LOVO	Colorectal	Not Specified	[12]
LS1034	Colorectal	Not Specified	[12]
HCT-8	Colorectal	Not Specified	[13]
SW620	Colorectal	Not Specified	[13]
A549	Lung	100-300	[6]
H460	Lung	~1	[6]
HepG-2	Liver	< 6.4	[11]
MCF-7	Breast	< 6.4	[11]
HeLa	Cervical	> 1000	[11]
Panc-1	Pancreatic	Not Specified	[3]
2008	Ovarian	Not Specified	[13]
FaDu	Head and Neck	Not Specified	[13]

Note: IC50 values can vary depending on experimental conditions such as cell seeding density and assay duration.

Troubleshooting Guide

Issue 1: Low or no cytotoxic effect of (R)-FL118 on the selected cancer cell line.

• Possible Cause 1: Low expression of target proteins.

  • Troubleshooting: Verify the expression levels of survivin, Mcl-1, XIAP, and cIAP2 in your cell line using Western blot. Compare the expression to a known sensitive cell line as a positive control. If target expression is low, consider using a different cell line.

• Possible Cause 2: Incorrect drug concentration or preparation.

  • Troubleshooting: Ensure that the FL118 stock solution is prepared correctly in DMSO and that fresh dilutions are made for each experiment. Verify the final concentration in the cell culture medium. Perform a dose-response curve to determine the optimal concentration range.

• Possible Cause 3: Cell line specific resistance mechanisms.

  • Troubleshooting: While FL118 bypasses common drug efflux pumps, some cell lines may possess unique resistance mechanisms. If you suspect resistance, you can perform molecular profiling to analyze the expression and mutation status of key FL118 targets.

Issue 2: Inconsistent results between experiments.

• Possible Cause 1: Variability in cell seeding density.

  • Troubleshooting: Standardize your cell seeding protocol to ensure a consistent number of viable cells are seeded in each well for every experiment.

• Possible Cause 2: Degradation of (R)-FL118.

  • Troubleshooting: Prepare fresh dilutions of FL118 from the DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

• Possible Cause 3: Differences in incubation time.

  • Troubleshooting: The duration of FL118 treatment can significantly impact the observed cytotoxic effects. Use a consistent incubation time across all experiments.

Issue 3: (R)-FL118 precipitates in the cell culture medium.

• Possible Cause: Poor aqueous solubility of FL118.

  • Troubleshooting: This is a known issue with FL118.[14] To prevent precipitation:

    • Ensure the final DMSO concentration in the culture medium is as low as possible (ideally ≤ 0.1%), while still maintaining FL118 solubility.[14]

    • Perform serial dilutions of the DMSO stock in pre-warmed (37°C) culture medium.[14]

    • Gently vortex or mix the solution continuously during dilution.[14]

Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of (R)-FL118 on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[10]

• Drug Treatment: Treat the cells with serial dilutions of FL118 or a vehicle control (DMSO) for 48-72 hours.[10]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow viable cells to form formazan (B1609692) crystals.[10]

• Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[10]

2. Western Blot for Protein Expression Analysis

This protocol is used to determine the expression levels of FL118 target proteins.

• Cell Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate the protein lysates (20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies specific for survivin, Mcl-1, XIAP, cIAP2, DDX5, or a loading control (e.g., β-actin).[10]

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody.[10]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[10]

3. Flow Cytometry for Apoptosis (Annexin V/PI Staining)

This protocol is used to quantify apoptosis induced by (R)-FL118.

• Cell Treatment: Treat cancer cells with the desired concentration of FL118 for 24-48 hours.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 6. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e-century.us [e-century.us]
• 9. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 10. benchchem.com [benchchem.com]
• 11. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 14. benchchem.com [benchchem.com]

addressing variability in (R)-FL118 experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential variability in experimental results using (R)-FL118. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

Issue 1: High Variability in In Vitro IC50 Values

Question: We are observing significant well-to-well and experiment-to-experiment variability in our IC50 values for (R)-FL118 in cancer cell lines. What are the potential causes and solutions?

Answer: Variability in IC50 values is a common challenge and can stem from several factors related to the compound's properties and experimental procedures. Here’s a systematic guide to troubleshoot this issue:

Potential Causes & Troubleshooting Steps:

Factor	Potential Cause	Recommended Solution
Compound Solubility	(R)-FL118 has poor aqueous solubility and may precipitate when diluted in cell culture media.[1]	- Solvent: Use dimethyl sulfoxide (B87167) (DMSO) to prepare stock solutions.[1] - Final DMSO Concentration: Ensure the final DMSO concentration in your assay is consistent and ideally below 0.5% to minimize solvent-induced toxicity. Run a vehicle control with the same DMSO concentration. - Dilution Method: Perform serial dilutions of the DMSO stock in pre-warmed (37°C) cell culture medium. Add the diluted compound to the cells immediately after preparation. Vortex gently during dilution.[1] - Visual Inspection: Before adding to cells, visually inspect the diluted compound for any signs of precipitation.
Cell Seeding Density	Inconsistent cell numbers at the time of treatment can lead to variable results.	- Cell Counting: Use a hemocytometer or an automated cell counter to ensure accurate cell numbers. - Seeding Uniformity: Ensure even cell distribution in the wells by gentle swirling of the plate after seeding. Allow cells to adhere and stabilize for 12-24 hours before treatment.
Drug Preparation	Inaccurate dilutions or degradation of the compound.	- Fresh Dilutions: Prepare fresh dilutions of (R)-FL118 from the stock solution for each experiment. - Stock Solution Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.
Assay Duration	The incubation time with (R)-FL118 can significantly impact the observed cytotoxic effect.	- Standardize Incubation Time: Use a consistent incubation period (e.g., 48 or 72 hours) across all experiments for a given cell line.
Cell Line Health & Passage Number	Changes in cell physiology due to high passage number or stress can alter drug sensitivity.	- Passage Number: Use cells within a consistent and low passage number range. - Cell Viability: Ensure cells are healthy and have high viability (>95%) before seeding.

Experimental Workflow for Troubleshooting IC50 Variability

A workflow for troubleshooting IC50 variability.

Issue 2: Inconsistent In Vivo Antitumor Efficacy

Question: We are observing inconsistent tumor growth inhibition in our mouse xenograft models treated with (R)-FL118. What could be the reasons?

Answer: In vivo studies introduce additional layers of complexity. Variability in antitumor efficacy can be attributed to formulation, administration route, and the tumor model itself.

Potential Causes & Troubleshooting Steps:

Factor	Potential Cause	Recommended Solution
Drug Formulation & Administration	Poor bioavailability due to improper formulation for the chosen administration route.	- Intraperitoneal (i.p.) Injection: A common formulation involves dissolving (R)-FL118 in DMSO, then diluting in saline with Tween-80.[1] - Intravenous (i.v.) Injection: A Tween 80-free formulation using hydroxypropyl-β-cyclodextrin (HP-β-CD) is recommended to improve solubility and therapeutic index.[1][2] - Oral Administration: (R)-FL118 is orally available.[3][4] Ensure consistent formulation and gavage technique. - Fresh Preparation: Prepare the formulation fresh for each injection day.
Tumor Model Heterogeneity	Different tumor xenograft models can have inherent differences in their sensitivity to (R)-FL118.	- Cell Line Choice: Select a cell line with known in vitro sensitivity to (R)-FL118. - Tumor Establishment: Ensure tumors reach a consistent size before randomizing animals into treatment groups.
Animal Health & Husbandry	Variability in animal health and stress levels can impact treatment outcomes.	- Acclimatization: Allow sufficient time for animals to acclimatize to the facility. - Health Monitoring: Regularly monitor animal weight and overall health. Body weight loss is an expected but reversible side effect of FL118 treatment.[5]
Dosing Schedule & Amount	Inconsistent dosing can lead to variable drug exposure.	- Accurate Dosing: Calibrate pipettes and ensure accurate calculation of the dose based on individual animal weight. - Consistent Timing: Administer the drug at the same time each day according to the planned schedule.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (R)-FL118?

(R)-FL118 is a novel camptothecin (B557342) analogue that exhibits a multi-targeted mechanism of action.[6] Unlike traditional camptothecins that primarily inhibit topoisomerase 1 (Top1), (R)-FL118's main anticancer activity is independent of Top1 inhibition.[5] Its primary mechanism involves binding to the oncoprotein DDX5 (p68), leading to its dephosphorylation and degradation.[1][7][8] This, in turn, leads to the downregulation of several key anti-apoptotic proteins, including:

• Inhibitor of Apoptosis Proteins (IAPs): Survivin, XIAP, and cIAP2.[4][6][9][10]

• Bcl-2 Family Proteins: Mcl-1.[6][10]

By inhibiting these survival proteins, (R)-FL118 induces apoptosis in cancer cells.[1]

Signaling Pathway of (R)-FL118

(R)-FL118 binds to and promotes the degradation of DDX5, leading to the downregulation of multiple anti-apoptotic proteins and the induction of apoptosis.

Q2: What is the recommended solvent for preparing (R)-FL118 stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing (R)-FL118 stock solutions for in vitro use.[1] Stock solutions can be prepared at concentrations such as 1 mg/mL or 4 mg/mL.[1][4] It is crucial to use high-quality, anhydrous DMSO to prevent precipitation of the compound.[1]

Q3: Is (R)-FL118 effective against drug-resistant cancer cells?

Yes, several studies have shown that (R)-FL118 can overcome resistance to other chemotherapeutic agents. Unlike irinotecan (B1672180) and topotecan (B1662842), (R)-FL118 is not a substrate for the ABCG2 drug efflux pump, which is a common mechanism of drug resistance.[2][10][11][12] This allows (R)-FL118 to maintain its efficacy in cancer cells that have developed resistance through the upregulation of ABCG2.[2]

Q4: What are the key differences between (R)-FL118 and other camptothecins like irinotecan and topotecan?

While structurally similar to other camptothecins, (R)-FL118 has several key differences:

• Mechanism of Action: (R)-FL118's primary activity is the inhibition of anti-apoptotic proteins via DDX5, whereas irinotecan and topotecan are primarily Top1 inhibitors.[5][6][10]

• Potency: (R)-FL118 often shows superior antitumor efficacy at lower concentrations compared to irinotecan and topotecan.[5]

• Drug Resistance: (R)-FL118 can bypass resistance mechanisms mediated by the ABCG2 efflux pump.[2][10][12]

Experimental Protocols

Protocol 1: In Vitro Cell Viability (IC50) Determination using MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density for the specific cell line and allow them to attach overnight in a 37°C, 5% CO2 incubator.

• Drug Preparation:

  • Prepare a 10 mM stock solution of (R)-FL118 in anhydrous DMSO.

  • On the day of the experiment, perform serial dilutions of the stock solution in pre-warmed (37°C) complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Cell Treatment: Remove the overnight culture medium and replace it with the medium containing the various concentrations of (R)-FL118. Include wells with vehicle control (medium with the same final DMSO concentration) and untreated cells.

• Incubation: Incubate the plate for a standardized period (e.g., 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours until formazan (B1609692) crystals form.

  • Solubilize the formazan crystals using a solubilization solution (e.g., DMSO or a detergent-based solution).

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 2: Western Blot Analysis of (R)-FL118 Target Proteins

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with the desired concentrations of (R)-FL118 and a vehicle control for the specified time (e.g., 24 or 48 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge at high speed at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Sample Preparation: Mix the protein lysate with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., Survivin, Mcl-1, XIAP, DDX5) and a loading control (e.g., β-actin, GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Quantitative Data Summary

Table 1: Comparative IC50 Values of (R)-FL118 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (ng/mL)
B16	Melanoma	392.7
MCF-7	Breast Cancer	32.53
HS578T	Breast Cancer	129.3
DU145	Prostate Cancer	138.7
MPC3	Prostate Cancer	92.51
SH-SY5Y	Neuroblastoma	24.19 nM (~9.5 ng/mL)[7]

Data compiled from publicly available information.[13] IC50 values can vary based on experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RePORT ⟩ RePORTER [reporter.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. e-century.us [e-century.us]
• 11. mdpi.com [mdpi.com]
• 12. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

(S)-FL118 Demonstrates Superior Antitumor Efficacy Over its (R)-Enantiomer

New research indicates that the (S) configuration of the novel anti-cancer agent FL118 is critical for its potent antitumor activity. Comparative studies reveal that (S)-FL118 is significantly more effective at inhibiting cancer cell growth and the expression of key survival proteins than its racemic mixture, FL113, which contains both (S) and (R) enantiomers.

FL118, also known as 10,11-(Methylenedioxy)-20(S)-camptothecin, is a promising investigational drug that has shown significant efficacy in preclinical cancer models. Its primary mechanism of action involves the inhibition of several anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2, leading to cancer cell death.[1][2] A pivotal aspect of its potent activity lies in its specific three-dimensional structure, or stereochemistry.

A study directly comparing the antitumor activity of the pure (S)-enantiomer (FL118) with its racemic counterpart (FL113) found that the steric configuration of FL118 is crucial for its superior efficacy.[1][3] The pure (S)-FL118 was found to be much more effective in inhibiting the expression of survivin, Mcl-1, and cIAP2, both in laboratory cell cultures and in animal models, when compared to the racemic mixture.[1][3] This strongly suggests that the (R)-enantiomer of FL118 is significantly less active.

In Vitro Efficacy: (S)-FL118 vs. Racemic Mixture (FL113)

Cell Line	Cancer Type	(S)-FL118 IC50 (nM)	Racemic FL118 (FL113)	Reference
HCT-116	Colorectal Carcinoma	< 6.4	Less effective than (S)-FL118	[4]
MCF-7	Breast Carcinoma	< 6.4	Less effective than (S)-FL118	[4]
HepG2	Liver Carcinoma	< 6.4	Less effective than (S)-FL118	[4]
A549	Lung Carcinoma	8.94 ± 1.54	Not Available	[5]
MDA-MB-231	Breast Carcinoma	24.73 ± 13.82	Not Available	[5]
RM-1	Mouse Prostate Carcinoma	69.19 ± 8.34	Not Available	[5]

In Vivo Antitumor Activity

Animal studies have further corroborated the superior efficacy of (S)-FL118. In human tumor xenograft models, (S)-FL118 demonstrated a greater ability to suppress tumor growth and inhibit the expression of its target proteins compared to the racemic mixture FL113.[1][3]

Mechanism of Action: A Multi-Targeted Approach

(S)-FL118 exerts its potent anticancer effects through a multi-pronged attack on cancer cell survival pathways. A key molecular target is the DEAD-box helicase 5 (DDX5), an oncoprotein.[6][7] (S)-FL118 binds to DDX5, leading to its dephosphorylation and subsequent degradation.[6][7] This, in turn, disrupts the expression of downstream targets that are critical for cancer cell survival and proliferation, including:

• Inhibitor of Apoptosis Proteins (IAPs): Survivin, XIAP, and cIAP2.[2]

• Bcl-2 Family Proteins: Mcl-1.[2]

• Other Oncogenic Proteins: c-Myc and mutant Kras.[7]

This multi-targeted approach contributes to the high efficacy of (S)-FL118 and its ability to overcome drug resistance.

Signaling pathway of (S)-FL118 leading to cancer cell death.

Experimental Protocols

In Vitro Cell Viability (MTT Assay)

This protocol is used to determine the concentration of a substance that inhibits cell growth by 50% (IC50).

• Cell Seeding: Cancer cells are plated in 96-well plates at an optimal density and allowed to attach overnight.

• Drug Preparation: A stock solution of the test compound (e.g., (S)-FL118) is prepared in DMSO and then serially diluted in cell culture medium to the desired concentrations.

• Treatment: The culture medium is replaced with the medium containing different concentrations of the test compound. A vehicle control (DMSO) is also included.

• Incubation: Cells are incubated with the compound for a specified period (e.g., 72 hours).

• MTT Addition: MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured using a microplate reader.

• Data Analysis: Cell viability is calculated relative to the vehicle control, and the IC50 value is determined.

Workflow for determining cell viability using the MTT assay.

Western Blot Analysis of Target Proteins

This technique is used to detect and quantify specific proteins in a sample.

• Cell Lysis: Cells treated with the test compound are washed and then broken open (lysed) using a buffer to release their proteins.

• Protein Quantification: The total protein concentration in each sample is measured to ensure equal loading.

• SDS-PAGE: The protein samples are separated by size using gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane.

• Blocking: The membrane is treated with a blocking solution to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies that specifically bind to the target proteins (e.g., survivin, Mcl-1, XIAP, cIAP2, DDX5) and a loading control protein (e.g., actin). This is followed by incubation with a secondary antibody that binds to the primary antibody and is linked to a detectable marker.

• Detection: The signal from the secondary antibody is detected, revealing the presence and quantity of the target proteins.

In Vivo Human Tumor Xenograft Model

This protocol evaluates the antitumor efficacy of a compound in a living organism.

• Cell Implantation: Human cancer cells are injected under the skin of immunocompromised mice.

• Tumor Growth: The tumors are allowed to grow to a specific size.

• Treatment: The mice are treated with the test compound (e.g., (S)-FL118 or FL113) or a vehicle control according to a predetermined schedule and route of administration (e.g., intraperitoneal or oral).

• Tumor Monitoring: Tumor size and animal well-being are monitored regularly.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., Western blot or immunohistochemistry) to assess the effect of the compound on target proteins within the tumor tissue.

Conclusion

The available evidence strongly indicates that the (S)-enantiomer of FL118 is the biologically active form responsible for its potent anticancer properties. The superior efficacy of (S)-FL118 over its racemic mixture highlights the importance of stereochemistry in drug design and development. Further investigation into the specific activity of the purified (R)-enantiomer would provide a more complete understanding of the structure-activity relationship of this promising therapeutic agent.

References

• 1. Antitumor activity of FL118, a survivin, Mcl-1, XIAP, and cIAP2 selective inhibitor, is highly dependent on its primary structure and steric configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)-10,11-Methylenedioxy-Camptothecin Heterocyclic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (R)-FL118 and Other Camptothecin Analogs for Cancer Research

In the landscape of oncology research and drug development, camptothecin (B557342) analogs have long been a cornerstone of chemotherapy. However, the emergence of novel derivatives with distinct mechanisms of action necessitates a careful evaluation of their therapeutic potential. This guide provides an objective comparison of (R)-FL118, a promising next-generation camptothecin analog, with the established drugs irinotecan (B1672180) and topotecan (B1662842). We present a comprehensive analysis of their mechanisms of action, preclinical efficacy, and resistance profiles, supported by experimental data to inform researchers, scientists, and drug development professionals.

Differentiated Mechanisms of Action: Beyond Topoisomerase I Inhibition

While traditional camptothecin analogs like irinotecan and topotecan primarily exert their cytotoxic effects by inhibiting topoisomerase I (Top1), (R)-FL118 showcases a multi-targeted approach that sets it apart.[1] Although structurally related to camptothecins, the predominant anti-cancer activity of FL118 is not reliant on Top1 inhibition.[1]

Irinotecan and Topotecan: These agents bind to the Top1-DNA complex, trapping the enzyme and preventing the re-ligation of single-strand breaks.[2] This leads to the accumulation of DNA damage, particularly during the S-phase of the cell cycle, ultimately triggering apoptosis.[2] Irinotecan itself is a prodrug that is metabolized to its more potent active form, SN-38.[2]

(R)-FL118: In contrast, FL118's primary mechanism involves the selective downregulation of key anti-apoptotic proteins, including Survivin, Mcl-1, X-linked inhibitor of apoptosis protein (XIAP), and cellular inhibitor of apoptosis protein 2 (cIAP2).[1][3] This inhibition of multiple survival pathways contributes to its potent pro-apoptotic activity, which is notably independent of the tumor suppressor p53 status.[3] Recent studies have also identified the oncoprotein DDX5 as a direct target of FL118, leading to its degradation and the subsequent downregulation of its downstream targets.[1]

Preclinical Performance: A Head-to-Head Comparison

Preclinical studies have consistently demonstrated the superior anti-tumor efficacy of (R)-FL118 compared to irinotecan and topotecan in a variety of cancer models.

In Vitro Cytotoxicity

FL118 exhibits significantly greater potency in inhibiting cancer cell growth across numerous cell lines, with IC50 values often in the nanomolar range.[4] In comparative assays, FL118 was found to be approximately 25-fold more effective at inhibiting colon cancer cell growth than topotecan.[3]

Cell Line	Cancer Type	(R)-FL118 IC50 (nM)	SN-38 IC50 (nM)	Topotecan IC50 (nM)
HCT-116	Colorectal Carcinoma	< 6.4	~5-10	Not Reported
SW620	Colorectal Carcinoma	< 6.4	~8	Not Reported
FaDu	Head and Neck Cancer	Not Reported	Not Reported	Not Reported
A549	Lung Carcinoma	8.94 ± 1.54	Not Reported	Not Reported
MDA-MB-231	Breast Carcinoma	24.73 ± 13.82	Not Reported	Not Reported

Note: Direct side-by-side IC50 comparisons in the same study are limited. The data presented is a compilation from multiple sources to provide a representative comparison.

In Vivo Anti-Tumor Efficacy

In human tumor xenograft models, (R)-FL118 has demonstrated the ability to induce complete tumor regression and overcome resistance to both irinotecan and topotecan.[4][5] In a model of irinotecan-resistant colorectal cancer, FL118 treatment resulted in a nearly 40% reduction in tumor size.[6]

Cancer Model	Treatment	Dose & Schedule	Tumor Growth Inhibition	Reference
Irinotecan-Resistant HCT116-SN50 Xenograft	(R)-FL118	1.5 mg/kg, weekly IP	Superior to irinotecan	[5]
Irinotecan-Resistant H460 Xenograft	(R)-FL118	1.5 mg/kg, weekly IP	Superior to irinotecan	[5]
LOVO SN38R Xenograft	(R)-FL118	0.75 mg/kg, weekly	~40% tumor size reduction	[6]
FaDu Head & Neck Xenograft	(R)-FL118	1.5 mg/kg, i.v., q2d x 5	Tumor elimination	[7]
SW620 Colon Xenograft	(R)-FL118	1.5 mg/kg, i.v., q2d x 5	Tumor elimination	[7]

Overcoming Drug Resistance: A Key Advantage of (R)-FL118

A significant limitation of irinotecan and topotecan is the development of drug resistance, often mediated by the overexpression of ATP-binding cassette (ABC) transporters like P-glycoprotein (P-gp/MDR1) and breast cancer resistance protein (BCRP/ABCG2).[8] These efflux pumps actively transport the drugs out of cancer cells, reducing their intracellular concentration and efficacy.

(R)-FL118 has been shown to not be a substrate for P-gp and ABCG2, allowing it to bypass this common mechanism of resistance.[3] This characteristic contributes to its ability to effectively eliminate tumors that have acquired resistance to irinotecan and topotecan.[4]

Pharmacokinetic Profile

Pharmacokinetic studies in mice have revealed that (R)-FL118 is rapidly cleared from the bloodstream but effectively accumulates in tumor tissues with a long retention half-life.[9] This favorable pharmacokinetic profile likely contributes to its high efficacy and potentially lower systemic toxicity.

Parameter	(R)-FL118 (in FaDu Tumor)	SN-38 (in mouse plasma)
T1/2 (half-life)	22.8 hours	~6.38 hours
Tmax (time to max concentration)	4.0 hours	~1 hour (post-irinotecan infusion)
Cmax (max concentration)	100.2 ng/g	Varies with irinotecan dose
AUC (area under the curve)	2806.7 hr*ng/g	Varies with irinotecan dose

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by (R)-FL118 and a general experimental workflow for its evaluation.

FL118 Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Item - Comparison of antitumor efficacy and toxicity (body weight loss) of FL118 with irinotecan in a SCID mouse model of human primary head and neck tumor (17073)-established xenograft. - Public Library of Science - Figshare [plos.figshare.com]
• 3. Determinants of the cytotoxicity of irinotecan in two human colorectal tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Clinical pharmacokinetics of irinotecan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential activity of topotecan, irinotecan and SN-38 in fresh human tumour cells but not in cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DOT Language | Graphviz [graphviz.org]
• 9. researchgate.net [researchgate.net]

Validating the Survivin-Inhibitory Activity of (R)-FL118: A Comparative Guide

(R)-FL118 is a novel and potent small molecule inhibitor of survivin, a protein critically involved in regulating apoptosis and cell division.[1] Its unique multi-targeting capabilities and ability to overcome common drug resistance mechanisms make it a promising candidate in oncology research.[2] This guide provides an objective comparison of (R)-FL118 with alternative compounds, supported by experimental data and detailed protocols for key validation assays.

Mechanism of Action: Beyond Survivin Inhibition

(R)-FL118, a synthetic analogue of camptothecin (B557342), was identified through high-throughput screening for its ability to suppress the survivin gene promoter.[3] While it is a potent inhibitor of survivin expression, its anticancer activity stems from a broader mechanism.[3] The primary target of FL118 has been identified as the oncoprotein DDX5 (also known as p68), a master regulator of multiple oncogenic pathways.[4][5] By binding to, dephosphorylating, and promoting the proteasomal degradation of DDX5, FL118 indirectly suppresses the expression of several key cancer-promoting proteins, including:[5][6]

• Inhibitor of Apoptosis (IAP) Family: Survivin, XIAP, and cIAP2.

• Bcl-2 Family: Mcl-1.

• Other Oncoproteins: c-Myc and mutant KRAS.

This multi-pronged attack on cancer cell survival pathways distinguishes FL118 from agents that target survivin alone. Furthermore, its activity is largely independent of the p53 tumor suppressor status, a common mutation in cancer that often confers drug resistance.

dot

Caption: FL118 binds to and degrades DDX5, leading to reduced expression of multiple anti-apoptotic and oncogenic proteins.

Performance Comparison: (R)-FL118 vs. Alternatives

The efficacy of (R)-FL118 has been benchmarked against both its structural parent class (camptothecins) and other survivin-targeting agents.

Comparison with Camptothecin Analogues (SN-38)

SN-38 is the active metabolite of irinotecan (B1672180), a standard chemotherapy agent and topoisomerase I inhibitor.[7] While structurally similar, (R)-FL118 exhibits superior performance in several key areas.

• Potency: (R)-FL118 consistently demonstrates lower IC50 values (the concentration required to inhibit 50% of cell growth) than SN-38 across various cancer cell lines, indicating higher potency.[8]

• Drug Resistance: Irinotecan and other camptothecins are substrates for the ABCG2/BCRP efflux pump, a protein that actively removes drugs from cancer cells, leading to resistance.[2] (R)-FL118 is not a substrate for this pump and has been shown to effectively eliminate tumors that have acquired resistance to irinotecan and topotecan (B1662842).[2]

Comparison with Other Survivin Inhibitors (YM155)

YM155 (sepantronium bromide) is another well-characterized small molecule inhibitor that suppresses survivin expression at the transcriptional level.[9]

• Potency: Both (R)-FL118 and YM155 show potent cytotoxic activity in the nanomolar range against a variety of cancer cell lines. Direct comparative studies across a broad, identical panel of cell lines are limited, but available data suggest both are highly effective.

• Mechanism: While YM155's primary described mechanism is the transcriptional suppression of survivin, (R)-FL118's activity is mediated through the upstream master regulator DDX5, affecting a wider array of anti-apoptotic and oncogenic proteins.[5][6]

Data Presentation: In Vitro Cytotoxicity

The following tables summarize the half-maximal inhibitory concentration (IC50) values for (R)-FL118 and comparator compounds in various human cancer cell lines. Lower values indicate greater potency.

Table 1: IC50 Values of (R)-FL118 in Various Cancer Cell Lines

Cell Line	Cancer Type	(R)-FL118 IC50 (nM)
HCT-116	Colorectal	< 6.4[10]
MCF-7	Breast	< 6.4[10]
HepG-2	Liver	< 6.4[10]
ES-2	Ovarian	Lower than SK-O-V3[11]
SK-O-V3	Ovarian	Dose-dependent inhibition[11]
A549	Lung	Significant cytotoxicity at 1-1000 nM[12]
MDA-MB-231	Breast	Significant cytotoxicity at 1-1000 nM[12]

Table 2: Comparative IC50 Values of YM155

Cell Line	Cancer Type	YM155 IC50 (nM)
DU145	Prostate	8.3[9]
PC3	Prostate	3.3[9]
CHLA-255	Neuroblastoma	8[13]
NGP	Neuroblastoma	9[13]
SK-N-AS	Neuroblastoma	3.55[14]

Table 3: Comparative IC50 Values of SN-38

Cell Line	Cancer Type	SN-38 IC50 (µg/mL)
MCF-7	Breast	0.708[15]
HepG2	Liver	0.683[15]
HT1080	Fibrosarcoma	0.104[15]
KM12C	Colon	Decreased survivin expression[16]
KM12L4a	Colon	Decreased survivin expression[16]
(Note: SN-38 IC50 values are often reported in µg/mL; 1 µg/mL of SN-38 is approximately 2548 nM)

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of inhibitor activity.

dot

Caption: A typical workflow for validating a survivin inhibitor from initial screening to in vivo efficacy studies.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of viability.[17]

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.[17]

• Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well. Allow cells to attach for 24 hours.

  • Treatment: Treat cells with a range of concentrations of the inhibitor ((R)-FL118, YM155, etc.) and a vehicle control (e.g., DMSO).

  • Incubation: Incubate for the desired time period (e.g., 48-72 hours).

  • MTT Addition: Add 10-20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C until purple precipitate is visible.[11]

  • Solubilization: Carefully remove the medium and add 100-200 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

  • Measurement: Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot for Protein Expression

This technique is used to detect and quantify the levels of specific proteins (e.g., Survivin, DDX5, XIAP) in cell lysates.[2]

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then probed with antibodies specific to the target protein.

• Protocol:

  • Sample Preparation: Treat cells with the inhibitor for a specified time (e.g., 24-48 hours). Lyse the cells in RIPA buffer to extract total protein.[2]

  • Quantification: Determine protein concentration using a BCA assay.

  • Gel Electrophoresis: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and separate by electrophoresis.[18]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour to prevent non-specific antibody binding.[2]

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-survivin) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add an ECL chemiluminescent substrate and visualize the protein bands using an imaging system. Use a loading control (e.g., β-actin) to ensure equal protein loading.[2]

Survivin Promoter Luciferase Reporter Assay

This assay is used to measure the transcriptional activity of the survivin promoter.[19]

• Principle: A reporter construct containing the survivin promoter sequence linked to a luciferase gene is introduced into cells. When the promoter is active, luciferase is produced. The amount of light generated upon addition of a luciferin (B1168401) substrate is proportional to the promoter's activity.[20]

• Protocol:

  • Transfection: Co-transfect cells with the survivin promoter-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization) in a 96-well plate.

  • Treatment: After 24 hours, treat the cells with the inhibitor or vehicle control.

  • Incubation: Incubate for an additional 24-48 hours.

  • Cell Lysis: Wash the cells with PBS and add passive lysis buffer.

  • Luminescence Measurement: Transfer the cell lysate to a new plate. Use a dual-luciferase assay kit to sequentially measure the luminescence from the experimental (Firefly) and control (Renilla) luciferases in a luminometer.[19]

  • Analysis: Normalize the survivin promoter activity (Firefly luminescence) to the control (Renilla luminescence) to account for differences in transfection efficiency and cell number.

Human Tumor Xenograft Animal Model

In vivo studies are essential to validate the anti-tumor efficacy and assess the toxicity of a compound.[21]

• Principle: Human cancer cells are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the drug to evaluate its effect on tumor growth.

• Protocol:

  • Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 million cells) into the flank of immunocompromised mice (e.g., SCID or nude mice).[21]

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomization and Treatment: Randomize mice into treatment (e.g., (R)-FL118) and vehicle control groups. Administer the drug according to a specific schedule (e.g., 1.5 mg/kg, intraperitoneally, once weekly for 4 weeks).[22]

  • Monitoring: Measure tumor volume with calipers and monitor mouse body weight regularly (e.g., 2-3 times per week) as an indicator of toxicity.[21]

  • Efficacy Evaluation: At the end of the study, calculate the tumor growth inhibition (TGI) by comparing the tumor volumes in the treated group to the control group. The tumors can also be excised for further analysis (e.g., immunohistochemistry).

References

• 1. researchgate.net [researchgate.net]
• 2. Survivin Monoclonal Antibodies Detect Survivin Cell Surface Expression and Inhibit Tumor Growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Facebook [cancer.gov]
• 5. researchgate.net [researchgate.net]
• 6. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SN-38 - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. FL118, a novel anticancer compound, inhibits proliferation and migration of ovarian cancer cells via up-regulation of cytoglobin in vivo and in vitro - Zhao - Translational Cancer Research [tcr.amegroups.org]
• 12. abmole.com [abmole.com]
• 13. Striking at Survivin: YM-155 Inhibits High-Risk Neuroblastoma Growth and Enhances Chemosensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Testing of the Survivin Suppressant YM155 in a Large Panel of Drug-Resistant Neuroblastoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro and in vivo evaluation of SN-38 nanocrystals with different particle sizes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. assaygenie.com [assaygenie.com]
• 20. Luciferase Reporters | Thermo Fisher Scientific - HK [thermofisher.com]
• 21. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 22. aacrjournals.org [aacrjournals.org]

(R)-FL118: A Paradigm Shift in Overcoming Irinotecan Resistance in Tumors

For Immediate Release

A novel camptothecin (B557342) analog, (R)-FL118, demonstrates significant efficacy in preclinical models of irinotecan-resistant tumors, offering a promising new therapeutic avenue for patients who have developed resistance to this standard-of-care chemotherapy. This guide provides a comprehensive comparison of (R)-FL118 with irinotecan (B1672180), supported by experimental data, detailed protocols, and mechanistic insights.

Executive Summary

Irinotecan, a cornerstone in the treatment of colorectal and other solid tumors, is often limited by the development of drug resistance. (R)-FL118, a structurally distinct camptothecin derivative, circumvents key mechanisms of irinotecan resistance, exhibiting superior potency and tumor regression in preclinical studies. Notably, FL118 is not a substrate for the drug efflux pumps, such as P-glycoprotein (P-gp/MDR1) and Breast Cancer Resistance Protein (BCRP/ABCG2), which are frequently responsible for acquired resistance to irinotecan and its active metabolite, SN-38.[1][2][3] Furthermore, FL118 employs a unique mechanism of action by targeting the oncoprotein DDX5, a master regulator of several cancer survival pathways, including the downregulation of key anti-apoptotic proteins like survivin.[2][4][5]

Comparative Efficacy of (R)-FL118 and Irinotecan/SN-38

In Vitro Potency

(R)-FL118 consistently demonstrates greater potency than SN-38 across a panel of cancer cell lines, including those with acquired resistance to irinotecan.

Cell Line	Cancer Type	Resistance Mechanism	IC50 (nM) - SN-38	IC50 (nM) - (R)-FL118	Fold Difference	Reference
LOVO	Colon Cancer	Parental	>10	<1	>10x	[6]
HCT116	Colon Cancer	Parental	~5	<1	~5x	[7]
HCT116-SN50	Colon Cancer	High ABCG2 Expression	>50	<1	>50x	[7]
HCT116-A2	Colon Cancer	High ABCG2 Expression	>50	<1	>50x	[7]
Ba/F3 BCR-ABL	Chronic Myeloid Leukemia	-	122.0	5.97	~20x	[8]
Ba/F3 BCR-ABL T315I	Chronic Myeloid Leukemia	T315I Mutation	98.3	6.23	~16x	[8]

In Vivo Tumor Growth Inhibition

In xenograft models of human tumors, (R)-FL118 shows superior anti-tumor activity compared to irinotecan, particularly in tumors that have developed resistance.

Xenograft Model	Cancer Type	Treatment Regimen	Outcome	Reference
FaDu (Irinotecan-Resistant)	Head and Neck Cancer	FL118 (1.5 mg/kg, IP, q2d x 5) after irinotecan failure	Effective tumor regression and elimination.[1]	[1]
HCT116-SN50	Colon Cancer	FL118 (1.5 mg/kg, IP, weekly) vs. Irinotecan (100 mg/kg, IP, weekly)	FL118 significantly delayed tumor growth compared to irinotecan.[9]	[9]
H460	Lung Cancer	FL118 (1.5 mg/kg, IP, weekly) vs. Irinotecan (100 mg/kg, IP, weekly)	FL118 demonstrated improved efficacy in reducing tumor growth.[9]	[9]
LOVO SN38R	Colon Cancer	FL118 (0.75 mg/kg, weekly)	Reduced tumor size by nearly 40% in irinotecan-resistant tumors.[6]	[6]

Mechanisms of Action and Resistance Evasion

Signaling Pathways

Irinotecan resistance is multifactorial, with key mechanisms including:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters like ABCG2 and P-gp actively pumps irinotecan and SN-38 out of cancer cells.[10][11]

• Altered Drug Metabolism: Increased activity of enzymes like UGT1A1 can lead to faster inactivation of SN-38.[12]

• Activation of Pro-Survival Pathways: Irinotecan treatment can paradoxically activate signaling pathways like NF-κB, which promotes cell survival and drug resistance.[12][13]

(R)-FL118 overcomes these resistance mechanisms through:

• Evasion of Efflux Pumps: FL118 is not a substrate for ABCG2 or P-gp, allowing it to accumulate in resistant tumor cells.[1][2][3]

• Novel Mechanism of Action: FL118 acts as a "molecular glue degrader," binding to the oncoprotein DDX5 and promoting its degradation.[2][4] This leads to the downregulation of multiple oncogenic proteins, including survivin, Mcl-1, XIAP, and c-Myc.[4]

• Inhibition of DNA Repair: By downregulating survivin, FL118 subsequently reduces the expression of RAD51, a key protein in the homologous recombination DNA repair pathway.[6] This enhances the cytotoxic effects of DNA damage.

Experimental Protocols

Generation of Irinotecan-Resistant Xenograft Models

• Cell Implantation: Human cancer cells (e.g., FaDu head and neck cancer or SW620 colon cancer) are subcutaneously inoculated into severe combined immunodeficiency (SCID) mice.[1]

• Tumor Establishment: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).[1]

• Irinotecan Treatment: Mice are treated with irinotecan at its maximum tolerated dose (e.g., 100 mg/kg, intraperitoneally, weekly) for several cycles.[1]

• Resistance Confirmation: Acquired resistance is confirmed when tumors continue to grow despite ongoing irinotecan treatment.[1]

• (R)-FL118 Intervention: Once resistance is established, treatment is switched to (R)-FL118 to evaluate its efficacy in this refractory setting.[1]

Colony Formation Assay

• Cell Seeding: A single-cell suspension is prepared, and a low density of cells is seeded into 6-well plates to allow for the formation of distinct colonies.

• Treatment: After cell attachment, they are treated with varying concentrations of (R)-FL118, SN-38, or a vehicle control.

• Incubation: Plates are incubated for 1-3 weeks to allow for colony growth.[1]

• Fixation and Staining: Colonies are fixed (e.g., with a methanol/acetic acid solution) and stained with crystal violet.[1]

• Quantification: The number of colonies (typically defined as a cluster of ≥50 cells) in each well is counted to determine the surviving fraction.

Western Blot Analysis

• Cell Lysis: Cancer cells treated with (R)-FL118 or control are lysed in RIPA buffer to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE: Equal amounts of protein are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for target proteins (e.g., survivin, XIAP, RAD51, DDX5, and a loading control like GAPDH).

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using a chemiluminescent substrate.

Alternative Treatment Options for Irinotecan-Resistant Tumors

While (R)-FL118 shows significant promise, current clinical strategies for irinotecan-refractory metastatic colorectal cancer (mCRC) include:

• Chemotherapy Combinations: Regimens such as FOLFOX (5-FU, leucovorin, oxaliplatin) are standard second-line options after FOLFIRI (5-FU, leucovorin, irinotecan) failure.[14][15]

• Targeted Therapies: For KRAS wild-type tumors, anti-EGFR antibodies like cetuximab or panitumumab can be combined with irinotecan.[16] Anti-VEGF agents like bevacizumab may also be used in combination with chemotherapy.[16]

• Investigational Agents: Other targeted agents and immunotherapies are continuously being evaluated in clinical trials.

Conclusion

(R)-FL118 represents a promising next-generation camptothecin analog with a distinct and advantageous pharmacological profile. Its ability to evade common mechanisms of irinotecan resistance, coupled with its potent and unique mechanism of action targeting the DDX5 oncoprotein, positions it as a strong candidate for further clinical development in patients with irinotecan-refractory tumors. The preclinical data strongly support its potential to address a critical unmet need in oncology.

References

• 1. bio-protocol.org [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Facebook [cancer.gov]
• 6. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin–RAD51 Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. oaepublish.com [oaepublish.com]
• 12. Overcoming Irinotecan Resistance by Targeting Its Downstream Signaling Pathways in Colon Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Second-Line Therapy for Advanced Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Second‐line systemic therapy for metastatic colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The effective combination therapies with irinotecan for colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the p53-Independent Mechanisms of (R)-FL118

For researchers, scientists, and drug development professionals, understanding the nuances of novel anti-cancer compounds is paramount. (R)-FL118, a promising small molecule, has garnered significant attention for its potent anti-tumor activity, particularly its ability to induce apoptosis independently of the tumor suppressor protein p53, a common denominator in drug resistance. This guide provides an objective comparison of the p53-independent mechanisms of (R)-FL118 against alternative therapeutic agents that target similar pathways, supported by experimental data.

Core Mechanism of (R)-FL118: A Multi-Pronged Attack on Cancer Cell Survival

(R)-FL118, a camptothecin (B557342) analog, distinguishes itself from its predecessors like irinotecan (B1672180) and topotecan. While it exhibits some DNA topoisomerase 1 (Top1) inhibitory activity, its primary and more potent mechanism of action lies in the simultaneous downregulation of multiple key anti-apoptotic proteins. This multi-targeted approach is crucial for its efficacy in a broad range of cancers, including those with mutated or deficient p53.[1][2][3][4]

The principal targets of (R)-FL118 include:

• Survivin: A member of the inhibitor of apoptosis protein (IAP) family, crucial for cell division and apoptosis inhibition.[2][5][6]

• Mcl-1: An anti-apoptotic protein of the Bcl-2 family, often implicated in cancer cell survival and resistance to chemotherapy.[2][5]

• XIAP (X-linked inhibitor of apoptosis protein): Another potent member of the IAP family that directly inhibits caspases.[2][5]

• cIAP2 (Cellular inhibitor of apoptosis protein 2): Also a member of the IAP family involved in regulating apoptosis and immune signaling.[2][5]

By downregulating these key survival proteins, (R)-FL118 effectively lowers the threshold for apoptosis, leading to cancer cell death irrespective of their p53 status.[2][3][4]

Comparative Performance Analysis

To contextualize the efficacy of (R)-FL118, this guide compares it with other inhibitors targeting its key downstream effectors: YM155 (a Survivin inhibitor), S63845 (an Mcl-1 inhibitor), and Birinapant (B612068) (a pan-IAP inhibitor targeting XIAP and cIAPs).

Table 1: Comparative Cytotoxicity (IC50) of (R)-FL118 and Alternatives in Various Cancer Cell Lines

Compound	Cancer Cell Line	p53 Status	IC50 (nM)	Reference
(R)-FL118	HCT-8 (Colon)	Wild-Type	Sub-nM	[1]
SW620 (Colon)	Mutant	Sub-nM	[1]
FaDu (Head & Neck)	Mutant	<10	[2]
2008 (Ovarian)	Mutant	<10	[2]
A549 (Lung)	Wild-Type	8.94 ± 1.54	[7]
MDA-MB-231 (Breast)	Mutant	24.73 ± 13.82	[7]
YM155	UKF-NB-3 (Neuroblastoma)	Wild-Type	0.49 ± 0.10	[8]
UKF-NB-6 (Neuroblastoma)	Wild-Type	0.65 ± 0.09	[8]
JURKAT (T-ALL)	Null	Not specified	[9]
CCRF-CEM (T-ALL)	Null	Not specified	[9]
SCC9 (Oral Squamous)	Wild-Type	~1 ng/ml (~1.7 nM)	[10]
S63845	H929 (Multiple Myeloma)	Not specified	<100
AMO1 (Multiple Myeloma)	Not specified	<100
Various AML cell lines	Not specified	4 - 233
MDA-MB-468 (Breast)	Mutant	~30	[11]
Birinapant	MDA-MB-231 (Breast)	Mutant	15
SUM190 (Breast)	Not specified	Dose-dependent decrease	[2]
PCI-1 (Head & Neck)	Not specified	18,200	[12][13]
PCI-9 (Head & Neck)	Not specified	1,300	[12][13]

Table 2: Comparative Apoptosis Induction

Compound	Cancer Cell Line	p53 Status	Concentration	Duration (h)	Apoptotic Cells (%)	Reference
(R)-FL118	HPAF-II (Pancreatic)	Mutant	20 nM	48	10.3	[14]
BxPC-3 (Pancreatic)	Wild-Type	20 nM	48	17.3	[14]
YM155	SGC-7901 (Gastric)	Not specified	20 nM	24	17.2 ± 7.2	[15]
LNZ308 (Glioblastoma)	Not specified	25 nM	24	~8 (alone)	[16]
U373 (Glioblastoma)	Not specified	25 nM	24	~9 (alone)	[16]
S63845	MDA-MB-468 (Breast)	Mutant	30 nM	24	21.8	[11]
H929 (Multiple Myeloma)	Not specified	100 nM	4	Concentration-dependent	[17]
Birinapant	MDA-MB-231 (Breast)	Mutant	10 nM (+Gemcitabine)	72	Increased by 18.86%	[18]
H1299 (Lung)	Null	10 µM	24/48	~20	[19]

Table 3: Comparative Downregulation of Key Anti-Apoptotic Proteins (Western Blot)

Compound	Target Protein	Cancer Cell Line	p53 Status	Concentration	Duration (h)	Fold Change/Observation	Reference
(R)-FL118	Survivin	HCT-8	Wild-Type	10 nM	24	Significant Decrease	[2]
Mcl-1	HCT-8	Wild-Type	10 nM	24	Significant Decrease	[2]
XIAP	HCT-8	Wild-Type	10 nM	24	Significant Decrease	[2]
cIAP2	HCT-8	Wild-Type	10 nM	24	Significant Decrease	[2]
Survivin	A549	Wild-Type	10-100 nM	48	Downregulated	[6]
YM155	Survivin	SCC9	Wild-Type	1-10 ng/ml	24	Complete Inhibition	[10]
Survivin	SGC-7901	Not specified	20 nM	24	Decreased	[15]
S63845	Mcl-1	MDA-MB-468	Mutant	30 nM	24	Not specified	[11]
Birinapant	cIAP1	Multiple Melanoma	Various	Not specified	Not specified	Downregulated	[20]
cIAP2	Multiple Melanoma	Various	Not specified	Not specified	Downregulated	[20]
XIAP	Multiple Melanoma	Various	Not specified	Not specified	No change	[20]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental strategies discussed, the following diagrams are provided.

Caption: p53-independent signaling pathway of (R)-FL118.

Caption: General experimental workflow for comparison.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compounds on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of (R)-FL118 or alternative inhibitors for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using a dose-response curve.

Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment.

• Cell Treatment: Culture cells in 6-well plates and treat with the desired concentrations of the compounds for the specified duration.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Protein Expression Analysis (Western Blot)

This protocol is used to determine the levels of target proteins.

• Cell Lysis: Treat cells as described for the apoptosis assay. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[21][22][23][24][25]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.[21]

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against Survivin, Mcl-1, XIAP, cIAP2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Subsequently, incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Quantification: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities using densitometry software. Normalize the target protein levels to the loading control.

Conclusion

(R)-FL118 demonstrates a potent, p53-independent anti-cancer activity by simultaneously downregulating multiple key anti-apoptotic proteins. This multi-targeted approach offers a potential advantage over single-target inhibitors, which may be more susceptible to resistance mechanisms. The provided data indicates that while specific inhibitors of Survivin, Mcl-1, and IAPs can induce apoptosis, the broad-spectrum action of (R)-FL118 may lead to more robust and durable responses in a wider range of tumors, particularly those with compromised p53 function. Further head-to-head preclinical and clinical studies are warranted to fully elucidate the comparative efficacy of (R)-FL118 against these more targeted agents. This guide provides a foundational framework and detailed methodologies for conducting such comparative investigations.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles' heel of cancer? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 6. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Effects of YM155 on survivin levels and viability in neuroblastoma cells with acquired drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. YM155 induces apoptosis in p53-deficient T-acute lymphoblastic leukemia cells independent of survivin inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. YM155 Down-Regulates Survivin and Induces P53 Up-Regulated Modulator of Apoptosis (PUMA)-Dependent in Oral Squamous Cell Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Myeloid Cell Leukemia 1 Small Molecule Inhibitor S63845 Synergizes with Cisplatin in Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Apoptosis-sensitizing activity of birinapant in head and neck squamous cell carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Multiple mechanisms involved in a low concentration of FL118 enhancement of AMR-MeOAc to induce pancreatic cancer cell apoptosis and growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Survivin Inhibitor YM-155 Sensitizes Tumor Necrosis Factor– Related Apoptosis-Inducing Ligand-Resistant Glioma Cells to Apoptosis through Mcl-1 Downregulation and by Engaging the Mitochondrial Death Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. aacrjournals.org [aacrjournals.org]
• 19. cIAP1/2 are involved in the radiosensitizing effect of birinapant on NSCLC cell line in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The novel SMAC mimetic birinapant exhibits potent activity against human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 22. creative-diagnostics.com [creative-diagnostics.com]
• 23. goldbio.com [goldbio.com]
• 24. WB检测样本前处理：细胞裂解和蛋白提取 [sigmaaldrich.com]
• 25. bio-rad-antibodies.com [bio-rad-antibodies.com]

cross-resistance studies of (R)-FL118 with other drugs

(R)-FL118 , a novel camptothecin (B557342) analogue, demonstrates significant promise in overcoming treatment resistance to established anticancer drugs, particularly irinotecan (B1672180) and topotecan (B1662842). This comparison guide provides a detailed analysis of cross-resistance studies involving (R)-FL118, offering valuable insights for researchers, scientists, and drug development professionals.

Superior Efficacy in Drug-Resistant Models

Preclinical studies have consistently shown that (R)-FL118 is effective in eliminating human colon and head-and-neck xenograft tumors that have developed resistance to both irinotecan and topotecan.[1] Unlike its predecessors, multiple cycles of (R)-FL118 administration do not appear to generate treatment resistance.[1] This suggests a distinct advantage in clinical settings where acquired resistance is a major obstacle.

Bypassing Key Resistance Mechanisms

The ability of (R)-FL118 to circumvent common drug resistance pathways is a key aspect of its enhanced therapeutic profile. Unlike irinotecan and its active metabolite SN-38, as well as topotecan, (R)-FL118 is not a substrate for the ATP-binding cassette (ABC) transporter proteins ABCG2 and MDR1 (P-gp) .[1][2] These efflux pumps are primary contributors to the development of resistance to many chemotherapeutic agents by actively transporting them out of cancer cells. The fact that (R)-FL118 is not affected by these pumps allows it to accumulate in tumor cells and exert its cytotoxic effects.[1][2]

Furthermore, while Topoisomerase 1 (Top1) mutations can lead to resistance to irinotecan and topotecan, cancer cells with such mutations show limited resistance to (R)-FL118.[3] This indicates that while (R)-FL118 is structurally similar to other camptothecins, its primary mechanism of action may not be solely dependent on Top1 inhibition.[2][3]

Recent findings also indicate that (R)-FL118 can overcome resistance by targeting the homologous recombination repair pathway. It achieves this by reducing the levels of survivin, which in turn downregulates the expression of RAD51, a crucial protein in DNA repair.[4] This mechanism has been observed in SN38-resistant colorectal cancer cells.[4]

Comparative Efficacy and Mechanism of Action

(R)-FL118 exhibits greater potency than its analogues. It is 10 to 100 times more effective than SN-38 and topotecan at eliminating downstream oncogenic targets such as survivin, Mcl-1, XIAP, and cIAP2.[1][2] This broad-spectrum inhibition of anti-apoptotic proteins contributes to its robust anticancer activity.[3][5]

The table below summarizes the key differences in the cross-resistance profiles of (R)-FL118, irinotecan, and topotecan.

Feature	(R)-FL118	Irinotecan/SN-38	Topotecan
Substrate for ABCG2	No[1][3]	Yes[3]	Yes[3]
Substrate for MDR1 (P-gp)	No[1][2]	Yes[2]	Yes[2]
Activity in Irinotecan/Topotecan-Resistant Tumors	Effective[1][2]	Ineffective	Ineffective
Resistance due to Top1 Mutations	Little contribution[3]	Significant resistance	Significant resistance
p53 Status Dependency	Independent[3]	Dependent	Dependent
Primary Mechanism of Action	Inhibition of multiple anti-apoptotic proteins (Survivin, Mcl-1, XIAP, cIAP2)[3][5], DDX5 degradation[6]	Topoisomerase 1 (Top1) inhibition[2]	Topoisomerase 1 (Top1) inhibition[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by (R)-FL118 and a typical experimental workflow for assessing drug resistance.

Caption: Simplified signaling pathway of (R)-FL118.

Caption: Experimental workflow for cross-resistance studies.

Detailed Experimental Protocols

The following are representative experimental protocols used in the cross-resistance studies of (R)-FL118.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells (both drug-resistant and parental lines) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Drug Treatment: The following day, cells are treated with varying concentrations of (R)-FL118, SN-38, or topotecan for 48-72 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Western Blot Analysis

• Protein Extraction: Cells are treated with the respective drugs for the indicated times. After treatment, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein (20-40 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against target proteins (e.g., ABCG2, MDR1, Survivin, Mcl-1, XIAP, cIAP2, RAD51, and GAPDH as a loading control) overnight at 4°C.

• Secondary Antibody Incubation and Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Human Tumor Xenograft Models

• Cell Implantation: Human cancer cells (e.g., colorectal or head and neck) that are resistant to irinotecan or topotecan are subcutaneously injected into the flank of immunodeficient mice (e.g., SCID mice).

• Tumor Growth and Drug Administration: When the tumors reach a palpable size (e.g., 100-150 mm³), the mice are randomized into treatment groups. (R)-FL118 is typically administered intravenously or orally at a predetermined dose and schedule.[7][8]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers and calculated using the formula: (length × width²)/2.

• Efficacy Evaluation: The antitumor efficacy of (R)-FL118 is evaluated by comparing the tumor growth in the treated group to that in the vehicle-treated control group.

Future Directions

(R)-FL118 is currently in Phase I clinical trials for advanced pancreatic ductal adenocarcinoma, with a focus on determining its safety, side effects, and optimal dosage.[7][8] These trials will provide crucial data on the clinical utility of (R)-FL118 and its potential to overcome drug resistance in patients. The evaluation of predictive biomarkers of response and resistance is also a key objective of these ongoing studies.[7] The unique mechanism of action and its ability to bypass common resistance pathways make (R)-FL118 a highly promising candidate for the treatment of various cancers, particularly those that have become refractory to standard therapies.

References

• 1. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 2. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles' heel of cancer? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FL118 Enhances Therapeutic Efficacy in Colorectal Cancer by Inhibiting the Homologous Recombination Repair Pathway through Survivin-RAD51 Downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FL118 for Treating Patients With Advanced Pancreatic Ductal Adenocarcinoma [ctv.veeva.com]
• 8. ClinicalTrials.gov [clinicaltrials.gov]

A Head-to-Head Comparison of (R)-FL118 and Other Leading Survivin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Survivin, a key member of the inhibitor of apoptosis (IAP) protein family, stands as a compelling target in oncology due to its dual role in promoting cell proliferation and inhibiting apoptosis. Its overexpression in a wide array of human cancers, coupled with low to undetectable expression in normal adult tissues, has spurred the development of numerous inhibitory compounds. This guide provides a comprehensive side-by-side comparison of (R)-FL118, a promising survivin inhibitor, with other notable agents in the field: YM155 (Sepantronium Bromide), Terameprocol (EM-1421), and LQZ-7F. We delve into their mechanisms of action, preclinical efficacy, and available toxicity data, supported by experimental evidence.

Mechanism of Action: A Diverse Approach to Targeting Survivin

While all four compounds ultimately lead to a reduction in survivin function, they employ distinct mechanisms. (R)-FL118 and Terameprocol act upstream by inhibiting the transcription of the BIRC5 gene (which encodes for survivin), whereas YM155 also affects survivin expression at the transcriptional level. In contrast, LQZ-7F takes a more direct approach by disrupting survivin protein dimerization, a critical step for its stability and function.

(R)-FL118 is a potent, orally active small molecule that not only inhibits survivin expression but also downregulates other key anti-apoptotic proteins such as Mcl-1, XIAP, and cIAP2.[1][2] Its activity is independent of p53 status, a common mutation in cancer that often confers drug resistance.[1] Recent evidence suggests that FL118 directly binds to the oncoprotein DDX5 (p68), leading to its dephosphorylation and degradation, which in turn suppresses the transcription of survivin and other oncogenes.[3]

YM155 (Sepantronium Bromide) was the first-in-class survivin suppressant to enter clinical trials.[4] It functions by inhibiting the transcriptional activity of the survivin gene promoter.[5][6] Some studies suggest its cytotoxic effects are also mediated through the generation of reactive oxygen species (ROS) in mitochondria, leading to DNA damage and cell death.[4][7]

Terameprocol (EM-1421) is an inhibitor of the Sp1 transcription factor. By targeting Sp1, Terameprocol indirectly suppresses the transcription of Sp1-dependent genes, including survivin, CDC2, and VEGF, thereby inducing cell cycle arrest and apoptosis.[8][9]

LQZ-7F is a survivin dimerization inhibitor. It directly binds to the interface of the survivin homodimer, disrupting its structure and leading to its proteasome-dependent degradation.[10][11] This mechanism offers a high degree of specificity for survivin.

Below is a DOT script-generated diagram illustrating the distinct mechanisms of action of these survivin inhibitors.

Caption: A diagram illustrating the different molecular targets of various survivin inhibitors.

Preclinical Efficacy: A Quantitative Comparison

The following tables summarize the in vitro and in vivo preclinical data for (R)-FL118 and its comparators.

In Vitro Cytotoxicity: IC50 Values

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Inhibitor	Cancer Cell Line	IC50 (nM)	Reference
(R)-FL118	HCT-116 (Colon)	<1	[7]
FaDu (Head & Neck)	<1	[7]
A549 (Lung)	<1	[7]
YM155	PC-3 (Prostate)	0.54	[6]
Calu 6 (Lung)	15 (GI50)	[4]
MDA-MB-231 (Breast)	15 (GI50)	[4]
Neuroblastoma (various)	8 - 212	[8]
Gastric Cancer (various)	11.6 - 13.2	[12]
Ovarian Cancer (various)	3.73 - 321.31	[13]
Terameprocol	H460 (Lung)	~10,000 (used for radiosensitization)
HCC2429 (Lung)	~10,000 (used for radiosensitization)
LQZ-7F	PC-3 (Prostate)	2,990	[11]
C4-2 (Prostate)	2,470	[11]
Multiple Cancer Lines	400 - 4,400	[11]

In Vivo Efficacy: Xenograft Models

Xenograft models, where human tumor cells are implanted into immunocompromised mice, are a crucial step in preclinical drug development.

Inhibitor	Tumor Model	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference
(R)-FL118	Colon Cancer (HCT116-SN50)	1.5 mg/kg, IP, weekly x 4	Superior to irinotecan	[14]
Lung Cancer (H460)	1.5 mg/kg, IP, weekly x 4	Superior to irinotecan	[14]
Colon Cancer (LOVO)	0.5 & 0.75 mg/kg, weekly	Significant tumor growth inhibition	[15]
YM155	Prostate Cancer (PC-3)	3 & 10 mg/kg/day, s.c. infusion	Complete tumor growth inhibition	[6]
Non-Small Cell Lung Cancer (Calu 6)	1-10 mg/kg, 3- or 7-day infusion	Significant antitumor activity	[4]
Breast Cancer (MDA-MB-231)	1-10 mg/kg, 3- or 7-day infusion	Significant antitumor activity	[4]
Gastric Cancer Xenograft	5 mg/kg/day for 7 days	Marked inhibition of tumor growth	[12][16]
Neuroblastoma (LAN-5)	5 mg/kg	Marked tumor regression	[8]
Terameprocol	Human Tumor Xenografts (various)	Systemic administration	Suppressed in vivo growth	[9][17]
LQZ-7F	Prostate Cancer (PC-3)	25 mg/kg, IP, every 3 days	Significant tumor growth inhibition	[11]

Toxicity Profile

A critical aspect of drug development is the assessment of a compound's safety and tolerability.

Inhibitor	Key Toxicity Findings	Reference
(R)-FL118	Favorable low toxicity profiles in murine and canine models. Temporary and reversible body weight loss observed.	[2][7][18][19]
YM155	Generally well-tolerated in Phase I/II clinical trials. Most common adverse events were fatigue, nausea, and anorexia. Reversible elevation in serum creatinine (B1669602) was a dose-limiting toxicity.	[20][21]
Terameprocol	Generally well-tolerated in a Phase I clinical trial in patients with solid tumors.	[17]
LQZ-7F	No notable adverse effects on mice in xenograft studies, as indicated by stable body weight.	[22]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in this guide.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of the inhibitor for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. Cell viability is calculated as a percentage of the untreated control.[1][5]

Caption: A simplified workflow of the MTT cell viability assay.

Caspase-3/7 Activity Assay

This assay measures the activity of caspase-3 and -7, key executioners of apoptosis.

• Cell Culture and Treatment: Culture cells in a 96-well plate and treat with the test compound.

• Reagent Addition: Add a single caspase-glo 3/7 reagent directly to the cell culture medium. This reagent contains a proluminescent caspase-3/7 substrate (DEVD) and luciferase.

• Incubation: Incubate the plate at room temperature for 1-2 hours to allow for cell lysis and substrate cleavage.

• Luminescence Measurement: Measure the luminescence using a luminometer. The signal is proportional to the amount of caspase-3/7 activity.[3][23]

Caption: A streamlined workflow for the Caspase-Glo 3/7 assay.

Western Blot for Survivin Expression

Western blotting is a widely used technique to detect specific proteins in a sample.

• Protein Extraction: Lyse treated and untreated cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for survivin.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system. The intensity of the band corresponds to the amount of survivin protein.

Conclusion

The landscape of survivin inhibitors is diverse, with each compound presenting a unique profile of mechanism, potency, and potential clinical application. (R)-FL118 emerges as a particularly compelling candidate due to its multi-targeted approach, potent low-nanomolar activity, and favorable preclinical toxicity profile. Its ability to overcome common resistance mechanisms further highlights its therapeutic potential. YM155, as a first-in-class agent, has paved the way for survivin-targeted therapies, although its clinical activity as a monotherapy has been modest. Terameprocol and LQZ-7F represent alternative strategies targeting survivin through indirect transcriptional inhibition and direct disruption of protein function, respectively. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic window and optimal clinical application for each of these promising anti-cancer agents. This comparative guide serves as a valuable resource for researchers dedicated to advancing the field of survivin-targeted cancer therapy.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. RePORT ⟩ RePORTER [reporter.nih.gov]
• 3. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 4. Broad spectrum and potent antitumor activities of YM155, a novel small-molecule survivin suppressant, in a wide variety of human cancer cell lines and xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. MTT (Assay protocol [protocols.io]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Survivin inhibitor YM155 suppresses gastric cancer xenograft growth in mice without affecting normal tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. YM155 enhances docetaxel efficacy in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. oncotarget.com [oncotarget.com]
• 17. researchgate.net [researchgate.net]
• 18. Clinically and orally compatible formulation-manufactured DDX5 (p68)-targeting molecular glue FL118 products exhibit low toxicity but high efficacy against human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Preclinical evidence for an effective therapeutic activity of FL118, a novel survivin inhibitor, in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ClinicalTrials.gov [clinicaltrials.gov]
• 21. A phase II study of YM155, a novel small-molecule suppressor of survivin, in castration-resistant taxane-pretreated prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. medchemexpress.com [medchemexpress.com]
• 23. Caspase 3/7 Activity [protocols.io]

Validating the Anti-Metastatic Potential of (R)-FL118: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-metastatic potential of (R)-FL118 against other established anti-cancer agents. The information presented is collated from preclinical studies and is intended to provide a comprehensive overview of the supporting experimental data and methodologies for researchers in oncology and drug development.

(R)-FL118, a novel camptothecin (B557342) analog, has demonstrated significant anti-tumor and anti-metastatic activities in a variety of cancer models. Its unique mechanism of action, which includes the inhibition of key survival proteins and the ability to overcome multidrug resistance, positions it as a promising candidate for further investigation.

Comparative Efficacy of (R)-FL118

The anti-tumor efficacy of (R)-FL118 has been benchmarked against several standard-of-care chemotherapeutic agents. The following tables summarize the comparative in vitro cytotoxicity and in vivo anti-tumor activity of FL118.

In Vitro Cytotoxicity: A Comparison of IC50 Values

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table presents the IC50 values of (R)-FL118 in comparison to other agents across various cancer cell lines.

Cell Line	Cancer Type	(R)-FL118 IC50 (nM)	SN-38 (active metabolite of Irinotecan) IC50 (nM)	Topotecan (B1662842) IC50 (nM)	Cisplatin IC50 (µM)	Reference
HCT-116	Colorectal Cancer	< 6.4	-	-	-	[1]
MCF-7	Breast Cancer	< 6.4	-	-	-	[1]
HepG2	Liver Cancer	< 6.4	-	-	-	[1]
A549 (CSCs)	Non-Small Cell Lung Cancer	100-300	-	-	> FL118	[2]
H460 (CSCs)	Non-Small Cell Lung Cancer	100-300	-	-	> FL118	[2]
DU145	Prostate Cancer	~10-40x more effective than CPT, SN-38, Topotecan	-	-	-	[3]
RC0.1 (Top1 mutant)	Prostate Cancer	Up to 800x more effective than CPT, SN-38, Topotecan	-	-	-	[3]
RC1 (Top1 mutant)	Prostate Cancer	Up to 800x more effective than CPT, SN-38, Topotecan	-	-	-	[3]

Note: In many studies, FL118 is reported to be significantly more potent than irinotecan (B1672180) and topotecan, with some reports indicating a potency that is 10 to 100 times greater.[4] FL118 has been shown to be approximately 25-fold more effective at inhibiting colon cancer cell growth compared to topotecan.[5]

In Vivo Anti-Tumor Efficacy in Xenograft Models

The following table summarizes the outcomes of in vivo studies using animal xenograft models to assess the anti-tumor efficacy of (R)-FL118.

Xenograft Model	Cancer Type	Treatment	Dosage & Schedule	Outcome	Reference
Irinotecan-resistant colon and head-and-neck tumors	Colon, Head-and-Neck Cancer	(R)-FL118	Not specified	Effective elimination of tumors	[4]
Topotecan-resistant colon and head-and-neck tumors	Colon, Head-and-Neck Cancer	(R)-FL118	Not specified	Effective elimination of tumors	[4]
FaDu	Head-and-Neck Cancer	(R)-FL118	1.5 mg/kg, i.v., daily x 5	Tumor regression	[6]
FaDu	Head-and-Neck Cancer	(R)-FL118	2.5 mg/kg, i.v., daily x 5	Tumor regression	[6]
SW620	Colon Cancer	(R)-FL118	1.5 mg/kg, i.v., daily x 5	Tumor regression	[6]
SW620	Colon Cancer	(R)-FL118	2.5 mg/kg, i.v., daily x 5	Tumor regression	[6]

Mechanism of Anti-Metastatic Action

(R)-FL118 exerts its anti-metastatic effects through a multi-targeted mechanism of action. A key aspect is the inhibition of survivin, a member of the inhibitor of apoptosis (IAP) protein family that is overexpressed in most human cancers and is associated with metastasis and poor prognosis.[2] FL118 also downregulates other IAP proteins such as XIAP and cIAP2.[2][7] Furthermore, it has been shown to act as a "molecular glue degrader" by binding to and promoting the degradation of the oncoprotein DDX5, which in turn downregulates key oncogenic proteins like c-Myc and mutant Kras.

A significant contributor to the anti-metastatic potential of FL118 is its ability to inhibit the epithelial-mesenchymal transition (EMT), a key process in cancer cell invasion and metastasis. Studies have shown that FL118 can suppress EMT by inhibiting the Wnt/β-catenin signaling pathway.[8][9] This leads to the upregulation of epithelial markers like E-cadherin and downregulation of mesenchymal markers such as vimentin.[8][9]

Another critical advantage of FL118 is its ability to overcome multidrug resistance. Unlike irinotecan and topotecan, FL118 is not a substrate for the drug efflux pumps P-glycoprotein (P-gp) and ABCG2, which are major contributors to chemotherapy resistance.[5][10]

Signaling Pathway of (R)-FL118's Anti-Metastatic Action

Caption: Proposed signaling pathway of (R)-FL118's anti-metastatic action.

Experimental Protocols

Detailed methodologies for key experiments cited in the validation of (R)-FL118's anti-metastatic potential are provided below.

Transwell Migration and Invasion Assay

This assay is used to assess the migratory and invasive capacity of cancer cells in vitro.

• Cell Preparation:

  • Culture cancer cells (e.g., MDA-MB-231) to 70-80% confluency.

  • Starve cells in serum-free medium for 24 hours prior to the assay.

  • Harvest cells using trypsin and resuspend in serum-free medium at a concentration of 1 x 10^5 cells/mL.[11]

• Assay Setup:

  • For invasion assays, coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and allow it to solidify. For migration assays, no coating is necessary.[12][13]

  • Add 500 µL of serum-free medium containing the desired concentration of (R)-FL118 or control vehicle to the upper chamber.

  • Add 750 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.[11]

  • Add 200 µL of the cell suspension to the upper chamber.

• Incubation and Analysis:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24-48 hours.

  • After incubation, remove the non-migrated/invaded cells from the upper surface of the membrane with a cotton swab.

  • Fix the cells that have migrated/invaded to the lower surface of the membrane with methanol (B129727) and stain with crystal violet.

  • Count the number of stained cells in several random fields under a microscope. The results are expressed as the percentage of migrated/invaded cells relative to the control.

Western Blotting for EMT and Apoptosis Markers

Western blotting is used to detect the expression levels of specific proteins.

• Protein Extraction:

  • Treat cancer cells with various concentrations of (R)-FL118 for the desired time (e.g., 24 or 48 hours).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins overnight at 4°C. Examples of primary antibodies include:

    • Survivin (e.g., 1:1000 dilution)[14]

    • XIAP (e.g., 1:1000 dilution)[14]

    • E-cadherin (e.g., 1:1000 dilution)[15]

    • Vimentin (e.g., 1:1000 dilution)[15]

    • β-catenin (e.g., 1:1000 dilution)[15]

    • GAPDH or β-actin (loading control, e.g., 1:5000 dilution)

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and visualize using an imaging system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

qRT-PCR is used to measure the mRNA expression levels of target genes.

• RNA Extraction and cDNA Synthesis:

  • Isolate total RNA from (R)-FL118-treated and control cells using TRIzol reagent or a commercial kit.

  • Assess RNA quality and quantity using a spectrophotometer.

  • Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit with random primers or oligo(dT) primers.[16][17]

• Real-Time PCR:

  • Perform real-time PCR using a SYBR Green or TaqMan-based assay on a real-time PCR system.

  • The reaction mixture typically contains cDNA template, forward and reverse primers for the target gene (e.g., survivin, E-cadherin, vimentin), and PCR master mix.[16][18]

  • Use a housekeeping gene (e.g., GAPDH, β-actin) as an internal control for normalization.

  • Typical PCR cycling conditions are: initial denaturation at 95°C for 10 min, followed by 40 cycles of denaturation at 95°C for 15 sec and annealing/extension at 60°C for 1 min.[18]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative gene expression using the 2^-ΔΔCt method, normalizing the target gene expression to the internal control.

Experimental Workflow for Validating Anti-Metastatic Potential

References

• 1. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FL118, a novel survivin inhibitor, wins the battle against drug-resistant and metastatic lung cancers through inhibition of cancer stem cell-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Agent FL118 More Potent than its Analogs, Not Prone to Typical Channels of Resistance | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]
• 5. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FL118, a novel camptothecin analogue, suppressed migration and invasion of human breast cancer cells by inhibiting epithelial-mesenchymal transition via the Wnt/β-catenin signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FL118, a novel camptothecin analogue, suppressed migration and invasion of human breast cancer cells by inhibiting epithelial-mesenchymal transition via the Wnt/β-catenin signaling pathway. | Semantic Scholar [semanticscholar.org]
• 10. FL118, a novel camptothecin analogue, overcomes irinotecan and topotecan resistance in human tumor xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Transwell Cell Migration Assay Using Human Breast Epithelial Cancer Cell [bio-protocol.org]
• 12. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 13. protocols.io [protocols.io]
• 14. researchgate.net [researchgate.net]
• 15. Western blot assay for EMT markers: [bio-protocol.org]
• 16. Survivin expression in human lung cancer and the influence of its downregulation on the biological behavior of human lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Evaluation of Immunohistochemical Expression of Survivin and its Correlation with qRT-PCR Results as a Useful Diagnostic Marker in Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. oaepublish.com [oaepublish.com]

Comparative Analysis of (R)-FL118 Potency Across Diverse Cancer Cell Lines

(R)-FL118, a novel camptothecin (B557342) analogue, has demonstrated significant anti-tumor activity across a spectrum of cancer cell lines. This guide provides a comparative overview of its half-maximal inhibitory concentration (IC50) values, details the experimental methodologies used for these determinations, and illustrates its mechanism of action through its signaling pathway.

(R)-FL118 distinguishes itself from other camptothecin analogues by its unique mechanism of action. While it shares a structural similarity with compounds like irinotecan (B1672180) and topotecan, its primary anti-cancer activity is not dependent on the inhibition of topoisomerase I (Top1). Instead, FL118 effectively induces apoptosis in cancer cells, including those with mutated or null p53 status, by targeting key survival proteins.[1][2][3]

Potency of (R)-FL118: A Multi-Cell Line Comparison

The efficacy of (R)-FL118, as measured by its IC50 values, varies across different cancer types, yet consistently demonstrates high potency in the nanomolar range. The following table summarizes the IC50 values of (R)-FL118 in various human cancer cell lines.

Cancer Type	Cell Line	IC50 (nM)	Reference
Colorectal Cancer	HCT-116	< 6.4	[4]
SW620	Sub-nM	[3]
HCT-8	Sub-nM	[3]
Breast Cancer	MCF-7	< 6.4	[4]
MDA-MB-231	(not specified)	[5]
Prostate Cancer	PC-3	(not specified)	[6]
Du145	(Potency compared)	[2]
Lung Cancer	A549	< 6.4	[4]
Liver Cancer	HepG-2	< 6.4	[4]
Cervical Cancer	HeLa	(Potency compared)	[4]
Ovarian Cancer	2008	(Potency compared)	[7]
Leukemia	K562	(Potency compared)	[8]
Neuroblastoma	SH-SY5Y	24.19	[6]

Experimental Protocols for IC50 Determination

The IC50 values presented were predominantly determined using colorimetric cell viability assays such as the MTT and MTS assays. These assays quantify the metabolic activity of living cells, which is proportional to the number of viable cells.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used method to assess cell viability. In this assay, the yellow tetrazolium salt MTT is reduced by metabolically active cells to form a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of (R)-FL118 and incubated for a specified period (typically 72 hours).

• MTT Addition: An MTT solution is added to each well and incubated for 2-4 hours to allow for formazan crystal formation.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Reading: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• IC50 Calculation: The absorbance values are plotted against the drug concentrations, and the IC50 value is calculated as the concentration of the drug that causes a 50% reduction in cell viability compared to the untreated control.[3]

MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay

The MTS assay is a similar, more recent method that offers the advantage of a soluble formazan product, eliminating the need for a separate solubilization step.

Protocol:

• Cell Seeding: Cells are plated in 96-well plates as described for the MTT assay.

• Drug Treatment: Cells are exposed to various concentrations of (R)-FL118 for the desired duration.

• MTS Reagent Addition: The MTS reagent, combined with an electron coupling reagent (e.g., phenazine (B1670421) methosulfate), is added directly to the culture wells.

• Incubation: The plates are incubated for 1-4 hours.

• Absorbance Reading: The absorbance of the soluble formazan is measured at 490 nm.

• IC50 Calculation: The IC50 value is determined by plotting the percentage of cell viability against the drug concentration.

Visualizing the Mechanism of Action

The primary mechanism through which (R)-FL118 exerts its anti-cancer effects is by targeting the oncoprotein DDX5 (p68).[1][8] This interaction leads to the downregulation of several key anti-apoptotic proteins, ultimately triggering programmed cell death.

Caption: (R)-FL118 binds to DDX5, leading to its degradation and subsequent apoptosis.

The workflow for determining the IC50 values of (R)-FL118 is a standardized process that ensures reliable and reproducible results.

Caption: Standard experimental workflow for determining the IC50 of (R)-FL118.

References

• 1. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer drug FL118 is more than a survivin inhibitor: where is the Achilles’ heel of cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 4. Structure-Activity Relationship of FL118 Platform Position 7 versus Position 9-derived Compounds, their Mechanism of Action and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FL118, a novel camptothecin analogue, suppressed migration and invasion of human breast cancer cells by inhibiting epithelial-mesenchymal transition via the Wnt/β-catenin signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A Novel Small Molecule FL118 That Selectively Inhibits Survivin, Mcl-1, XIAP and cIAP2 in a p53-Independent Manner, Shows Superior Antitumor Activity | PLOS One [journals.plos.org]
• 8. mdpi.com [mdpi.com]

Evaluating (R)-FL118's Ability to Bypass ABCG2-Mediated Resistance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) is a significant hurdle in cancer chemotherapy. A key player in this phenomenon is the ATP-binding cassette (ABC) transporter protein ABCG2 (also known as breast cancer resistance protein, BCRP), which functions as an efflux pump for a wide range of anticancer drugs. The development of novel therapeutic agents that can circumvent or overcome ABCG2-mediated resistance is a critical area of research. This guide provides a comprehensive evaluation of (R)-FL118, a novel camptothecin (B557342) analogue, and its remarkable ability to bypass resistance conferred by the ABCG2 transporter. We present a comparative analysis with other compounds, supported by experimental data and detailed protocols.

Data Presentation: (R)-FL118 vs. SN-38 Cytotoxicity

The following table summarizes the 50% inhibitory concentration (IC50) values of (R)-FL118 and SN-38 (the active metabolite of Irinotecan, a known ABCG2 substrate) in various cancer cell lines with differential ABCG2 expression. The data clearly demonstrates that while the efficacy of SN-38 is significantly diminished in cells overexpressing ABCG2, (R)-FL118 maintains its potent cytotoxic activity, indicating it is not a substrate for this efflux pump. The addition of Ko143, a specific ABCG2 inhibitor, restores the sensitivity of ABCG2-overexpressing cells to SN-38 but has no effect on the activity of (R)-FL118.

Cell Line	ABCG2 Expression	Compound	IC50 (nM) without Ko143	IC50 (nM) with Ko143 (1 µM)	Fold Resistance
HCT116	Low	SN-38	~5	N/A	1
(R)-FL118	~1	N/A	1
HCT116-SN50	High	SN-38	135.1	12.3	~27
(R)-FL118	4.0	3.0	1
HEK293/pcDNA3	Low (vector control)	SN-38	0.39	N/A	1
(R)-FL118	~2	N/A	1
HEK293/ABCG2	High (transfected)	SN-38	62.95	N/A	~161
(R)-FL118	~2.5	N/A	~1.25

Note: "N/A" indicates that the experiment was not performed or data was not available in the reviewed sources. Fold resistance is calculated by dividing the IC50 in the high ABCG2 expressing cell line by the IC50 in the corresponding low expressing cell line.

Mechanism of ABCG2 Evasion by (R)-FL118

The ability of (R)-FL118 to bypass ABCG2-mediated resistance is attributed to its unique chemical structure. Unlike SN-38 and other camptothecin analogues, (R)-FL118 possesses a nonpolar nature which is believed to reduce its affinity for the substrate-binding pocket of the ABCG2 transporter.[1]

dot

Caption: ABCG2 actively effluxes SN-38, leading to resistance, while (R)-FL118 evades efflux, inducing apoptosis.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., HCT116 and HCT116-SN50)

• (R)-FL118 and SN-38

• Ko143 (ABCG2 inhibitor)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with serial dilutions of (R)-FL118 or SN-38, with or without a fixed concentration of Ko143 (e.g., 1 µM). Include a vehicle control (e.g., DMSO).

• Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 values by plotting the percentage of cell viability versus the drug concentration.

dot

Caption: Workflow for determining the cytotoxic effects of compounds on cancer cells.

ABCG2 ATPase Assay

This assay measures the ATP hydrolysis activity of ABCG2 in the presence of test compounds. Substrates of ABCG2 typically stimulate its ATPase activity.

Materials:

• Purified ABCG2-containing membrane vesicles

• (R)-FL118, SN-38, and a known ABCG2 substrate (positive control)

• Assay buffer (e.g., 50 mM MOPS-Tris, pH 7.0, 50 mM KCl, 5 mM sodium azide, 2 mM DTT, 10 mM MgCl2)

• ATP

• Phosphate (B84403) detection reagent (e.g., malachite green-based reagent)

• Microplate reader

Procedure:

• Pre-warm the ABCG2 membrane vesicles to 37°C.

• In a 96-well plate, add the test compounds at various concentrations to the assay buffer.

• Add the membrane vesicles to the wells and incubate for 5 minutes at 37°C.

• Initiate the reaction by adding ATP (final concentration ~5 mM).

• Incubate for 20 minutes at 37°C.

• Stop the reaction by adding the phosphate detection reagent.

• Measure the absorbance at a wavelength appropriate for the detection reagent (e.g., 620 nm).

• Determine the effect of the compounds on ABCG2 ATPase activity by comparing to the basal activity (no compound) and the positive control.

Hoechst 33342 Efflux Assay

This assay measures the ability of cells to efflux the fluorescent dye Hoechst 33342, a known ABCG2 substrate. Inhibition of efflux leads to increased intracellular fluorescence.

Materials:

• Cancer cell lines with high and low ABCG2 expression

• (R)-FL118, Ko143 (positive control)

• Hoechst 33342 dye

• Cell culture medium

• Flow cytometer

Procedure:

• Harvest cells and resuspend them in pre-warmed culture medium.

• Incubate the cells with the test compounds (e.g., (R)-FL118, Ko143) for 30 minutes at 37°C.

• Add Hoechst 33342 dye (final concentration ~5 µg/mL) and incubate for 90 minutes at 37°C, protected from light.

• Wash the cells with ice-cold PBS.

• Analyze the intracellular fluorescence using a flow cytometer with UV excitation and emission filters for Hoechst 33342 (e.g., 450/50 nm).

• Compare the fluorescence intensity of cells treated with the test compounds to untreated cells and the positive control. A rightward shift in the fluorescence histogram indicates inhibition of efflux.

dot

Caption: Procedure for assessing ABCG2-mediated efflux using a fluorescent substrate.

Comparison with Other Alternatives

While (R)-FL118 demonstrates exceptional ability to bypass ABCG2-mediated resistance, other strategies and compounds are also being explored.

• ABCG2 Inhibitors: Compounds like Ko143 can be used in combination with conventional chemotherapeutics to restore their efficacy. However, the clinical translation of ABCG2 inhibitors has been challenging due to potential toxicities and complex drug-drug interactions.

• Other Poor Substrates: The development of other novel anticancer agents that are inherently poor substrates for ABCG2 is an active area of research. Some tyrosine kinase inhibitors (TKIs), for example, have been shown to be poor substrates and can even inhibit ABCG2 activity.

• Modulation of ABCG2 Expression: Strategies aimed at downregulating the expression of the ABCG2 gene or protein are in early stages of development and include approaches like siRNA and microRNA-based therapies.

Conclusion

References

• 1. The human ABCG2 transporter engages three gates to control multidrug extrusion - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the In Vivo Antitumor Activity of (R)-FL118 Analogs

A new generation of (R)-FL118 analogs is demonstrating significant promise in preclinical studies, with several derivatives exhibiting enhanced antitumor activity and favorable pharmacological profiles compared to the parent compound. This guide provides a comprehensive comparison of the in vivo efficacy of these novel agents, supported by experimental data from patient-derived xenograft (PDX) models of human cancers.

(R)-FL118, a novel camptothecin (B557342) analog, has garnered considerable attention for its potent antitumor effects, which are mediated through a unique mechanism of action involving the degradation of the oncoprotein DDX5. This leads to the downregulation of multiple anti-apoptotic proteins, including survivin, Mcl-1, XIAP, and cIAP2. Building on this promising scaffold, researchers have developed a series of analogs with modifications at various positions of the FL118 molecule to improve its therapeutic index. This guide focuses on the in vivo performance of key analogs with substitutions at the 7, 9, and 20 positions.

Comparative In Vivo Efficacy of FL118 Analogs

Recent preclinical evaluations have highlighted several FL118 analogs with superior or comparable in vivo antitumor activity. The data presented below is primarily derived from studies utilizing patient-derived xenograft (PDX) models, which are considered more clinically relevant than traditional cell line-derived xenografts.

Position 7-Substituted Analogs

Modifications at the 7-position of the FL118 scaffold have yielded some of the most promising analogs to date.

Table 1: In Vivo Antitumor Activity of Position 7-Substituted FL118 Analogs in Colorectal Cancer PDX Models

Compound	Dosage and Schedule	Xenograft Model	Outcome	Reference
FL118	1.5 mg/kg, IP, once weekly for 4 weeks	HCT116-SN50 (Irinotecan-resistant)	Improved efficacy over Irinotecan
FL77-6	Not specified	Colorectal Cancer PDX	Significantly better antitumor efficacy than FL118
FL77-9	Not specified	Colorectal Cancer PDX	Significantly better antitumor efficacy than FL118
FL77-24	Not specified	Colorectal Cancer PDX	Significantly better antitumor efficacy than FL118
7h	Not specified	Colorectal Cancer PDX	Enhanced in vivo antitumor efficacy compared to FL118

Studies have shown that FL77-6 (7-(4-ethylphenyl)-FL118), FL77-9 (7-(4-methoxylphenyl)-FL118), and FL77-24 (7-(3, 5-dimethoxyphenyl)-FL118) exhibit potential for further development toward clinical trials. Another noteworthy analog, a fluoroaryl-substituted derivative known as compound 7h, has also demonstrated enhanced in vivo antitumor efficacy.

Position 20(S)-Substituted Analogs

Conjugation of amino acids or non-steroidal anti-inflammatory drugs (NSAIDs) at the 20(S)-position has been explored to improve the physicochemical properties and tumor-targeting of FL118.

Table 2: In Vivo Antitumor Activity of 20(S)-Substituted FL118 Analogs

Compound	Dosage and Schedule	Xenograft Model	Outcome	Reference
FL118-Amino Acid Conjugates (9c, 9i, 9j)	Not specified	Colorectal Cancer PDX (RS00227454)	Antitumor activity consistent with in vitro Topo I inhibition
Compound 12e (heterocyclic derivative)	10 mg/kg, intragastric, once per week	A549 and NCI-H446 lung cancer xenografts	Similar antitumor efficacy to FL118 with lower toxicity

The amino acid conjugates (FL118-AA) were designed as prodrugs to improve water solubility and facilitate the release of the parent compound. Compound 12e, a heterocyclic derivative, showed a favorable toxicity profile compared to FL118 while maintaining similar efficacy in lung cancer models.

Experimental Protocols

The in vivo antitumor activity of FL118 and its analogs is predominantly evaluated using immunodeficient mice bearing human tumor xenografts.

General Protocol for Patient-Derived Xenograft (PDX) Studies:

• Animal Models: Severe combined immunodeficiency (SCID) mice are commonly used.

• Tumor Implantation: Patient-derived colorectal cancer tissue is subcutaneously implanted into the flank of the mice.

• Tumor Growth Monitoring: Tumor volume is monitored regularly, typically calculated using the formula (Length x Width^2)/2.

• Treatment Initiation: Treatment commences when tumors reach a predetermined size (e.g., 100-200 mm³).

• Drug Administration: Compounds are administered via intraperitoneal (IP) injection or other appropriate routes according to a specified dosing schedule.

• Efficacy Assessment: Antitumor efficacy is determined by measuring tumor growth inhibition over time. Body weight is also monitored as an indicator of toxicity.

Signaling Pathways and Experimental Workflows

The antitumor activity of (R)-FL118 and its analogs stems from their unique mechanism of action targeting the DDX5 oncoprotein.

FL118 Signaling Pathway

FL118 acts as a "molecular glue," inducing the dephosphorylation and subsequent proteasomal degradation of DDX5. DDX5 is a multifunctional RNA helicase that acts as a master regulator of various oncogenic pathways. Its degradation leads to the downstream suppression of multiple anti-apoptotic and pro-survival proteins.

Caption: FL118 binds to and promotes the degradation of DDX5, leading to the downregulation of key survival proteins and ultimately, tumor cell apoptosis.

Experimental Workflow for In Vivo Antitumor Activity Assessment

The evaluation of FL118 analogs follows a standardized preclinical workflow to ensure robust and comparable data.

Caption: Standard workflow for evaluating the in vivo antitumor efficacy of FL118 analogs in PDX mouse models.

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of (R)-FL118

Researchers and drug development professionals handling (R)-FL118, a potent camptothecin (B557342) analogue and survivin inhibitor, must adhere to stringent disposal procedures to mitigate risks to personnel and the environment.[1][2] As a cytotoxic research chemical, (R)-FL118 requires management as hazardous waste.[3] This guide provides essential, step-by-step instructions for its safe disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle (R)-FL118 and any contaminated materials with the appropriate Personal Protective Equipment (PPE) to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Item	Specification	Purpose
Gloves	Chemo-rated, powder-free nitrile gloves (double-gloving recommended).	Prevents skin contact with the cytotoxic compound.[3]
Gown	Disposable, impermeable, long-sleeved gown with a closed front and cuffs.	Protects skin and personal clothing from contamination.[3]
Eye Protection	Safety goggles or a face shield.	Prevents accidental splashes to the eyes.[3]
Respiratory	N95 or P2 respirator mask.	Recommended when handling the powder form to avoid inhalation.[3]

Personnel involved in handling cytotoxic waste must receive formal training on the associated risks and safe handling procedures.[3] A spill kit specifically designed for cytotoxic agents should be readily available wherever (R)-FL118 is handled or stored.[3]

Step-by-Step Disposal Protocol

The proper disposal of (R)-FL118 waste aligns with established guidelines for cytotoxic (or antineoplastic) waste, which involves segregation, specialized containment, and destruction via high-temperature incineration.[3]

Step 1: Waste Segregation at the Point of Generation

All materials that have come into contact with (R)-FL118 must be considered hazardous waste. This includes:

• Solid Waste: Contaminated PPE (gloves, gowns, masks), pipette tips, vials, and any other lab consumables.

• Liquid Waste: Unused solutions containing (R)-FL118, and solvents used for cleaning contaminated glassware.

• Sharps Waste: Needles, syringes, and scalpels contaminated with (R)-FL118.

Segregate these waste streams into designated, color-coded containers to ensure proper handling and disposal. All potentially infectious and biohazardous waste must be packaged and contained in a way that prevents its accidental release to the environment at any time.[4]

Step 2: Containment and Labeling

• Solid and Liquid Waste: Collect in a designated, sealed, and chemically resistant container. The container must be clearly labeled with "Hazardous Waste," the chemical name "(R)-FL118," and a description of the contents (e.g., "Solid Waste contaminated with (R)-FL118").

• Sharps Waste: Place all contaminated sharps directly into a puncture-resistant sharps container that is clearly labeled as "Hazardous Sharps Waste" and indicates the presence of (R)-FL118.

Step 3: Storage

Store the sealed and labeled waste containers in a designated, secure area away from incompatible materials. The storage area should be cool, well-ventilated, and have secondary containment to prevent the release of material in case of a leak.

Step 4: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the (R)-FL118 waste.[5] Provide the waste contractor with the Safety Data Sheet (SDS) and any other relevant safety information. Never dispose of (R)-FL118 down the drain or in the regular trash.[6]

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that may have come into contact with (R)-FL118 using a suitable decontamination solution (e.g., a 10% bleach solution followed by a rinse with water, or another validated method). Dispose of all materials used for decontamination as hazardous waste.[5]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of (R)-FL118.

Caption: Workflow for the safe disposal of (R)-FL118 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FL118, 135415-73-5 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]

Essential Safety and Logistical Information for Handling (R)-FL118

(R)-FL118 is an investigational compound and a potent survivin inhibitor, analogous to camptothecin, intended for research use only. [1][2] Due to its cytotoxic potential and limited safety data, it must be handled with extreme caution. The following guidelines provide essential safety and logistical information for researchers, scientists, and drug development professionals to ensure safe handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling (R)-FL118. The following table summarizes the recommended PPE for various laboratory activities involving this compound. All personnel must be trained in the proper use of PPE for handling potent compounds.

Activity	Recommended Personal Protective Equipment
Compound Reconstitution and Aliquoting (Powder Form)	- Primary Engineering Control: Chemical fume hood or Class II Biological Safety Cabinet (BSC). - Gloves: Double gloves (chemotherapy-rated, e.g., nitrile) with the outer glove covering the gown cuff. - Gown: Disposable, lint-free, solid-front gown with long sleeves and tight-fitting cuffs. - Eye Protection: Safety glasses with side shields or chemical splash goggles. - Respiratory Protection: A fit-tested N95 or higher-level respirator is required when handling the powder outside of a containment device.
In Vitro Experiments (e.g., cell culture)	- Primary Engineering Control: Class II Biological Safety Cabinet (BSC). - Gloves: Double gloves (chemotherapy-rated). - Gown: Disposable gown. - Eye Protection: Safety glasses.
In Vivo Experiments (e.g., animal dosing)	- Primary Engineering Control: Ventilated animal changing station or BSC. - Gloves: Double gloves (chemotherapy-rated). - Gown: Disposable gown. - Eye Protection: Safety glasses or face shield. - Respiratory Protection: A fit-tested N95 or higher-level respirator should be considered, especially if aerosol generation is possible.
Waste Disposal	- Gloves: Double gloves (chemotherapy-rated). - Gown: Disposable gown. - Eye Protection: Safety glasses.
Spill Cleanup	- Gloves: Heavy-duty, chemotherapy-rated gloves. - Gown: Disposable, fluid-resistant gown. - Eye Protection: Chemical splash goggles or a full-face shield. - Respiratory Protection: A fit-tested N95 or higher-level respirator. - Other: Disposable shoe covers.

Operational Plan: Safe Handling Procedures

Adherence to these procedural steps is critical to minimize exposure risk.

1. Receiving and Storage:

• Upon receipt, visually inspect the package for any signs of damage or leakage in a designated receiving area.

• Wear appropriate PPE (gloves and lab coat) when unpacking.

• (R)-FL118 should be stored according to the manufacturer's instructions, typically at -20°C, in a clearly labeled, sealed container within a designated area for potent compounds.[2]

2. Reconstitution and Aliquoting:

• All manipulations of powdered (R)-FL118 must be performed in a certified chemical fume hood or a Class II BSC to prevent inhalation of the powder and to contain any potential spills.

• Use a dedicated set of calibrated pipettes and disposable, filtered tips.

• To avoid aerosolization, slowly add the solvent to the vial containing the powdered compound. Do not shake vigorously; instead, vortex gently or sonicate to dissolve.

• Prepare aliquots in appropriately labeled cryovials to minimize freeze-thaw cycles.

3. Experimental Use:

• In Vitro: When adding the compound to cell cultures, perform the work within a BSC to maintain sterility and containment.

• In Vivo: For animal dosing, utilize a ventilated animal changing station or a BSC. Employ safe handling practices to prevent animal-to-personnel and cross-contamination.

Disposal Plan: Cytotoxic Waste Management

All materials that come into contact with (R)-FL118 are considered cytotoxic waste and must be disposed of according to institutional and regulatory guidelines for hazardous waste.[3]

Waste Segregation:

• Use designated, leak-proof, and puncture-resistant containers clearly labeled with the "Cytotoxic/Chemotherapy Waste" symbol.

Types of Waste:

• Sharps: Needles, syringes, glass vials, and pipette tips should be placed in a designated sharps container for cytotoxic waste.[4]

• Solid Waste: Contaminated gloves, gowns, bench paper, and plasticware should be disposed of in a designated cytotoxic waste bag (typically a yellow or red bag).[4]

• Liquid Waste: Unused stock solutions and contaminated media should be collected in a sealed, leak-proof container labeled as cytotoxic liquid waste. Do not dispose of down the drain.[5]

Final Disposal:

• All cytotoxic waste must be incinerated at a licensed hazardous waste facility.[3] Arrange for pickup by your institution's environmental health and safety department.

Experimental Protocol: Western Blot Analysis of DDX5 Protein Levels

This protocol outlines a key experiment to verify the mechanism of action of FL118.

Objective: To determine the effect of (R)-FL118 on the protein expression levels of DDX5 in cancer cells.

Materials:

• Cancer cell line (e.g., SW620 or Mia Paca-2)[6]

• Cell culture medium and supplements

• (R)-FL118 stock solution

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Western blot transfer system

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-DDX5, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of (R)-FL118 (e.g., 0, 10, 100 nM) for 24 hours.[6]

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize the protein amounts for each sample and prepare them with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-DDX5 antibody overnight at 4°C.

  • Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again and then apply the ECL substrate.

  • Visualize the protein bands using an imaging system.

  • Strip and re-probe the membrane with an anti-GAPDH antibody as a loading control.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the known signaling pathway of FL118 and a typical experimental workflow for its evaluation.

Caption: FL118 binds to DDX5, leading to its degradation and inhibition of tumor growth.

Caption: A typical workflow for evaluating the efficacy of (R)-FL118.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FL118, 135415-73-5 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. vpr.tamu.edu [vpr.tamu.edu]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. FL118, acting as a ‘molecular glue degrader’, binds to dephosphorylates and degrades the oncoprotein DDX5 (p68) to control c‐Myc, survivin and mutant Kras against colorectal and pancreatic cancer with high efficacy - PMC [pmc.ncbi.nlm.nih.gov]